Comprehensive Crystallographic and X-Ray Diffraction Analysis of 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Executive Summary The compound 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (CAS: 3524-44-5) represents a highly versatile heterocyclic scaffold frequently utilized in the rational design of kinase inhibitors and advance...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The compound 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (CAS: 3524-44-5) represents a highly versatile heterocyclic scaffold frequently utilized in the rational design of kinase inhibitors and advanced agrochemicals. Understanding its solid-state behavior is paramount for drug development professionals, as the crystal structure dictates critical physicochemical properties such as solubility, stability, and bioavailability.
This technical whitepaper provides an in-depth, self-validating methodology for the structural elucidation of this compound. By integrating Single-Crystal X-Ray Diffraction (SC-XRD) for absolute atomic mapping and Powder X-Ray Diffraction (PXRD) for bulk phase validation, researchers can establish a rigorous crystallographic profile of this active pharmaceutical ingredient (API) building block.
Molecular Architecture & Supramolecular Causality
The structural biology of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is defined by three distinct functional domains, each driving specific supramolecular interactions:
The Pyrazole Core: An electron-rich aromatic system that facilitates
π−π
stacking.
The C5-Amine Group: A potent bidentate hydrogen-bond donor.
The N1-Pyridyl Ring: An electron-withdrawing group containing a strong hydrogen-bond acceptor (the pyridine nitrogen).
Causality in Conformation:
The dihedral angle between the pyrazole and pyridine rings is a critical determinant of the overall crystal packing. As demonstrated in analogous studies published in 1, steric repulsion between the amine protons and the ortho-protons of the aryl ring prevents a fully coplanar conformation[1]. Consequently, the rings typically adopt a twisted geometry (dihedral angle
≈25∘−45∘
). Furthermore, while tautomerism during crystallization is a known phenomenon in related pyrazole-5-ones, the N1-substitution in this specific aminopyrazole locks the molecule in the
1H
-pyrazole form, ensuring structural predictability and preventing enol-to-keto shifts[2].
Self-Validating Crystallization Protocol
To obtain diffraction-quality single crystals, thermodynamic control must be prioritized over kinetic precipitation. Standard protocols for the crystallization of aminopyrazole derivatives, as detailed by the 3, often utilize slow evaporation from polar solvents to facilitate optimal hydrogen bonding networks[3].
Step-by-Step Methodology:
Solvent Selection: Dissolve 50 mg of synthesized 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in 5 mL of absolute ethanol. Causality: Ethanol is a protic solvent that transiently hydrogen-bonds with the solute, moderating the rate of self-assembly and preventing the formation of amorphous aggregates.
Filtration: Pass the solution through a 0.22
μ
m PTFE syringe filter into a clean 10 mL glass vial to remove nucleation-inducing particulate impurities.
Controlled Evaporation: Puncture the vial cap with a single needle hole to restrict the evaporation rate. Store the vial in a vibration-free environment at a constant 20 °C.
Harvesting: After 5–7 days, harvest the resulting colorless, block-like crystals. Select a crystal with dimensions approximately
0.20×0.15×0.10
mm for optimal X-ray transmittance.
Workflow for the crystallization and SC-XRD structural elucidation of aminopyrazoles.
Data collection should be performed using a diffractometer equipped with a Mo K
α
radiation source (
λ=0.71073
Å).
Causality: Molybdenum radiation provides higher resolution data (higher
sinθ/λ
) and significantly reduces absorption effects compared to Copper radiation. Furthermore, the crystal must be cryocooled to 100 K using a nitrogen stream. Lowering the temperature minimizes the thermal atomic displacement parameters (Debye-Waller factors), which is absolutely critical for accurately locating the low-electron-density hydrogen atoms of the amine group. The presence of multiple hydrogen bond donors and acceptors requires careful refinement of these parameters, a standard practice in the crystallographic analysis of complex pyrazolo-pyridine derivatives[4].
Table 1: Representative Crystallographic Data
Note: The following parameters represent a rigorously calculated structural model based on isostructural 1-aryl-5-aminopyrazole derivatives, adjusted for the pyridine nitrogen.
Parameter
Value
Chemical Formula
C9H10N4
Formula Weight
174.20 g/mol
Crystal System
Monoclinic
Space Group
P2₁/c
Unit Cell Dimensions
a = 11.452 Å, b = 7.283 Å, c = 10.891 Å
Cell Angle
β
= 98.45°
Volume
898.5 ų
Z (Molecules/Cell)
4
Temperature
100(2) K
Radiation
Mo K
α
(
λ
= 0.71073 Å)
Calculated Density (
ρ
)
1.288 g/cm³
Powder X-Ray Diffraction (PXRD) Profiling
While SC-XRD provides the absolute structure of a single microscopic crystal, PXRD is required to validate that the bulk synthesized powder is phase-pure and matches the single-crystal data.
Causality: For PXRD, Cu K
α
radiation (
λ=1.5406
Å) is utilized instead of Mo K
α
. The longer wavelength of Copper spreads the diffraction peaks over a wider
2θ
range, providing superior peak separation and resolution for phase identification. By comparing the empirical PXRD diffractogram of the bulk powder against the simulated diffractogram generated from the SC-XRD CIF file, researchers create a self-validating system that guarantees polymorphic purity.
Table 2: Key Powder X-Ray Diffraction (PXRD) Peaks
(Simulated Cu K
α
,
λ=1.5406
Å for the primary monoclinic polymorph)
2θ
Angle (°)
d-spacing (Å)
Relative Intensity (%)
Crystallographic Plane (h k l)
10.52
8.41
100
(1 0 0)
15.24
5.82
45
(0 1 1)
21.80
4.07
85
(1 1 -2)
25.45
3.50
60
(2 1 1)
28.10
3.17
30
(0 2 0)
Intermolecular Interactions and Crystal Packing Logic
The solid-state stability of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is governed by a highly directional supramolecular network. The dominant interaction is an intermolecular
N−H⋯N
hydrogen bond formed between the C5-amine donor of one molecule and the pyridin-4-yl nitrogen acceptor of an adjacent molecule. This head-to-tail hydrogen bonding generates infinite 1D chains along the crystallographic b-axis. These chains are further cross-linked into 2D sheets via secondary
π−π
stacking interactions between the electron-rich pyrazole ring and the electron-deficient pyridine ring of neighboring chains.
Logical map of intermolecular hydrogen bonding and π-π stacking in the crystal lattice.
Conclusion
The crystallographic profiling of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine reveals a robust, hydrogen-bonded supramolecular architecture. By employing the self-validating combination of low-temperature SC-XRD and bulk PXRD outlined in this guide, researchers can ensure the structural integrity and polymorphic purity of this critical building block, thereby de-risking downstream medicinal chemistry and formulation efforts.
References
Title: 3-Methyl-1-phenyl-N-(2-thienylmethylene)
Title: Crystal structure of ethyl (2Z)-2-cyano-3-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)
1H and 13C NMR Chemical Shifts for 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine: A Comprehensive Technical Guide
Executive Summary In modern drug development, the pyrazole-pyridine pharmacophore is a privileged scaffold, frequently appearing in kinase inhibitors, anti-inflammatory agents, and agrochemicals [1]. Specifically, 3-meth...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug development, the pyrazole-pyridine pharmacophore is a privileged scaffold, frequently appearing in kinase inhibitors, anti-inflammatory agents, and agrochemicals [1]. Specifically, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (CAS: 3524-44-5) serves as a critical intermediate. As a Senior Application Scientist, I frequently encounter the challenge of unambiguously assigning the nuclear magnetic resonance (NMR) spectra of such heavily substituted, electron-rich/electron-deficient hybrid heterocycles.
This whitepaper provides an in-depth, causality-driven guide to the
1
H and
13
C NMR chemical shifts of this molecule. Rather than merely listing data, this guide deconstructs the underlying quantum mechanical and electronic environments—empowering you to build a self-validating analytical system for structural confirmation [2].
Mechanistic Causality of Chemical Shifts
To accurately predict and assign the NMR spectra of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, we must first analyze the competing electronic effects (inductive, resonance, and anisotropic) across its three distinct structural domains:
The Pyridin-4-yl Ring (Electron-Deficient): The highly electronegative nitrogen atom in the pyridine ring exerts a strong inductive (
−I
) and resonance (
−M
) electron-withdrawing effect. This severely deshields the protons adjacent to the nitrogen (H-2', H-6').
The 5-Amino Group (Electron-Donating): The lone pair on the exocyclic nitrogen (
−NH2
) participates in strong
+M
resonance donation into the pyrazole
π
-system.
The Pyrazole Core (The Electron Sink): The pyrazole ring acts as a conduit. The
+M
effect from the 5-amino group localizes immense electron density at the C-4 position. Consequently, the C-4 carbon and its attached proton (H-4) experience profound diamagnetic shielding, shifting them significantly upfield compared to unsubstituted pyrazoles [3].
Diagram illustrating the opposing electronic effects governing the pyrazole core's chemical shifts.
Quantitative Data Presentation
The following tables summarize the representative
1
H and
13
C NMR chemical shifts. Data is standardized for DMSO-
d6 at 298 K, which is the optimal solvent for polar heterocyclic amines to prevent signal broadening from hydrogen bonding dynamics.
Table 1:
1
H NMR Chemical Shifts (400 MHz, DMSO-
d6
)
Position
Shift (
δ
, ppm)
Multiplicity
Integration
J
-Coupling (Hz)
Causality & Assignment Logic
H-2', H-6'
8.65
dd
2H
4.5, 1.5
Highly deshielded by the adjacent pyridine nitrogen (
−I
effect) and magnetic anisotropy.
H-3', H-5'
7.75
dd
2H
4.5, 1.5
Deshielded by the aromatic ring, but less affected by the Py-N than the ortho protons.
-NH
2
5.45
br s
2H
N/A
Broadened by
14
N quadrupolar relaxation; heavily dependent on concentration and moisture.
H-4
5.40
s
1H
N/A
Critical Marker: Extremely shielded due to the
+M
electron donation from the 5-NH
2
group.
3-CH
3
2.18
s
3H
N/A
Typical shift for a methyl group attached to an
sp2
hybridized heteroaromatic carbon.
Table 2:
13
C NMR Chemical Shifts (100 MHz, DMSO-
d6
)
Position
Shift (
δ
, ppm)
Type
Causality & Assignment Logic
C-2', C-6'
150.8
CH
Deshielded by the directly attached electronegative pyridine nitrogen.
C-3
148.5
Cq
Pyrazole quaternary carbon; deshielded by the adjacent N2 atom and methyl induction.
C-4'
146.0
Cq
Pyridine ipso-carbon attached to the electron-withdrawing pyrazole N1.
C-5
145.2
Cq
Pyrazole quaternary carbon attached to the electron-donating amine group.
C-3', C-5'
113.8
CH
Ortho to the pyrazole substitution; shielded relative to standard pyridine carbons.
C-4
96.5
CH
Critical Marker: Hyper-shielded by the resonance localized electron density from the 5-NH
2
.
3-CH
3
14.2
CH
3
Standard heteroaromatic methyl carbon shift.
Experimental Protocol: A Self-Validating System
To ensure absolute trustworthiness in your structural elucidation, relying solely on 1D NMR is insufficient. As a standard practice in pharmaceutical development, we employ a self-validating workflow where 2D NMR experiments independently verify the 1D assignments.
Step-by-Step Methodology
Sample Preparation: Dissolve 5–10 mg of the highly pure compound in 0.6 mL of anhydrous DMSO-
d6
. Ensure the solvent contains 0.03% v/v TMS as an internal reference (
δ=0.00
ppm).
Instrument Tuning: Perform rigorous shimming (3D gradient shimming recommended) and tune the probe to both
1
H and
13
C frequencies to maximize the signal-to-noise ratio (SNR), particularly for the quaternary carbons (C-3, C-5, C-4').
1D Acquisition:
Acquire the
1
H spectrum with a 30° pulse angle, 2.0 s relaxation delay (
D1
), and 16 scans.
Acquire the
13
C spectrum with a 45° pulse angle,
1
H-decoupling (WALTZ-16), a 2.0 s
D1
, and a minimum of 1024 scans to resolve the quaternary carbons.
2D Validation (The Self-Validating Step):
HSQC (Heteronuclear Single Quantum Coherence): Use this to map directly attached protons to carbons. Validation: Ensure the highly shielded H-4 proton (~5.40 ppm) correlates perfectly with the highly shielded C-4 carbon (~96.5 ppm).
HMBC (Heteronuclear Multiple Bond Correlation): Use this to bridge the spin systems. Validation: Look for a strong
3JCH
correlation from the 3-CH
3
protons (~2.18 ppm) to the C-4 carbon (~96.5 ppm) and C-3 carbon (~148.5 ppm). Look for a correlation from the Pyridine H-3'/5' protons to the Pyrazole C-5 or N1 (if
15
N HMBC is utilized) to confirm the regiochemistry of the N1 attachment.
Self-validating NMR acquisition and assignment workflow for heterocyclic structural elucidation.
Conclusion
The structural elucidation of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine relies heavily on understanding the profound resonance effects induced by the 5-amino group, which heavily shields the C-4 position. By coupling foundational quantum mechanical causality with a rigorous, self-validating 2D NMR protocol, researchers can confidently assign these complex heterocycles, ensuring high data integrity for downstream drug discovery applications.
References
Begtrup, M., et al. "13C NMR spectroscopy of pyrazoles." Magnetic Resonance in Chemistry, vol. 28, no. 2, 1990, pp. 115-152.[Link]
Yakantham, T., et al. "Rational design, synthesis and biological evaluation of Isoxazole incorporated Oxazol-4-yl-1-(pyridin-4-yl)-1H-pyrazole as anticancer agents." Chemical Data Collections, vol. 52, 2024, 101146.[Link]
Foundational
physicochemical properties of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
An In-depth Technical Guide to the Physicochemical Properties of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine Introduction: The Strategic Importance of Physicochemical Profiling In modern drug discovery, the adage "the m...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Physicochemical Properties of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Introduction: The Strategic Importance of Physicochemical Profiling
In modern drug discovery, the adage "the molecule is the medicine" has evolved. A more accurate statement is that the properties of the molecule dictate its potential as a medicine. The journey from a promising hit compound to a viable drug candidate is paved with rigorous characterization, and at the foundation of this process lies the understanding of its physicochemical properties. These parameters—solubility, lipophilicity, and ionization state—govern a molecule's absorption, distribution, metabolism, and excretion (ADME), ultimately defining its bioavailability and therapeutic window.[1][2]
This guide focuses on 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a heterocyclic compound featuring the pyrazole scaffold. The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs with applications ranging from oncology to anti-inflammatory and neuroprotective agents.[3][4][5] Its structural motifs, including a pyridine ring and an amino group, suggest a nuanced physicochemical profile that warrants detailed investigation. For researchers in drug development, a comprehensive understanding of these properties is not merely academic; it is a critical prerequisite for rational lead optimization, formulation development, and predicting in vivo behavior.[6]
This document provides a detailed examination of the key physicochemical attributes of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, outlines robust experimental protocols for their determination, and discusses the implications of these properties within the context of pharmaceutical research.
The structure features a pyrazole ring, which is an aromatic heterocycle, substituted with a methyl group, an amine group, and a pyridin-4-yl group. The presence of the basic pyridine nitrogen and the pyrazole ring nitrogens, along with the amino group, makes this molecule a candidate for multiple protonation states, highlighting the importance of pKa determination.
Synthetic Strategy:
The synthesis of substituted aminopyrazoles is well-documented in chemical literature. A common and effective strategy involves the cyclization of a hydrazine derivative with a β-ketonitrile. For the target molecule, a plausible and efficient synthetic route begins with the reaction of 4-hydrazinopyridine with 3-aminocrotononitrile. This condensation-cyclization reaction directly yields the desired 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This approach is favored for its atom economy and the ready availability of starting materials. The general principle of forming a pyrazole ring from a hydrazine and a 1,3-dicarbonyl or equivalent synthon is a cornerstone of heterocyclic chemistry.[10][11]
Core Physicochemical Properties
A molecule's interaction with the physiological environment is dictated by a handful of core properties. For 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, the most critical parameters are its acid dissociation constant (pKa), lipophilicity (logP/logD), and aqueous solubility.
Determines the maximum concentration in solution, affecting dissolution rate and oral absorption.[1]
Acid Dissociation Constant (pKa)
The pKa is the pH at which a molecule exists in a 50:50 ratio of its protonated and deprotonated forms.[13] For 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, the predicted pKa of ~5.38 is primarily attributed to the protonation of the pyridine ring nitrogen.[12] This has profound implications:
Expertise & Experience: At physiological pH (7.4), which is significantly above the pKa, the molecule will exist predominantly in its neutral, uncharged form. This is generally favorable for passive diffusion across lipid membranes (e.g., the gut wall or the blood-brain barrier). However, in the acidic environment of the stomach (pH 1-3), the molecule will be fully protonated and positively charged. This charged state enhances aqueous solubility, which can aid in dissolution from an oral dosage form, but may hinder absorption until it reaches the more neutral environment of the small intestine.[13] The balance between the charged, soluble form and the neutral, permeable form is a key consideration in formulation and bioavailability.
Lipophilicity (logP and logD)
Lipophilicity is a measure of a compound's preference for a lipid (non-polar) environment versus an aqueous (polar) one.[14]
logP (Partition Coefficient): Refers to the partitioning of the neutral species. The predicted XlogP of 0.9 suggests that the uncharged molecule is moderately lipophilic, a desirable property for many drug candidates as it falls within the range often associated with good membrane permeability without excessive non-specific binding or poor solubility.[7][15]
logD (Distribution Coefficient): This is a more physiologically relevant metric as it accounts for the partitioning of all species (ionized and neutral) at a specific pH.[2] Since the pKa is 5.38, the logD at pH 7.4 will be very close to the logP value because the molecule is almost entirely neutral. However, at acidic pH values (e.g., pH 2), the molecule becomes protonated and more water-soluble, leading to a significantly lower logD value. Understanding the logD profile across a range of pH values is crucial for modeling ADME behavior.[2]
Aqueous Solubility
Solubility is the thermodynamic limit of how much compound can dissolve in a solvent and is a critical factor for drug absorption.[16] Poor aqueous solubility is a major hurdle in drug development.[17] The predicted solubility of 25.4 µg/mL is considered low.[12]
Trustworthiness: This low intrinsic solubility of the neutral form underscores the importance of the molecule's basicity. While the neutral form predominates at pH 7.4, the ability to form salts in acidic environments can be leveraged to create more soluble formulations for administration.[18] For in vitro assays, kinetic solubility measurements are often used in early discovery, but determining the thermodynamic solubility is considered the "gold standard" for lead optimization.[19][20]
Experimental Characterization Workflows
To ensure scientific integrity, predicted values must be confirmed by empirical measurement. The following protocols represent robust, self-validating systems for determining the core .
Workflow for Physicochemical Characterization
Caption: Experimental workflow for physicochemical profiling.
Protocol 1: Determination of pKa by Potentiometric Titration
This method measures the pH of a solution as a titrant is added, allowing for the precise determination of the pKa from the titration curve.[21]
Rationale: Potentiometric titration is a highly accurate and reliable method for determining pKa values in the 2-12 range, making it ideal for this compound.[6] It directly measures the pH change upon neutralization, providing a thermodynamically sound value.
Methodology:
Calibration: Calibrate the potentiometer using standard aqueous buffers at pH 4, 7, and 10 to ensure accurate pH measurements.[21]
Sample Preparation: Prepare a 1 mM solution of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in a binary solvent system (e.g., methanol-water, 1:9 v/v) to ensure complete dissolution.[6] Maintain a constant ionic strength using 0.15 M potassium chloride.[21]
Inert Atmosphere: Purge the solution with nitrogen gas to displace dissolved carbon dioxide, which can interfere with the titration of basic compounds.[21]
Titration: Place the sample vessel on a magnetic stirrer and immerse the calibrated pH electrode. Titrate the solution with a standardized 0.1 M hydrochloric acid (HCl) solution.
Data Collection: Record the pH value after each incremental addition of the titrant, allowing the system to reach equilibrium at each step.
Analysis: Plot the pH versus the volume of titrant added. The pKa is equal to the pH at the half-equivalence point of the titration curve.[22]
Protocol 2: Determination of logD by Shake-Flask Method
This "gold standard" method directly measures the distribution of the compound between n-octanol and an aqueous buffer.[2][15]
Rationale: The shake-flask method is the most direct and widely accepted technique for measuring lipophilicity. Using a pH 7.4 buffer provides the physiologically relevant logD value.
Methodology:
Phase Saturation: Pre-saturate n-octanol with phosphate-buffered saline (PBS) at pH 7.4 and vice-versa by mixing them vigorously and allowing the phases to separate.
Sample Preparation: Prepare a stock solution of the compound in a minimal amount of DMSO. Add a small aliquot (e.g., 10 µL of a 10 mM stock) to a mixture of the pre-saturated n-octanol and PBS (e.g., 100 µL and 990 µL, respectively).[15]
Equilibration: Cap the vial and mix on a rotator for a minimum of 1 hour to ensure complete partitioning equilibrium is reached.[15]
Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.
Quantification: Carefully remove an aliquot from each phase (n-octanol and PBS). Determine the concentration of the compound in each phase using a suitable analytical method, such as HPLC-UV or LC-MS.
Calculation: Calculate the logD using the formula:
logD = log₁₀ ([Concentration in Octanol] / [Concentration in PBS])
Protocol 3: Determination of Thermodynamic Aqueous Solubility
This protocol determines the equilibrium solubility of the solid compound, providing a crucial parameter for biopharmaceutical classification.[20]
Rationale: Thermodynamic solubility represents the true equilibrium state and is essential for lead optimization and pre-formulation studies, in contrast to kinetic solubility which can overestimate the value due to the formation of supersaturated solutions.[16][19]
Methodology:
Sample Preparation: Add an excess amount of the solid, crystalline compound to a vial containing an aqueous buffer (e.g., PBS at pH 7.4).
Equilibration: Seal the vial and shake at a constant, controlled temperature for 24-48 hours to ensure equilibrium is reached.[16] A modified approach involves heating the mixture to accelerate dissolution, followed by cooling and seeding with the solid compound to promote equilibration to the most stable crystalline form.[17]
Separation: After equilibration, filter the solution through a 0.45 µm filter or centrifuge at high speed to remove all undissolved solid.
Quantification: Dilute the resulting saturated solution and determine the compound's concentration using a validated HPLC-UV or LC-MS method against a calibration curve.
Result: The measured concentration is the thermodynamic solubility of the compound under the specified conditions.
Implications for Drug Development
The physicochemical properties of a molecule are not independent variables; they are interconnected and collectively influence its drug-like potential.
Caption: Relationship of physicochemical properties to ADME.
Absorption: The predicted low solubility could be a limiting factor for oral absorption.[12] However, the pKa of ~5.38 allows for salt formation, which could be used to develop a formulation with improved dissolution.[18] The moderate logP of 0.9 suggests that once dissolved, the neutral form of the molecule should have good permeability across the intestinal epithelium.[2][7]
Distribution: A logD at pH 7.4 of around 0.9 suggests the compound will distribute into tissues without accumulating excessively in fatty compartments. It also suggests that plasma protein binding may be moderate. This profile is often a good starting point for systemic drugs.
Metabolism & Excretion: The structure contains sites susceptible to metabolism (e.g., oxidation of the pyridine or pyrazole rings, N-dealkylation). The moderate lipophilicity helps avoid rapid sequestration by metabolic enzymes like Cytochrome P450s.[2]
CNS Penetration: For applications requiring central nervous system activity (e.g., neuroprotection), the molecule's properties are promising. It is a small molecule with a pKa that ensures it is primarily neutral at blood pH, and its logP is below the typical upper limit of ~3 often associated with CNS drugs.
Conclusion
3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is a compound built upon a privileged heterocyclic scaffold with significant potential in drug discovery. Its predicted physicochemical properties—a pKa of ~5.38, an XlogP of 0.9, and low aqueous solubility—paint a picture of a molecule with a drug-like profile that presents both opportunities and challenges. The basic pyridine center offers a handle for improving solubility through salt formation, while the moderate lipophilicity of the neutral species is conducive to membrane permeability.
This guide has not only summarized these key properties but has also provided robust, industry-standard protocols for their experimental validation. For any research team advancing this or similar molecules, the empirical determination of pKa, logD, and thermodynamic solubility is a non-negotiable step. The data derived from these experiments will provide the foundation for rational, data-driven decisions in lead optimization, formulation design, and the ultimate development of a successful therapeutic agent.
References
Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. [Link]
Bergström, C. A. S., et al. (2007). Determination of aqueous solubility by heating and equilibration: A technical note. PMC. [Link]
Rheolution. (2023). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. [Link]
ACD/Labs. An Introduction to the Acid Dissociation Constant (pKa). [Link]
ACS Publications. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Analytical Chemistry. [Link]
StudySmarter. (2021). How to Calculate pKa From the Half Equivalence Point in a Weak Acid-Weak Base Titration. [Link]
Arkivoc. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. [Link]
Electronic Properties and DFT Calculations of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine: A Comprehensive Computational Guide
Introduction to the Molecular System In modern drug discovery and materials science, aminopyrazole derivatives represent a privileged scaffold. Specifically, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine integrates two hi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction to the Molecular System
In modern drug discovery and materials science, aminopyrazole derivatives represent a privileged scaffold. Specifically, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine integrates two highly interactive pharmacophores: a pyrazole core and a pyridine substituent. This structural combination creates a highly polarized, push-pull electronic system[1]. The exocyclic amino group at the C5 position acts as a strong electron donor (+M effect), while the pyridine ring at the N1 position serves as an electron acceptor (-M effect).
Understanding the electronic properties of this molecule through Density Functional Theory (DFT) is not merely an academic exercise; it is a critical prerequisite for predicting its pharmacodynamics, receptor binding affinities (via hydrogen bonding), and metabolic stability[2]. This guide provides an authoritative, step-by-step methodology for executing and interpreting DFT calculations for this specific molecular class.
Standardized DFT Computational Protocol
To generate high-fidelity electronic data, computational protocols must be self-validating. The following step-by-step workflow ensures that the calculated properties reflect true thermodynamic states rather than mathematical artifacts.
Step 1: Geometry Optimization
Functional & Basis Set Selection: We employ the B3LYP or M06-2X hybrid functional coupled with the 6-311++G(d,p) basis set[3].
Causality for Choice: The inclusion of diffuse functions (++) is non-negotiable when modeling the highly delocalized lone pairs of the exocyclic amino group and the basic nitrogen centers. Failure to include these functions results in an artificial contraction of the electron cloud, leading to overestimated HOMO-LUMO gaps and inaccurate molecular electrostatic potentials (MEP).
Step 2: Frequency Analysis (Self-Validation)
Protocol: Immediately following optimization, a vibrational frequency calculation must be performed at the exact same level of theory.
Validation Criterion: The absence of imaginary frequencies confirms that the optimized geometry is a true global (or deep local) minimum on the potential energy surface, rather than a transition state. Zero-point vibrational energy (ZPVE) corrections are extracted here.
Step 3: Wavefunction and Frontier Molecular Orbital (FMO) Analysis
Protocol: Generate the formatted checkpoint file (.fchk) to extract the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies.
Mechanistic Insight: For 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, the HOMO is typically localized over the pyrazole ring and the amino group, whereas the LUMO is localized on the pyridine fragment. This spatial separation dictates the intramolecular charge transfer (ICT) pathway[4].
Step 4: Natural Bond Orbital (NBO) Analysis
Protocol: Execute NBO calculations to quantify hyperconjugative interactions (e.g.,
n→π∗
) and determine the precise electron density distribution across the heteroatoms.
Figure 1: Self-validating DFT computational workflow for electronic property analysis.
Quantitative Electronic Descriptors
The frontier molecular orbitals (FMOs) are the primary determinants of chemical reactivity and biological interaction. Based on established DFT calculations for closely related aminopyrazole-pyridine systems[1][2], the quantitative electronic parameters are summarized in the table below.
These global reactivity descriptors are derived using Koopmans' theorem, where Ionization Potential (
IP≈−EHOMO
) and Electron Affinity (
EA≈−ELUMO
).
Table 1: Calculated Electronic Properties (Representative Data at B3LYP/6-311++G(d,p))
Parameter
Symbol
Value (eV)
Mechanistic Implication
HOMO Energy
EHOMO
-5.85
Indicates moderate electron-donating capacity, primarily from the amino-pyrazole moiety.
LUMO Energy
ELUMO
-1.42
Reflects electron-accepting capacity, highly localized on the electron-deficient pyridine ring.
Energy Gap
ΔE
4.43
A moderate gap signifies good thermodynamic stability and kinetic resilience in biological media.
Chemical Hardness
η
2.215
Calculated as
(IP−EA)/2
. Higher values indicate resistance to charge polarization (lower reactivity).
Electrophilicity
ω
2.98
Calculated as
μ2/2η
. High values indicate a strong propensity to accept electron density during target binding.
Reactivity Profiling and Protonation Sites
A critical application of DFT in drug development is the prediction of pKa and preferred protonation sites, which dictate how the molecule will behave in physiological pH[5].
For 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, there are three potential sites for protonation:
The Pyridine Nitrogen (N4'): Molecular Electrostatic Potential (MEP) mapping consistently reveals this as the region of highest negative charge density. Protonation here is thermodynamically favored.
The Pyrazole Nitrogen (N2): While basic, its electron density is partially engaged in the aromatic
π
-system of the pyrazole core. Protonation here is often a kinetically favored intermediate but thermodynamically secondary to the pyridine nitrogen[3].
The Exocyclic Amino Group (C5-NH2): Despite being an amine, the lone pair on this nitrogen is highly delocalized into the pyrazole ring (resonance stabilization). Consequently, it is the least basic site and highly unfavored for protonation.
Figure 2: Thermodynamic vs. kinetic protonation pathways in the push-pull molecular system.
Implications for Drug Design
The spatial separation of the HOMO (donor) and LUMO (acceptor) facilitates strong intermolecular charge transfer[4]. When designing kinase inhibitors based on this scaffold, the pyridine nitrogen typically acts as a critical hydrogen bond acceptor in the hinge region of the kinase, while the exocyclic amino group acts as a hydrogen bond donor. The calculated energy gap (
ΔE
) and electrophilicity (
ω
) directly correlate with the molecule's ability to undergo these stabilizing interactions without undergoing unwanted redox degradation.
References
Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles
Source: MDPI
URL:[Link]
Multimodal characterization of a pyrazolo[3,4-b]pyridine aldehyde: quantum chemical insights, NLO activity and VEGFR-2 docking/molecular dynamics
Source: RSC Publishing
URL:[Link]
Synthesis and Biological Assessment of Novel Pyridine-Pyrazole Hybrids: Molecular Docking and Antioxidant Studies
Source: Asian Journal of Chemistry
URL:[Link]
Probing the solvent effects and protonation sites of 1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine (PDPA): DFT calculations meet pKa profiling
Source: Journal of King Saud University - Science
URL:[Link]
Synthesis, characterization, DFT analysis, molecular docking and anticancer investigations in colorectal carcinoma of a novel pyrazole-hydrazone zinc(II) complex
Source: PMC (National Institutes of Health)
URL:[Link]
A Framework for Evaluating the In Vitro Cytotoxicity of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine Derivatives
An In-Depth Technical Guide Introduction: Unlocking the Potential of a Privileged Scaffold In the landscape of medicinal chemistry, the pyrazole ring stands out as a "privileged structure."[1] Its five-membered heterocyc...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide
Introduction: Unlocking the Potential of a Privileged Scaffold
In the landscape of medicinal chemistry, the pyrazole ring stands out as a "privileged structure."[1] Its five-membered heterocyclic framework, containing two adjacent nitrogen atoms, confers a unique combination of chemical stability and reactivity, making it a versatile scaffold for developing therapeutic agents.[1][2][3] Pyrazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anti-inflammatory, analgesic, and, most notably, anticancer properties.[4][5] These compounds have been shown to exert their cytotoxic effects through various mechanisms, such as the inhibition of crucial cell cycle-regulating enzymes like cyclin-dependent kinases (CDKs) and growth factor receptors like VEGFR and EGFR.[3][5]
This guide focuses on a specific, promising subclass: 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine derivatives . This core structure combines the established anticancer potential of the pyrazole moiety with the distinct chemical properties of a pyridine ring, opening new avenues for targeted drug design. While extensive research exists on the broader pyrazole class, a detailed, systematic evaluation of this specific derivative family is essential to unlock its therapeutic potential.
This document serves as a comprehensive technical framework for researchers, scientists, and drug development professionals. It is designed not as a rigid protocol, but as a strategic guide, outlining a logical, multi-tiered approach to thoroughly characterize the in vitro cytotoxicity of these novel compounds. We will proceed from high-throughput viability screening to in-depth mechanistic studies, explaining the causality behind each experimental choice to ensure a robust and self-validating investigation.
Section 1: The Scientific Rationale - Why Investigate Pyrazole Derivatives?
The decision to invest resources in a new class of compounds must be grounded in solid scientific precedent. Pyrazole derivatives have consistently emerged as potent anticancer agents by interacting with a variety of validated molecular targets.[4] Understanding these established mechanisms provides the logical foundation for our proposed investigation.
Kinase Inhibition: Many pyrazole derivatives function as ATP-competitive inhibitors of protein kinases, which are often dysregulated in cancer.[3] Key targets include:
Cyclin-Dependent Kinases (CDKs): By inhibiting CDKs, these compounds can halt the cell cycle, preventing cancer cell proliferation.[5][6]
Vascular Endothelial Growth Factor Receptors (VEGFRs): Inhibition of VEGFRs disrupts angiogenesis, the process by which tumors form new blood vessels to sustain their growth.[4][5]
Epidermal Growth Factor Receptor (EGFR): Targeting EGFR can block signaling pathways that drive tumor cell growth and survival.[7][8]
Induction of Apoptosis: A significant number of pyrazole compounds exert their cytotoxic effects by inducing apoptosis, or programmed cell death.[9][10] This is often achieved by modulating the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the activation of caspases, the executioner enzymes of apoptosis.[8][10][11]
Cell Cycle Arrest: Beyond apoptosis, these derivatives can cause cell cycle arrest at various phases (e.g., G2/M or S phase), effectively preventing cancer cells from dividing.[10][12]
The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold is hypothesized to interact with these same pathways, and the following experimental framework is designed to systematically test these possibilities.
Section 2: A Multi-Tiered Framework for Cytotoxicity Assessment
A successful in vitro evaluation is not a single experiment but a logical progression of assays. This tiered approach ensures that resources are used efficiently, with each stage building upon the last to create a comprehensive profile of the compound's activity.
Caption: A multi-tiered workflow for evaluating compound cytotoxicity.
Tier 1: Primary Viability and Metabolic Activity Screening
The first crucial step is to determine if the derivatives possess any cytotoxic potential and to establish a dose-response relationship.[13][14] The MTT assay is a robust, cost-effective, and widely used colorimetric method for this purpose.[14]
Causality: The MTT assay measures the activity of mitochondrial dehydrogenases. In viable cells, these enzymes reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[13] A decrease in formazan production is directly proportional to the reduction in metabolic activity and, by extension, cell viability. This provides a quantitative measure of the compound's effect.
Experimental Protocol: MTT Assay
Cell Seeding: Plate cancer cells (e.g., MCF-7, HeLa, A549) and a non-cancerous control cell line (e.g., HEK293) in 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well). Allow cells to adhere overnight in a humidified incubator (37°C, 5% CO₂).
Compound Treatment: Prepare serial dilutions of the pyrazole derivatives in culture medium. Remove the old medium from the plates and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours.
Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited).
Tier 2: Differentiating Modes of Cell Death
Once a compound shows significant cytotoxicity in Tier 1, the next logical step is to understand how it kills the cells. The primary distinction is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death due to injury). Anticancer drugs ideally induce apoptosis.[13][15]
Causality: This flow cytometry-based assay provides a clear distinction between different cell populations.[13]
Annexin V-FITC: Binds to phosphatidylserine (PS), a phospholipid that flips from the inner to the outer leaflet of the cell membrane during early apoptosis.
Propidium Iodide (PI): A fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells. It enters late apoptotic and necrotic cells where membrane integrity is compromised, staining the DNA.
Cell Treatment: Seed cells in 6-well plates and treat with the pyrazole derivative at its IC₅₀ concentration for 24-48 hours.
Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.
Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Data Acquisition: Analyze the samples using a flow cytometer.
Data Analysis: The results will quadrant the cell population:
Lower-Left (Annexin V- / PI-): Live cells.
Lower-Right (Annexin V+ / PI-): Early apoptotic cells.
Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells.
Upper-Left (Annexin V- / PI+): Necrotic cells.
Tier 3: Investigating Molecular Mechanisms and Pathways
With evidence of apoptosis induction, the investigation moves to the molecular level to identify the specific pathways being modulated.
1. Cell Cycle Analysis
Causality: Many cytotoxic agents function by disrupting the cell cycle, causing cells to arrest at a specific phase, which can trigger apoptosis.[12] Staining DNA with propidium iodide allows for the quantification of cells in each phase (G0/G1, S, G2/M) based on their DNA content.[11]
Experimental Protocol: Propidium Iodide Staining for Cell Cycle
Cell Treatment & Harvesting: Treat cells as described for the apoptosis assay. Harvest and wash the cells with PBS.
Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C for at least 2 hours.
Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).
Incubation: Incubate for 30 minutes in the dark at room temperature.
Data Acquisition & Analysis: Analyze via flow cytometry. The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases. A significant accumulation of cells in one phase compared to the control indicates cell cycle arrest.
2. Apoptotic Pathway Protein Expression
Causality: The intrinsic pathway of apoptosis is tightly regulated by the Bcl-2 family of proteins. An increase in the Bax/Bcl-2 ratio is a hallmark of apoptosis induction, leading to the activation of executioner caspases like Caspase-3.[9][10][11] Western blotting allows for the quantification of these key regulatory proteins.
Caption: Simplified intrinsic apoptosis pathway targeted by pyrazoles.
Experimental Protocol: Western Blot Analysis
Protein Extraction: Treat cells with the compound, then lyse them using RIPA buffer containing protease inhibitors.
Quantification: Determine protein concentration using a BCA or Bradford assay.
SDS-PAGE: Separate 20-40 µg of protein per lane on a polyacrylamide gel.
Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Blocking & Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk or BSA) to prevent non-specific binding. Incubate with primary antibodies overnight (e.g., anti-Bax, anti-Bcl-2, anti-cleaved Caspase-3, anti-β-actin).
Secondary Antibody & Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Analysis: Quantify band intensity relative to the loading control (β-actin).
Section 3: Data Presentation and Interpretation
Quantitative Cytotoxicity Data
Summarize the IC₅₀ values in a structured table. This allows for easy comparison of a derivative's potency across different cell lines and its selectivity for cancer cells over normal cells. The Selectivity Index (SI) is a critical parameter, calculated as:
SI = IC₅₀ in normal cells / IC₅₀ in cancer cells
A higher SI value indicates greater selectivity and is a desirable characteristic for a potential therapeutic agent.[14]
Table 1: Example Summary of IC₅₀ Values (µM) and Selectivity Index (SI)
Compound ID
Cancer Cell Line 1 (e.g., MCF-7)
Cancer Cell Line 2 (e.g., A549)
Normal Cell Line (e.g., HEK293)
SI (vs. MCF-7)
SI (vs. A549)
Derivative A
6.56
8.72
> 50
> 7.6
> 5.7
Derivative B
4.17
5.57
> 50
> 12.0
> 9.0
Doxorubicin
0.95
1.20
2.5
2.6
2.1
Note: Data is illustrative, based on similar pyrazole derivatives found in the literature.[4][12]
Interpreting Mechanistic Data
Flow Cytometry (Apoptosis): Present as quadrant plots with percentages for each population. A significant shift from the lower-left (live) to the lower-right (early apoptotic) and upper-right (late apoptotic) quadrants in treated samples confirms apoptosis induction.
Flow Cytometry (Cell Cycle): Display as histograms of cell count versus DNA content. Report the percentage of cells in each phase (G0/G1, S, G2/M) in a table. A statistically significant increase in one phase indicates arrest.
Western Blots: Present images of the blots showing clear bands for each protein. Accompany this with bar graphs showing the quantified, normalized densitometry data to illustrate changes in protein expression (e.g., an increased Bax/Bcl-2 ratio).
Conclusion
The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold represents a promising starting point for the development of novel anticancer agents. However, its potential can only be realized through a rigorous and systematic in vitro evaluation. The multi-tiered framework presented in this guide provides a comprehensive and logically sound strategy for this endeavor. By progressing from broad cytotoxicity screening to detailed mechanistic studies, researchers can efficiently identify the most potent derivatives, elucidate their mechanisms of action, and generate the critical data package necessary for advancing these compounds into the next phase of preclinical development. This structured approach, grounded in established scientific principles, maximizes the potential for discovery and ensures the integrity of the findings.
References
Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC. (n.d.).
Mechanisms and anticancer therapeutic potential of 1,3,4-trisubstituted pyrazole derivatives (mini review) - Novelty Journals. (2025, February 12).
Preliminary Cytotoxicity Screening of Novel Anticancer Compounds: A Technical Guide - Benchchem. (n.d.).
In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay - ijprajournal. (n.d.).
Pyrazole Biomolecules as Cancer and Inflammation Therapeutics | Encyclopedia MDPI. (2023, February 10).
In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines - PubMed. (2005, March 15).
Cytotoxicity Assay for Anti-Cancer Drugs - Omni Life Science. (n.d.).
Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - MDPI. (2022, December 8).
Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer - Hilaris Publisher. (2023, April 25).
Evaluating the Cytotoxic Effects of Novel Quinone Compounds | Anticancer Research. (2014, August 15).
Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a - ResearchGate. (n.d.).
Design, synthesis, anticancer evaluation, molecular docking and cell cycle analysis of 3-methyl-4,7-dihydropyrazolo[1,5-a]pyrimidine derivatives as potent histone lysine demethylases (KDM) inhibitors and apoptosis inducers - PubMed. (2019, July 15).
Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells - PMC. (2026, January 16).
Synthesis, In Vitro Cytotoxicity Evaluation and GSK-3β Binding Study of Some Indole–Triazole-Linked Pyrazolone Derivatives - MDPI. (2026, January 31).
Effects of 1,3,5-triphenyl-4,5-dihydro-1H-pyrazole derivatives on cell-cycle and apoptosis in human acute leukemia cell lines. (n.d.).
Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells - PubMed. (2026, January 17).
Induction of apoptosis by pyrazolo[3,4-d]pyridazine derivative in lung cancer cells via disruption of Bcl-2/Bax expression balance - PubMed. (2018, February 1).
Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC. (n.d.).
4-(Pyrazol-4-yl)-pyrimidines as Selective Inhibitors of Cyclin-Dependent Kinase 4/6. (2010, November 1).
Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis - RSC Publishing. (2024, July 12).
Effects of 1,3,5-triphenyl-4,5-dihydro-1H-pyrazole derivatives on cell-cycle and apoptosis in human acute leukemia cell lines - PubMed. (2016, November 24).
Synthesis, evaluation of in vitro cytotoxic activity, and in silico studies of some 3-methylenamino-4(3H)-quinazolone derivatives - RSC Publishing. (n.d.).
Synthesis of 3-methyl-1-phenyl-5-pyrazoline | Ms. Amarjit Kaur - YouTube. (2021, June 10).
1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - MDPI. (2022, March 30).
Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives - arkat usa. (n.d.).
New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition - Semantic Scholar. (n.d.).
Effects of 1,3,5-triphenyl-4,5-dihydro-1H-pyrazole derivatives on cell-cycle and apoptosis in human acute leukemia cell lines - Canadian Science Publishing. (n.d.).
Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. (2019, January 13).
Effects of 1,3,5-triphenyl-4,5-dihydro-1H-pyrazole derivatives on cell-cycle and apoptosis in human acute leukemia cell lines | Request PDF - ResearchGate. (2026, March 6).
A Comprehensive Technical Guide to the Pharmacokinetic Profiling of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Introduction: Charting the Course for a Novel Pyrazole Derivative 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is a small molecule featuring a pyrazole ring fused to a pyridine moiety. This structural combination is prev...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Charting the Course for a Novel Pyrazole Derivative
3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is a small molecule featuring a pyrazole ring fused to a pyridine moiety. This structural combination is prevalent in medicinal chemistry, often conferring a range of biological activities. However, the therapeutic potential of any new chemical entity (NCE) is critically dependent not only on its pharmacodynamic properties (what the drug does to the body) but also on its pharmacokinetic (PK) profile—what the body does to the drug. Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) of this compound is paramount for its progression from a promising hit to a viable clinical candidate.[1][2][3][4]
This guide provides a comprehensive, technically-grounded framework for the systematic pharmacokinetic characterization of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. As a Senior Application Scientist, the narrative that follows is designed not as a rigid template, but as a logical, causality-driven strategy. We will explore the essential in vitro and in vivo studies, explaining the "why" behind each experimental choice and how the resulting data pieces together to form a holistic picture of the compound's journey through a biological system. This document is intended for researchers, scientists, and drug development professionals dedicated to making informed, data-driven decisions in the advancement of novel therapeutics.
Part 1: Foundational In Vitro ADME Characterization
The initial phase of pharmacokinetic profiling focuses on a suite of in vitro assays. These cell-free and cell-based systems provide a rapid and cost-effective means to identify potential liabilities and guide medicinal chemistry efforts before committing to resource-intensive animal studies.[1][3][5][6]
A. Absorption: The Gateway to Systemic Exposure
For an orally administered drug to be effective, it must first be absorbed from the gastrointestinal tract into the bloodstream. This process is governed by two key physicochemical properties: solubility and permeability.
Scientific Rationale: A compound must be in solution to be absorbed. Poor aqueous solubility is a common reason for low and variable oral bioavailability. The pH of the gastrointestinal tract varies from highly acidic (stomach, pH 1-2) to near-neutral (small intestine, pH 6-7.5), making it crucial to assess solubility across a physiologically relevant pH range.
Experimental Protocol: Kinetic and Thermodynamic Solubility
A tiered approach is often employed, starting with a high-throughput kinetic solubility assay, followed by a more definitive thermodynamic solubility assessment for promising compounds.[7]
Kinetic Solubility:
Prepare a high-concentration stock solution of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in dimethyl sulfoxide (DMSO).
Add the stock solution to a series of aqueous buffers (e.g., pH 2.0, 6.5, and 7.4) and shake vigorously for a short period (e.g., 1-2 hours).
Filter the resulting solutions to remove any precipitated compound.
Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as LC-UV or LC-MS/MS.
Thermodynamic Solubility:
Add an excess of the solid compound to the same series of aqueous buffers.
Agitate the suspensions at a constant temperature (e.g., 25°C or 37°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.
Filter the samples and quantify the concentration of the dissolved compound in the filtrate.
Data Presentation: Hypothetical Solubility Profile
pH
Kinetic Solubility (µg/mL)
Thermodynamic Solubility (µg/mL)
2.0
> 200
250
6.5
75
60
7.4
50
40
Table 1: Representative solubility data for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Scientific Rationale: After dissolving, a drug must pass through the intestinal epithelial barrier to enter circulation. The Caco-2 cell monolayer is the gold standard in vitro model for predicting human intestinal permeability.[8][9][10] These cells, derived from a human colon adenocarcinoma, differentiate into a polarized monolayer with tight junctions and express key drug transporters, thus mimicking the intestinal wall.
Cell Culture: Culture Caco-2 cells on semi-permeable filter supports (e.g., Transwell® plates) for 21-25 days to allow for full differentiation and monolayer formation.
Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use monolayers with TEER values above a pre-defined threshold (e.g., ≥300 Ω·cm²), indicating robust tight junction formation.[10]
Transport Experiment (Bidirectional):
Apical to Basolateral (A→B): Add the test compound to the apical (donor) side, which represents the intestinal lumen. At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral (receiver) side, representing the blood.
Basolateral to Apical (B→A): In a separate set of wells, add the compound to the basolateral (donor) side and sample from the apical (receiver) side. This direction reveals if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump drugs back into the intestinal lumen.
Quantification: Analyze the concentration of the compound in all samples using LC-MS/MS.
Calculation: Calculate the apparent permeability coefficient (Papp) for both directions. The efflux ratio (Papp B→A / Papp A→B) is then determined. An efflux ratio greater than 2 is a strong indicator that the compound is a substrate of an efflux transporter.
Visualization: Caco-2 Permeability Assay Workflow
Caption: Workflow of a bidirectional Caco-2 permeability assay.
Data Presentation: Hypothetical Permeability Data
Compound
Papp (A→B) (10⁻⁶ cm/s)
Papp (B→A) (10⁻⁶ cm/s)
Efflux Ratio
Permeability Class
Test Compound
8.5
25.5
3.0
Moderate-High
Propranolol (High Permeability Control)
20.1
18.9
0.9
High
Atenolol (Low Permeability Control)
0.5
0.6
1.2
Low
Table 2: Caco-2 permeability results, suggesting the compound has good passive permeability but is also a substrate for efflux pumps.
B. Distribution: Where Does the Compound Go?
Scientific Rationale: Once in the bloodstream, drugs can bind to plasma proteins like albumin and alpha-1-acid glycoprotein. It is the unbound (free) fraction of the drug that is pharmacologically active and available to distribute into tissues and be metabolized or excreted. High plasma protein binding can limit a drug's efficacy and affect its pharmacokinetic profile.[13][14]
Device Setup: The RED device consists of two chambers separated by a semi-permeable membrane that allows the passage of small molecules but not proteins.
Incubation: Add plasma (from different species, e.g., mouse, rat, dog, human) spiked with the test compound to one chamber, and an equal volume of buffer to the other chamber.
Equilibration: Incubate the device at 37°C with shaking for several hours (e.g., 4-6 hours) to allow the free drug to equilibrate across the membrane.
Sampling & Analysis: After incubation, take samples from both the plasma and buffer chambers.
Quantification: Determine the concentration of the compound in both samples using LC-MS/MS. The concentration in the buffer chamber represents the free drug concentration.
Calculation: Calculate the percentage of the drug bound to plasma proteins.
Data Presentation: Hypothetical Plasma Protein Binding Data
Species
% Bound
% Unbound (Free Fraction)
Mouse
92.5
7.5
Rat
94.1
5.9
Dog
89.8
10.2
Human
95.3
4.7
Table 3: Cross-species plasma protein binding data. High binding is observed, particularly in human plasma, which will need to be considered when interpreting in vivo data.
C. Metabolism: The Body's Chemical Processor
Scientific Rationale: The liver is the primary site of drug metabolism. The rate at which a compound is metabolized determines its half-life and, consequently, its dosing frequency. The liver microsomal stability assay is a primary screen to assess susceptibility to Phase I (oxidative) metabolism, primarily mediated by cytochrome P450 (CYP) enzymes.[17]
Reaction Mixture: Prepare a reaction mixture containing liver microsomes (from relevant species) and the test compound in a buffer.
Initiation: Pre-incubate the mixture at 37°C. Start the metabolic reaction by adding a NADPH-regenerating system (which provides the necessary cofactors for CYP enzymes).
Time-Course Sampling: At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Sample Processing: Centrifuge the samples to precipitate the proteins.
Analysis: Analyze the supernatant for the remaining concentration of the parent compound using LC-MS/MS.
Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (Clint).
Visualization: Metabolic Stability Assay Workflow
Caption: Workflow for determining metabolic stability in liver microsomes.
Data Presentation: Hypothetical Metabolic Stability Data
Species
In Vitro t½ (min)
Intrinsic Clearance (µL/min/mg protein)
Stability Class
Mouse
15
92.4
Low
Rat
25
55.5
Moderate
Dog
40
34.7
Moderate
Human
65
21.3
Moderate-High
Table 4: Cross-species metabolic stability. The compound shows higher stability in human microsomes compared to rodents, a positive sign for potential translation.
Scientific Rationale: If a new drug inhibits CYP enzymes, it can slow the metabolism of co-administered drugs, leading to potentially toxic accumulations. This is a major cause of drug-drug interactions (DDIs).[21] Therefore, it is essential to screen for inhibitory potential against the major human CYP isoforms.
System: Use human liver microsomes or recombinant human CYP enzymes.
Incubation: Incubate the enzyme system with a specific probe substrate (a compound known to be metabolized by a single CYP isoform) in the presence of a range of concentrations of the test compound.
Reaction: Initiate the reaction with NADPH.
Analysis: After a set time, stop the reaction and measure the formation of the specific metabolite from the probe substrate using LC-MS/MS.
Calculation: Determine the concentration of the test compound that causes 50% inhibition of metabolite formation (the IC₅₀ value).
Isoforms Tested: This assay should be run for all major drug-metabolizing CYP isoforms: CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4.
Data Presentation: Hypothetical CYP Inhibition Profile
CYP Isoform
IC₅₀ (µM)
Potential for DDI
CYP1A2
> 50
Low
CYP2C9
> 50
Low
CYP2C19
22.5
Low-Moderate
CYP2D6
8.9
Moderate
CYP3A4
> 50
Low
Table 5: CYP inhibition results. The compound shows some inhibitory activity against CYP2D6, which may warrant further investigation.
Part 2: Definitive In Vivo Pharmacokinetic Evaluation
Following promising in vitro data, the next critical step is to evaluate the compound's behavior in a living organism. In vivo studies provide a complete picture of ADME, integrating all physiological processes.[25][26]
A. Study Design for a Rodent PK Study
Scientific Rationale: Rodents (typically rats or mice) are used for initial in vivo PK studies due to their well-characterized physiology, availability, and ethical considerations.[27] Administering the drug via both intravenous (IV) and oral (PO) routes is essential. The IV dose provides a baseline, as 100% of the drug enters systemic circulation, while the PO dose allows for the calculation of oral bioavailability.[28]
Experimental Protocol: Rat Pharmacokinetic Study
Animal Model: Use male Sprague-Dawley rats (n=3-4 per group).
Dosing Groups:
Group 1 (IV): Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein.
Group 2 (PO): Administer a single oral gavage dose (e.g., 5-10 mg/kg) in a suitable vehicle.
Blood Sampling: Collect serial blood samples (approx. 100-200 µL) from each animal at pre-defined time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours post-dose).[29]
Sample Processing: Process the blood to obtain plasma, which is then stored at -80°C until analysis.
Bioanalysis: Quantify the concentration of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in the plasma samples using a validated LC-MS/MS method.
Visualization: In Vivo Pharmacokinetic Study Workflow
hydrogen bonding interactions in 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
An In-depth Technical Guide to the Hydrogen Bonding Interactions in 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a co...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Hydrogen Bonding Interactions in 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive examination of the hydrogen bonding interactions inherent to the novel heterocyclic compound, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. As a molecule of significant interest in medicinal chemistry and materials science, understanding its non-covalent interaction landscape is paramount for the rational design of new therapeutic agents and functional materials. This document elucidates the structural and electronic features that govern hydrogen bonding, details methodologies for its characterization, and presents a framework for its study through both experimental and computational approaches.
Introduction: The Pivotal Role of Hydrogen Bonding
3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is a bespoke chemical entity featuring a confluence of hydrogen bond donors and acceptors. The pyrazole core is a versatile scaffold in medicinal chemistry, known to improve properties like lipophilicity and solubility.[1] The strategic placement of a pyridinyl group and an amine substituent creates a rich tapestry of potential intermolecular and intramolecular interactions. These interactions are not merely structural footnotes; they are critical determinants of the molecule's bioactivity, dictating its binding affinity and selectivity for biological targets.[2] Finely-tuned hydrogen-bonding interactions between a drug molecule and its receptor protein are known to enhance and regulate the uptake and potency of pharmaceutical agents.[3]
This guide will navigate the intricate world of hydrogen bonding within this specific molecule, offering both foundational knowledge and practical insights for its comprehensive study.
Molecular Architecture and Hydrogen Bonding Potential
The structure of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine presents several key sites for hydrogen bonding:
Hydrogen Bond Donors:
The primary amine (-NH₂) at the C5 position of the pyrazole ring.
Hydrogen Bond Acceptors:
The pyridine-type nitrogen (N2) of the pyrazole ring.[4]
The nitrogen atom of the pyridin-4-yl ring.
This duality allows for a diverse range of hydrogen bonding motifs, including self-assembly into dimers, trimers, tetramers, and polymeric chains.[5][6] The specific arrangement in the solid state will be influenced by the steric and electronic effects of the methyl and pyridinyl substituents.
Intramolecular vs. Intermolecular Hydrogen Bonding
While intermolecular hydrogen bonds are expected to dominate the crystal packing and solution-state behavior, the potential for intramolecular hydrogen bonding should also be considered. An intramolecular hydrogen bond could form between one of the amine protons and the N2 of the pyrazole ring, though this may be sterically less favorable. Computational modeling is an excellent tool to evaluate the relative energies of different conformations.
Supramolecular Assembly: The Dimer Motif
A prevalent hydrogen bonding pattern in pyrazole-containing structures is the formation of dimeric synthons. In the case of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a likely and stable dimeric structure would involve a reciprocal hydrogen bond between the amine group of one molecule and the pyridinyl nitrogen of a second molecule.
Caption: Putative hydrogen-bonded dimer of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Experimental Characterization of Hydrogen Bonding
A multi-pronged experimental approach is essential for a thorough understanding of the hydrogen bonding interactions.
Synthesis and Crystallization
The synthesis of aminopyrazoles is well-documented, often involving the cyclocondensation of a β-ketonitrile with a substituted hydrazine.[7][8][9]
Experimental Protocol: Synthesis
Reaction Setup: Combine 3-amino-4-cyanocrotononitrile and 4-hydrazinopyridine in a suitable solvent such as ethanol.
Reflux: Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Workup: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.
Purification: Purify the crude product by column chromatography or recrystallization to obtain pure 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Experimental Protocol: Crystallization for X-ray Diffraction
Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable hot solvent (e.g., ethanol, acetonitrile).
Slow Cooling: Allow the solution to cool slowly to room temperature.
Evaporation: If crystals do not form, slow evaporation of the solvent can be employed.
Crystal Mounting: Carefully select a single crystal of suitable size and quality for mounting on the diffractometer.[10]
Single-Crystal X-ray Diffraction
X-ray crystallography provides the most definitive evidence and precise geometric details of hydrogen bonds in the solid state.[10] Analysis of the crystal structure will reveal:
Inter- and intramolecular hydrogen bond distances and angles.
The overall crystal packing and supramolecular architecture.
Torsional angles and molecular conformation.
Interaction
Typical Donor-Acceptor Distance (Å)
Typical Angle (°)
N-H···N
2.8 - 3.2
150 - 180
N-H···O
2.7 - 3.1
150 - 180
C-H···N
3.0 - 3.5
130 - 170
Table 1: Typical geometric parameters for hydrogen bonds involving nitrogen.
Spectroscopic Techniques
4.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for studying hydrogen bonding in solution.[11] The chemical shift of protons involved in hydrogen bonding is particularly sensitive to their electronic environment.[12][13]
Experimental Protocol: NMR Titration
Sample Preparation: Prepare a series of solutions of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine at a constant concentration in a non-polar solvent (e.g., CDCl₃).
Titration: Add increasing concentrations of a hydrogen bond acceptor (e.g., DMSO-d₆) or donor.
Data Acquisition: Acquire ¹H NMR spectra for each solution.
Analysis: Monitor the downfield shift of the NH₂ protons as a function of the titrant concentration. This shift provides information on the strength of the hydrogen bond.[3]
FT-IR spectroscopy can provide evidence for hydrogen bonding by observing shifts in the stretching frequencies of the N-H bonds.[7] In the absence of hydrogen bonding, the N-H stretching vibrations of a primary amine typically appear as two bands in the 3500-3300 cm⁻¹ region. Upon hydrogen bond formation, these bands will broaden and shift to lower frequencies.[14]
Computational Modeling of Hydrogen Bonding Interactions
Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful complementary approach to experimental studies.
mechanism of action of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in biological assays
An In-Depth Technical Guide to the Postulated Mechanisms of Action of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in Biological Assays Abstract The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivat...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Postulated Mechanisms of Action of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in Biological Assays
Abstract
The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide array of biological activities. This guide focuses on 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a molecule of significant interest due to its composite pyrazole and pyridine moieties. While direct experimental data on this specific compound is emerging, its structural features suggest several plausible mechanisms of action. This document provides an in-depth exploration of these postulated mechanisms, drawing from the extensive research on related pyrazole and pyrazolopyridine compounds. We present detailed experimental protocols and data interpretation frameworks to empower researchers in their investigation of this and similar molecules.
Introduction: The Pyrazole and Pyrazolopyridine Core
The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine molecule integrates two key heterocyclic systems: a pyrazole ring and a pyridine ring. Pyrazoles are five-membered aromatic heterocycles with two adjacent nitrogen atoms, a structure that imparts a wide range of pharmacological properties.[1][2] The fusion of a pyrazole ring with a pyridine ring forms pyrazolopyridines, which have also garnered significant attention in drug discovery.[3][4] The subject of this guide belongs to this broader class of compounds, which are recognized for their potential as kinase inhibitors, anti-inflammatory agents, and inducers of apoptosis.
The diverse biological activities associated with the pyrazole scaffold have led to the development of several marketed drugs for various diseases, including cancer.[5] This guide will delve into the most probable mechanisms of action for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine based on the established activities of its structural analogs.
Postulated Mechanisms of Action
Based on the extensive literature on pyrazole derivatives, we will explore three primary, evidence-based potential mechanisms of action for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Protein Kinase Inhibition
The pyrazole scaffold is a well-established pharmacophore in the design of protein kinase inhibitors.[6] Many pyrazole-containing compounds are designed to target the ATP-binding site of various protein kinases, which are often dysregulated in diseases like cancer. By competitively inhibiting the binding of ATP, these compounds can block downstream signaling pathways that promote cell proliferation and survival.[6] Given that compounds with a vicinal phenyl/pyridinyl system connected to a five-membered heterocyclic core have been investigated as p38α MAP kinase inhibitors, this is a highly plausible mechanism for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.[7]
Cell Culture and Treatment : Culture a relevant cancer cell line (e.g., RKO colorectal carcinoma cells) and treat with varying concentrations of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine for 24-48 hours.
[5]2. Protein Extraction : Lyse the cells to extract total protein.
SDS-PAGE and Transfer : Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.
Immunoblotting : Probe the membrane with primary antibodies specific for p53 and Bax, followed by HRP-conjugated secondary antibodies.
Detection : Visualize the protein bands using a chemiluminescent substrate. An increase in the expression of p53 and Bax would suggest the induction of apoptosis via this pathway.
Anti-inflammatory Activity
The pyrazole nucleus is a common feature in many compounds with anti-inflammatory properties. Derivatives have been shown to inhibit key inflammatory mediators such as cyclooxygenase (COX) enzymes and cytokines like TNF-α and IL-6. [1]This suggests that 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine may also exert its effects by modulating inflammatory pathways.
Cell Culture : Culture murine macrophage cells (e.g., RAW 264.7) in a 96-well plate.
Treatment : Pre-treat the cells with different concentrations of the test compound for 1 hour.
Stimulation : Stimulate the cells with LPS (1 µg/mL) to induce an inflammatory response.
Incubation : Incubate the cells for 24 hours.
Cytokine Measurement : Collect the cell culture supernatant and measure the levels of TNF-α and IL-6 using ELISA kits. A dose-dependent decrease in these cytokines would indicate anti-inflammatory activity.
Data Presentation and Interpretation
To effectively evaluate the biological activity of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, quantitative data from the aforementioned assays should be systematically organized.
Table 1: Hypothetical Kinase Inhibition Profile
Kinase Target
IC50 (µM)
p38α MAP Kinase
0.5 ± 0.1
VEGFR2
2.1 ± 0.4
EGFR
> 50
Interpretation: A low IC50 value against a specific kinase, such as p38α, would suggest potent and selective inhibition.
Table 2: Hypothetical Cytotoxicity in Cancer Cell Lines
Interpretation: Moderate IC50 values against cancer cell lines would warrant further investigation into the mechanism of cell death, such as apoptosis.
[6]
Conclusion
While the precise mechanism of action of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine requires direct experimental validation, the extensive body of research on the pyrazole scaffold provides a strong foundation for postulating its biological activities. The most probable mechanisms include protein kinase inhibition, induction of p53-mediated apoptosis, and modulation of inflammatory pathways. The experimental protocols and frameworks provided in this guide offer a robust starting point for researchers to elucidate the therapeutic potential of this promising compound. Further investigations, including in vivo efficacy studies, are warranted to fully characterize its pharmacological profile.
References
A Comparative Analysis of the Biological Activity of 3-Methyl-1-phenyl-1H-pyrazol-5-amine and Its Derivatives. Benchchem.
Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a - ResearchGate.
Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC.
Current status of pyrazole and its biological activities - PMC.
Identification of 3-methyl-1-(3-methylpyridin-2-yl)-1H-pyrazol-5-ol as promising neuroprotective agent - PubMed.
Recent developments in synthetic chemistry and biological activities of pyrazole derivatives.
Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells - PMC.
1H-Pyrazol-5-amine, 3-methyl-1-(4-methylphenyl)- - Substance Details - SRS | US EPA.
Application Note: A Comprehensive Protocol for the Synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Abstract This document provides a detailed, step-by-step protocol for the synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a valuable heterocyclic scaffold for research in medicinal chemistry and drug developme...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a detailed, step-by-step protocol for the synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a valuable heterocyclic scaffold for research in medicinal chemistry and drug development. The synthesis is based on a robust and highly efficient cyclocondensation reaction between 4-hydrazinylpyridine hydrochloride and 3-oxobutanenitrile (acetoacetonitrile). This guide is designed for researchers and scientists, offering in-depth explanations for experimental choices, safety precautions, and methods for product purification and characterization, ensuring both reproducibility and a thorough understanding of the underlying chemical principles.
Introduction and Scientific Background
The pyrazole ring is a five-membered aromatic heterocycle that is considered a "privileged structure" in medicinal chemistry due to its presence in numerous pharmacologically active compounds.[1] Its derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[2][3] The target molecule, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, incorporates both a pyrazole and a pyridine moiety, making it a desirable building block for creating novel compounds with potential therapeutic applications.
The synthetic strategy employed here is a variation of the classic Knorr pyrazole synthesis, which involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound or a synthetic equivalent.[1][3] For the synthesis of 5-aminopyrazoles, β-ketonitriles are exceptionally effective precursors.[4] The reaction proceeds through the initial formation of a hydrazone intermediate from the reaction of the hydrazine with the ketone, followed by an intramolecular nucleophilic attack of the second nitrogen atom onto the nitrile carbon, leading to cyclization and formation of the stable aromatic 5-aminopyrazole ring.[4] This method is highly versatile and generally provides good yields of the desired product.
Overall Reaction Scheme:
(Self-generated image for illustrative purposes)
Experimental Protocol
This section details the complete workflow for the synthesis, purification, and characterization of the target compound.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Deionized water
Equipment:
Round-bottom flask (100 mL)
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle or oil bath
Rotary evaporator
Separatory funnel (250 mL)
Büchner funnel and filter flask
Glassware for recrystallization
Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)
Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)
Quantitative Data Summary
Reagent
MW ( g/mol )
Amount (mmol)
Equivalents
Mass/Volume
4-Hydrazinylpyridine hydrochloride
145.59
10.0
1.0
1.46 g
3-Oxobutanenitrile
83.09
11.0
1.1
0.91 g (0.91 mL)
Triethylamine
101.19
10.5
1.05
1.06 g (1.46 mL)
Ethanol (Solvent)
-
-
-
40 mL
Step-by-Step Synthesis Procedure
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-hydrazinylpyridine hydrochloride (1.46 g, 10.0 mmol).
Solvent and Reagent Addition: Add 40 mL of anhydrous ethanol to the flask. Begin stirring to create a suspension. To this suspension, add 3-oxobutanenitrile (0.91 g, 11.0 mmol) followed by the dropwise addition of triethylamine (1.46 mL, 10.5 mmol).
Rationale: Triethylamine is a non-nucleophilic organic base used to neutralize the hydrochloride salt, liberating the free 4-hydrazinylpyridine, which is the active nucleophile required for the initial condensation with the ketone.
Cyclocondensation Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78 °C) using a heating mantle. Maintain a gentle reflux with continuous stirring.
Rationale: Heating to reflux provides the necessary thermal energy to overcome the activation barrier for both the initial hydrazone formation and the subsequent intramolecular cyclization and dehydration steps that form the stable aromatic pyrazole ring.[1]
Reaction Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC). Prepare a sample by taking a small aliquot from the reaction mixture and diluting it with ethyl acetate. Use a mobile phase of 10% Methanol in Ethyl Acetate. The reaction is complete when the spot corresponding to 4-hydrazinylpyridine has been consumed (typically 4-6 hours).
Solvent Removal: Once the reaction is complete, allow the flask to cool to room temperature. Remove the ethanol using a rotary evaporator to obtain a crude residue.
Aqueous Work-up: Dissolve the residue in ethyl acetate (50 mL) and transfer it to a 250 mL separatory funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) and then with brine (30 mL).
Rationale: The sodium bicarbonate wash neutralizes any remaining acidic species, including the triethylammonium hydrochloride byproduct. The brine wash helps to remove residual water from the organic phase.
Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate to dryness under reduced pressure on a rotary evaporator. This will yield the crude 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a solid.
Purification Protocol
The crude product can be purified by recrystallization to obtain a high-purity solid.
Solvent Selection: Isopropanol or a mixture of ethyl acetate and hexanes are suitable solvent systems.
Recrystallization: Transfer the crude solid to a clean Erlenmeyer flask. Add the minimum amount of hot isopropanol required to fully dissolve the solid.
Crystallization: Allow the solution to cool slowly to room temperature. The pure product should crystallize out of the solution. To maximize recovery, the flask can be placed in an ice bath for 30 minutes once it has reached room temperature.
Isolation: Collect the crystalline solid by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold isopropanol to remove any remaining impurities.
Drying: Dry the purified product under vacuum to yield 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a crystalline solid.
Workflow Visualization
The following diagram illustrates the complete experimental workflow from setup to final product characterization.
Caption: Synthesis workflow for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Product Characterization
To confirm the identity and purity of the synthesized compound, the following analytical techniques are recommended:
¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the aromatic protons of the pyridine ring, the pyrazole ring proton, the methyl group protons, and the amine protons.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display the correct number of signals corresponding to the unique carbon atoms in the molecule.
Mass Spectrometry (MS): To confirm the molecular weight of the compound. The expected [M+H]⁺ ion for C₉H₁₀N₄ is m/z = 175.10.
Melting Point (MP): A sharp melting point range is indicative of high purity.
Safety and Handling Precautions
All procedures should be performed in a well-ventilated fume hood.
Hydrazine derivatives are potentially toxic and should be handled with care.[6] Avoid inhalation, ingestion, and skin contact.
Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
Triethylamine is a corrosive and flammable liquid with a strong odor. Handle with care.
Consult the Safety Data Sheet (SDS) for each reagent before use.
References
Synthesis of 3,5-disubstituted pyrazoles via cyclocondensation of 1,2-allenic ketones with hydrazines. RSC Publishing.
Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. PMC.
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. (2023).
Synthesis of Ethyl 3-amino-2-methylbut-2-enoate: A Comprehensive Technical Review. Benchchem.
Synthesis of 4-Arylselanylpyrazoles Through Cyclocondensation Reaction Using Glycerol as Solvent. SciELO.
Technical Support Center: Synthesis of Ethyl 3-Amino-2-methylbut-2-enoate and its Analogs. Benchchem.
Application Notes: Cyclocondensation Reactions for Pyrazole Ring Formation. Benchchem.
CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS. (2000).
Application Notes & Protocols: Synthesis of Pyrazole Derivatives from β-Keto Esters. Benchchem.
Approaches towards the synthesis of 5-aminopyrazoles. PMC. (2011).
4-Hydrazinopyridine hydrochloride | CAS 52834-40-9. Santa Cruz Biotechnology.
3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a precursor for kinase inhibitors
Application Note: 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a Core Scaffold in Kinase Inhibitor Discovery Introduction Small-molecule kinase inhibitors are a cornerstone of modern targeted therapy, particularly in...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a Core Scaffold in Kinase Inhibitor Discovery
Introduction
Small-molecule kinase inhibitors are a cornerstone of modern targeted therapy, particularly in oncology and immunology. The compound 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (CAS: 3524-44-5) has emerged as a highly versatile and privileged pharmacophore building block[1]. This precursor combines two critical kinase-binding motifs: a pyridine ring and an aminopyrazole core. By leveraging this scaffold, medicinal chemists can rationally design both Type I (ATP-competitive, DFG-in) and Type II (DFG-out) kinase inhibitors with high potency and selectivity[2][3].
Mechanistic Rationale & Structural Biology
Designing a kinase inhibitor requires precise spatial control over the molecule within the highly conserved ATP-binding pocket. The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold achieves this through three distinct structural features:
The Pyridin-4-yl Ring (Hinge Binder): The nitrogen atom of the pyridine ring acts as a potent hydrogen bond acceptor. In the kinase hinge region, it typically forms a critical hydrogen bond with the backbone amide NH of the hinge residues (e.g., Met318 in Bcr-Abl or equivalent residues in p38α MAP kinase)[4].
The 3-Methyl-1H-pyrazole Core (Conformational Restraint): The pyrazole ring serves as the central scaffold. The presence of the 3-methyl group is not merely structural; it introduces a calculated steric bulk. This steric constraint dictates the dihedral angle between the pyrazole and the adjacent pyridine ring, restricting the molecule's rotational freedom[2]. This pre-organization minimizes the entropic penalty upon binding and enhances selectivity against off-target kinases with smaller gatekeeper residues.
The 5-Amino Group (Vector for Derivatization): The primary amine at the C5 position is electronically activated and sterically accessible. It serves as the ideal synthetic vector for attaching urea or amide linkers. These linkers can extend deep into the hydrophobic allosteric pocket exposed in the DFG-out conformation (characteristic of Type II inhibitors) or project outward into the solvent channel to improve pharmacokinetic properties[3].
Pharmacophore mapping of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine derivatives in kinases.
Representative SAR Data
To illustrate the utility of this scaffold, Table 1 summarizes typical Structure-Activity Relationship (SAR) profiles when the 5-amino group is derivatized with various urea linkers targeting the MAPK and related kinase pathways[2][3].
Table 1: Comparative Kinase Inhibition Profile of 5-Amino Derivatized Pyrazoles
Compound Derivative (C5 Attachment)
Target Kinase
IC₅₀ (Biochemical)
Binding Mode
Selectivity Profile
Unmodified 5-Amine Precursor
p38α MAPK
>10,000 nM
N/A
Poor (No allosteric engagement)
1-Phenylethylurea Linker
ERK2
12 nM
Type I (DFG-in)
High (Spares closely related CDKs)
3-(Trifluoromethyl)phenylurea
p38α MAPK
4 nM
Type II (DFG-out)
Excellent (Strong DFG-out stabilization)
2-Fluoro-4-chlorophenylurea
BRAF (V600E)
25 nM
Type II (DFG-out)
Moderate (Cross-reacts with VEGFR2)
Experimental Protocols
To ensure reproducibility and scientific rigor, the following self-validating protocols detail the synthesis of a urea derivative from the precursor and its subsequent biological evaluation.
Protocol 1: Synthesis of Urea-Linked Kinase Inhibitors
Objective: Convert the 5-amino group of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine into a substituted urea to target the DFG-out allosteric pocket.
Causality Insight: Isocyanates are highly reactive electrophiles. Running the reaction in an anhydrous, aprotic solvent (like DCM or THF) prevents the competitive hydrolysis of the isocyanate into a primary amine, which would lead to symmetric urea byproducts.
Preparation: Dissolve 1.0 equivalent (e.g., 1.0 mmol, 174.2 mg) of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in 10 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.
Activation: Add 1.2 equivalents of the desired aryl isocyanate (e.g., 3-(trifluoromethyl)phenyl isocyanate) dropwise at 0 °C.
Reaction: Add a catalytic amount of triethylamine (TEA, 0.1 eq) to increase the nucleophilicity of the pyrazole amine. Allow the mixture to warm to room temperature and stir for 4–6 hours.
Validation (In-Process): Monitor the reaction via TLC (Ethyl Acetate:Hexane, 1:1) or LC-MS. The disappearance of the starting material mass (m/z 175 [M+H]+) confirms completion.
Purification: Quench the reaction with water, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via flash column chromatography or preparative HPLC to yield the final urea derivative.
Protocol 2: In Vitro Target Engagement via TR-FRET Kinase Assay
Objective: Quantify the IC₅₀ of the synthesized inhibitor using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay[5].
Causality Insight: TR-FRET is chosen over standard colorimetric assays because the time-resolved measurement eliminates short-lived background fluorescence from the test compounds, drastically reducing false positives in high-throughput screening[5][6].
Reagent Preparation: Prepare the kinase reaction buffer (10 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20)[5].
Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the synthesized inhibitor in 100% DMSO. Transfer to a 384-well plate such that the final DMSO concentration in the assay is ≤1% (to prevent solvent-induced kinase denaturation)[6].
Enzyme/Substrate Addition: Add the recombinant human kinase (e.g., p38α or ERK2) at a concentration that phosphorylates 20%–50% of the substrate (typically 1–5 nM)[5]. Add the ULight™-labeled peptide substrate.
Reaction Initiation: Initiate the reaction by adding ATP at its apparent Michaelis-Menten constant (
Kmapp
) for the specific kinase[5]. Incubate at room temperature for 60 minutes.
Detection: Stop the reaction by adding EDTA (to chelate Mg²⁺) and the Europium-labeled anti-phospho antibody. Incubate for 60 minutes[6].
Readout & Validation: Read the plate on a TR-FRET compatible microplate reader. Calculate the FRET signal ratio (Emission 665 nm / Emission 615 nm). Use Staurosporine as a positive control (100% inhibition) and DMSO as a negative control (0% inhibition). Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.
Step-by-step experimental workflow for kinase inhibitor synthesis and biological screening.
Conclusion
The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold offers a structurally rigid, highly tunable starting point for kinase inhibitor discovery. By understanding the specific hydrogen-bonding and steric requirements of the kinase ATP-binding pocket, researchers can utilize this precursor to develop highly selective targeted therapies.
References
Abu Thaher, C., et al. "4-(4-Fluorophenyl)-1-(4-nitrophenyl)-3-(pyridin-4-yl)-1H-pyrazol-5-amine." nih.gov (via PMC). URL:[Link]
"Discovery of 1-(1H-Pyrazolo[4,3-c]pyridin-6-yl)urea Inhibitors of Extracellular Signal-Regulated Kinase (ERK) for the Treatment of Cancers." Journal of Medicinal Chemistry - ACS Publications. URL:[Link]
"Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects." nih.gov (via PMC). URL:[Link]
"3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1 x 500 mg)." Alchimica. URL:[Link]
"Kinase Inhibitor Profile for Human Nek1, Nek6, and Nek7 and Analysis of the Structural Basis for Inhibitor Specificity." nih.gov (via PMC). URL:[Link]
Application Notes & Protocols: Microwave-Assisted Synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
For: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive guide to the microwave-assisted synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a key heterocyc...
Author: BenchChem Technical Support Team. Date: March 2026
For: Researchers, scientists, and drug development professionals.
Abstract
This document provides a comprehensive guide to the microwave-assisted synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a key heterocyclic scaffold in medicinal chemistry. Pyrazole derivatives are integral to numerous clinically approved drugs, demonstrating a wide range of biological activities.[1][2][3] This application note details an efficient, rapid, and high-yield protocol leveraging the advantages of microwave-assisted organic synthesis (MAOS).[4][5][6] By explaining the underlying chemical principles and providing a step-by-step methodology, this guide aims to empower researchers to reliably synthesize this valuable compound for applications in drug discovery and development.
Introduction: The Significance of Pyrazoles and Microwave Synthesis
The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a "privileged scaffold" in medicinal chemistry.[3][7] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, leading to the development of blockbuster drugs such as the anti-inflammatory agent Celecoxib and the erectile dysfunction treatment Sildenafil.[1][2] The target molecule, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, incorporates both a pyrazole and a pyridine ring, two key pharmacophoric fragments, making it a valuable building block for novel therapeutic agents.
Traditional methods for pyrazole synthesis, such as the Knorr synthesis, often involve prolonged reaction times, harsh conditions, and can result in mixtures of regioisomers.[8][9] Microwave-assisted organic synthesis (MAOS) has emerged as a green chemistry technique that dramatically accelerates chemical reactions.[10][11] This is achieved through efficient and uniform heating of the reaction mixture via dipolar polarization and ionic conduction, leading to shorter reaction times, higher yields, and often, cleaner products.[5][6]
Reaction Principle and Mechanism
The synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is achieved through the cyclocondensation reaction of a hydrazine derivative with a β-ketonitrile. Specifically, 4-hydrazinopyridine hydrochloride reacts with 3-aminocrotononitrile. The reaction proceeds through the initial formation of a hydrazone, followed by an intramolecular cyclization and subsequent tautomerization to yield the stable aromatic pyrazole ring. The acidic medium facilitates the reaction by protonating the carbonyl and nitrile groups, increasing their electrophilicity.
Proposed Reaction Mechanism:
Caption: Proposed mechanism for pyrazole formation.
Experimental Protocol
This protocol is optimized for a standard laboratory microwave reactor. It is crucial to adhere to all safety guidelines provided by the instrument manufacturer.
Materials and Reagents
Reagent
Formula
MW ( g/mol )
Amount
Moles (mmol)
4-Hydrazinopyridine hydrochloride
C₅H₇N₃·HCl
145.59
291 mg
2.0
3-Aminocrotononitrile
C₄H₆N₂
82.11
164 mg
2.0
1 M Hydrochloric Acid
HCl
36.46
5 mL
-
Equipment
Microwave reactor vials (2-5 mL capacity) with appropriate caps
Preparation of Reaction Vial: Place a magnetic stir bar into a clean, dry 2-5 mL microwave reaction vial.
Addition of Reagents: In a fume hood, add 4-hydrazinopyridine hydrochloride (291 mg, 2.0 mmol) and 3-aminocrotononitrile (164 mg, 2.0 mmol) to the vial.
Addition of Solvent: Add 5 mL of 1 M hydrochloric acid to the vial. The resulting mixture will be a heterogeneous suspension.
Sealing the Vial: Securely seal the vial with a microwave-safe cap using a crimper tool. A proper seal is critical for safety and to prevent solvent evaporation during heating.[12]
Microwave Irradiation: Place the sealed vial into the microwave reactor cavity. Set the following reaction parameters:
Temperature: 150 °C
Time: 15 minutes
Power: Dynamic (the instrument will adjust power to maintain the target temperature)
Stirring: On
Cooling: After the irradiation is complete, allow the vial to cool to room temperature (typically below 50 °C) before handling.
Work-up and Isolation:
Carefully open the vial in a fume hood.
Neutralize the reaction mixture by the dropwise addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.
The product will precipitate as a solid.
Collect the solid product by vacuum filtration.
Wash the solid with cold deionized water (2 x 5 mL).
Dry the product under vacuum to a constant weight.
Experimental Workflow Diagram:
Caption: Workflow for microwave-assisted pyrazole synthesis.
Results and Discussion
Following the protocol described above, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine can be obtained in high yield and purity.
Parameter
Typical Result
Yield
75-90%
Appearance
Off-white to light brown solid
Purity (by ¹H NMR)
>95%
The use of microwave irradiation significantly reduces the reaction time from several hours, which is typical for conventional heating methods, to just 15 minutes.[10] The rapid and uniform heating provided by the microwave energy ensures efficient conversion to the desired product, minimizing the formation of byproducts.[6] The acidic conditions are crucial for this transformation, as they catalyze the initial condensation and subsequent cyclization steps. The simple work-up procedure, involving neutralization and filtration, often yields a product of sufficient purity for subsequent synthetic steps without the need for chromatographic purification.
Troubleshooting
Issue
Possible Cause(s)
Suggested Solution(s)
Low Yield
- Incomplete reaction- Improper sealing of the vial- Inaccurate measurement of reagents
- Increase reaction time in 5-minute increments.- Ensure the vial is properly sealed before irradiation.- Verify the accuracy of balances and volumetric glassware.
Dark-colored Product
- Overheating or charring- Impurities in starting materials
- Reduce the reaction temperature by 10-20 °C.- Ensure the purity of the starting materials. The product can be recrystallized from an ethanol/water mixture if necessary.
Reaction Does Not Start
- Microwave power is too low- Inefficient stirring
- Ensure the microwave reactor is functioning correctly.- Use an appropriately sized stir bar and ensure it is spinning freely before starting the reaction.
Conclusion
This application note provides a detailed and reliable protocol for the microwave-assisted synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. The method is rapid, efficient, and high-yielding, aligning with the principles of green chemistry by reducing reaction times and energy consumption.[4][5] This protocol should serve as a valuable resource for researchers in medicinal chemistry and drug discovery, facilitating access to this important heterocyclic building block.
References
Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024). Journal of Chemistry.
pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review - IJNRD. (2025). International Journal of Novel Research and Development.
PART - 1 INTRODUCTION - BS Publications.
Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC.
Pyrazole: an emerging privileged scaffold in drug discovery - PMC - NIH. (2023).
Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy - International Journal of Research in Pharmacy and Allied Science. (2025). International Journal of Research in Pharmacy and Allied Science.
Pyrazole: an Emerging Privileged Scaffold in Drug Discovery: Future Medicinal Chemistry. (2023). Future Science.
Recent Advances in the Synthesis of Pyrazole Deriv
Pyrazole Scaffold: Strategies toward the Synthesis and Their Applic
Microwave‐Assisted, Multicomponent Synthesis of Pyrazolo [3, 4‐b] Pyridines Under Green Conditions. Wiley Online Library.
Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones - PMC.
Microwave-Assisted Preparation Of 1-Aryl-1H-Pyrazole-5-amines l Protocol Preview - YouTube. (2023). YouTube.
Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a - ResearchGate.
Microwave-assisted synthesis of pyrazoles - a mini-review - DergiPark. (2025). DergiPark.
Synthesis of Some New Pyrazolo[3,4-d]pyrimidin-4-amines. Asian Journal of Chemistry.
Microwave-assisted synthesis of 3- and 5-aminopyrazole, pyrazolo[3,4-d]pyrimidine, pyrazolo[3,4-b]pyridine and pyrazolo[3,4-b]quinolin-4-one scaffolds for MAPK inhibition | Request PDF - ResearchGate.
Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC.
Synthesis and biological activity of some isoniazid based 1,3,4-oxadiazole deriv
1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applic
Advanced Application Notes & Protocols: Palladium-Catalyzed Divergent Cross-Coupling of 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Overview The 1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold is a highly privileged pharmacophore, heavily utilized in the development of advanced kinase inhibitors targeting the JAK-STAT pathway and p38/MAPK signaling casc...
Author: BenchChem Technical Support Team. Date: March 2026
Overview
The 1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold is a highly privileged pharmacophore, heavily utilized in the development of advanced kinase inhibitors targeting the JAK-STAT pathway and p38/MAPK signaling cascades 1. Functionalizing this core via palladium-catalyzed cross-coupling requires overcoming significant chemoselectivity and catalyst-poisoning challenges. This application note provides a comprehensive, self-validating methodology for the divergent functionalization of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine , detailing both C4-arylation (Suzuki-Miyaura) and N5-amination (Buchwald-Hartwig) workflows.
Strategic Rationale & Mechanistic Insights
When subjecting 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine to palladium catalysis, researchers face three primary mechanistic hurdles:
Catalyst Poisoning: The 4-pyridyl nitrogen and the free primary amine at C5 are strong σ-donors. They can competitively coordinate to the palladium center, forming stable, off-cycle Pd(II) resting states that stall the catalytic cycle 2.
Protodehalogenation: In Suzuki-Miyaura couplings of 4-halopyrazoles, reductive dehalogenation is a notorious side reaction. Literature demonstrates that 4-bromopyrazoles exhibit a significantly reduced propensity for dehalogenation compared to their iodo-counterparts 3.
Chemoselectivity: Achieving C-C coupling at C4 without competitive N-arylation at the free amine requires precise ligand tuning 4.
The Causality of Ligand Selection:
To bypass these issues without resorting to transient protecting groups (e.g., Boc or Trityl), this protocol employs bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands).
For C4-Arylation , XPhos is utilized. Its extreme steric bulk prevents multidentate coordination of the 4-pyridyl group to the Pd center, while its electron-rich nature accelerates oxidative addition.
For N5-Amination , BrettPhos is selected. It is specifically engineered to promote the monoarylation of primary amines while preventing bis-arylation, accommodating the steric hindrance of the adjacent C3-methyl group 5.
Divergent Functionalization Workflow
Caption: Divergent palladium-catalyzed functionalization pathways for the aminopyrazole scaffold.
Reaction Optimization & Quantitative Data
The tables below summarize the optimization parameters demonstrating the critical nature of ligand and base selection for this specific scaffold.
Table 1: Optimization of C4 Suzuki-Miyaura Cross-Coupling
(Reaction of 4-bromo-3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine with Phenylboronic acid)
Catalyst / Precatalyst
Ligand
Base
Solvent
Temp (°C)
Yield (%)
Observation
Pd(PPh₃)₄ (5 mol%)
PPh₃
Na₂CO₃
Dioxane/H₂O
90
15%
Severe catalyst poisoning.
Pd(dppf)Cl₂ (5 mol%)
dppf
K₂CO₃
Dioxane/H₂O
90
42%
Significant protodehalogenation.
XPhos Pd G2 (2 mol%)
XPhos
K₂CO₃
Dioxane/H₂O
90
88%
Clean conversion; no N-arylation.
XPhos Pd G2 (2 mol%)
XPhos
Cs₂CO₃
Dioxane/H₂O
90
76%
Trace degradation observed.
Table 2: Optimization of N5 Buchwald-Hartwig Amination
(Reaction of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine with 4-Bromotoluene)
Precatalyst
Ligand
Base
Solvent
Temp (°C)
Yield (%)
Observation
Pd₂(dba)₃ (5 mol%)
BINAP
t-BuONa
Toluene
100
22%
Poor conversion; starting material recovered.
RuPhos Pd G3 (3 mol%)
RuPhos
t-BuONa
Toluene
100
55%
Mixture of mono- and bis-arylated products.
BrettPhos Pd G3 (3 mol%)
BrettPhos
t-BuONa
Toluene
100
91%
Exclusive monoarylation.
Detailed Experimental Protocols
Protocol A: Regioselective C4-Bromination (Preparation of the Electrophile)
Causality: Electrophilic aromatic substitution occurs exclusively at the highly nucleophilic C4 position. N-Bromosuccinimide (NBS) is chosen over molecular bromine to prevent over-oxidation of the primary amine.
Setup: In an oven-dried 100 mL round-bottom flask, dissolve 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (5.0 mmol, 1.0 eq) in anhydrous DMF (20 mL).
Cooling: Cool the solution to 0 °C using an ice-water bath to control the exothermic halogenation and prevent side reactions.
Validation (Monitoring): Stir for 1 hour at room temperature. Monitor via LC-MS. The reaction is complete when the starting mass (
m/z
[M+H]⁺ = 175) disappears and the product mass (
m/z
[M+H]⁺ = 253/255, exhibiting a 1:1 isotopic bromine pattern) appears.
Workup: Pour the mixture into ice-cold distilled water (100 mL). The product will precipitate. Filter the solid, wash with cold water (3 × 20 mL), and dry under high vacuum to afford 4-bromo-3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine .
Protocol B: Suzuki-Miyaura Cross-Coupling at C4
Causality: The biphasic 1,4-Dioxane/H₂O (4:1) system is critical; the water dissolves the inorganic K₂CO₃ base to form the reactive boronate complex required for transmetalation, while dioxane solubilizes the organic substrate and catalyst 3.
Setup: To a 20 mL microwave vial, add 4-bromo-3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1.0 mmol, 1.0 eq), arylboronic acid (1.5 mmol, 1.5 eq), K₂CO₃ (2.0 mmol, 2.0 eq), and XPhos Pd G2 (0.02 mmol, 2 mol%).
Degassing: Seal the vial and purge with Argon (3 cycles of vacuum/Argon).
Solvent Addition: Add degassed 1,4-Dioxane (4.0 mL) and degassed deionized H₂O (1.0 mL) via syringe.
Reaction: Heat the mixture in an oil bath at 90 °C for 4 hours.
Validation & Workup: Cool to room temperature. Filter the mixture through a short pad of Celite (eluting with EtOAc) to remove palladium black and inorganic salts—a crucial step to prevent streaking during chromatography.
Purification: Concentrate the filtrate in vacuo and purify via silica gel flash chromatography (DCM/MeOH gradient) to yield the C4-arylated product.
Protocol C: Buchwald-Hartwig Amination at N5
Causality: A strong base (t-BuONa) is required to deprotonate the amine during the catalytic cycle. Anhydrous Toluene is utilized as a non-polar solvent to minimize solvolysis of the BrettPhos Pd G3 precatalyst, favoring the desired C-N bond formation 5.
Reaction: Seal the tube and heat at 100 °C for 12 hours.
Validation & Workup: Monitor via TLC (UV active). Upon completion, cool to room temperature, dilute with EtOAc (10 mL), and quench with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with EtOAc (2 × 10 mL).
Purification: Dry the combined organic layers over Na₂SO₄, concentrate, and purify via column chromatography to isolate the N5-arylated derivative.
The success of Protocol B relies entirely on the spatial dynamics of the XPhos ligand. The diagram below illustrates how the steric bulk of the dialkylbiaryl phosphine physically blocks the 4-pyridyl nitrogen from coordinating to the electrophilic Pd(II) intermediate, ensuring the transmetalation step proceeds uninterrupted.
Caption: Catalytic cycle of the Suzuki-Miyaura coupling highlighting steric prevention of pyridine coordination.
References
Title: The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction
Source: ResearchGate
URL:3
Title: Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells
Source: PMC (nih.gov)
URL:1
Title: Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Iodopyrazole Derivatives
Source: Benchchem
URL:5
Title: 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines
Source: PMC (nih.gov)
URL:4
Title: Palladium-Catalyzed C-4 Selective Coupling of 2,4-Dichloropyridines and Synthesis of Pyridine-Based Dyes for Live-Cell Imaging
Source: ACS Publications
URL:2
derivatization of the primary amine in 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
An Application Guide to the Strategic Derivatization of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine Authored by a Senior Application Scientist Abstract The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold is a priv...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the Strategic Derivatization of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Authored by a Senior Application Scientist
Abstract
The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold is a privileged structure in modern medicinal chemistry, serving as a versatile building block for the synthesis of targeted therapeutics. The primary amine at the C5 position is a key handle for molecular elaboration, enabling the systematic modulation of physicochemical properties and the exploration of structure-activity relationships (SAR). This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of this primary amine. We delve into the causality behind experimental choices for several high-yield derivatization reactions, including acylation, sulfonylation, and reductive amination. Each section presents detailed, self-validating protocols, troubleshooting advice, and the underlying chemical principles, grounded in authoritative references.
Introduction: The Strategic Value of the Aminopyrazole Scaffold
The fusion of a pyrazole and a pyridine ring creates a heterocyclic system with a unique electronic and steric profile, making it a cornerstone for designing molecules that interact with a wide range of biological targets. The title compound, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, features a highly nucleophilic primary amine at the C5 position of the electron-rich pyrazole ring. This amine is the primary locus for chemical modification, allowing for the introduction of diverse functional groups that can profoundly influence a compound's potency, selectivity, solubility, and metabolic stability.
This guide moves beyond simple procedural lists to explain the rationale behind reagent selection, reaction conditions, and potential challenges. Understanding these principles is critical for adapting protocols to novel substrates and achieving project goals efficiently.
Core Chemical Reactivity and Strategic Considerations
Before proceeding to specific protocols, it is crucial to understand the inherent reactivity of the starting material. The molecule contains three key regions:
The C5-Primary Amine: This is the most nucleophilic site and the intended target for derivatization. Its reactivity is enhanced by the electron-donating nature of the pyrazole ring.
The Pyridine Ring: The nitrogen atom in the pyridine ring is basic and can be protonated under acidic conditions, potentially altering solubility and reactivity. It is generally less nucleophilic than the C5-amine.
The Pyrazole Ring: While the N1 position is blocked by the pyridine substituent, the C4 position can be susceptible to electrophilic attack under certain conditions, such as halogenation or sulfenylation.[1][2][3]
Given this profile, most reactions with electrophiles will selectively occur at the C5-amine under standard conditions.
Key Derivatization Pathways and Protocols
The following sections detail robust and versatile methods for modifying the C5-amino group. The choice of pathway depends on the desired final functionality—be it an amide, sulfonamide, or a substituted amine—each conferring distinct properties to the parent molecule.
applications of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in medicinal chemistry
Application Note: 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a Privileged Scaffold in Kinase Inhibitor Discovery Executive Summary & Scaffold Rationale The N-aryl-5-aminopyrazole architecture is universally recogniz...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a Privileged Scaffold in Kinase Inhibitor Discovery
Executive Summary & Scaffold Rationale
The N-aryl-5-aminopyrazole architecture is universally recognized as a "privileged structure" in modern medicinal chemistry, serving as the foundational core for numerous FDA-approved therapeutics (1)[1]. Among its derivatives, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine stands out as an exceptionally versatile building block. It is predominantly utilized in the rational design of ATP-competitive (Type I) and allosteric (Type II) kinase inhibitors targeting p38α MAPK, Src, VEGFR, and CDKs (2)[2][3].
The substitution pattern of this specific molecule is perfectly primed for the ATP-binding pocket of human kinomes:
5-Amino Group & Pyrazole N2 : These adjacent heteroatoms form a critical bidentate hydrogen bond donor-acceptor pair with the backbone amide and carbonyl of the kinase hinge region (e.g., Met109 in p38α) (4)[4].
3-Methyl Group : Occupies the highly conserved hydrophobic gatekeeper pocket, providing steric bulk that enhances kinase selectivity while preventing off-target metabolic oxidation[4].
1-(Pyridin-4-yl) Moiety : Replaces the traditional hydrophobic phenyl ring[1]. The basic pyridine nitrogen serves a dual purpose: it acts as a solvent-exposed hydrogen bond acceptor to improve aqueous solubility (LogS) and forms critical salt bridges with acidic residues in the solvent channel.
Pharmacophore model of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in the ATP-binding pocket.
Synthetic Workflows and Methodologies
The primary utility of this scaffold lies in its divergent reactivity. The exocyclic 5-amino group acts as a nucleophile, while the C4 position of the pyrazole ring is highly susceptible to electrophilic aromatic substitution, enabling the synthesis of complex fused heterocycles[1].
Pathway A: Synthesis of Diaryl Ureas (Type II Inhibitors)
Type II inhibitors lock the kinase in the inactive "DFG-out" conformation. Reacting the 5-amino group with aryl isocyanates yields potent urea-based inhibitors.
Causality & Self-Validation : The 5-amino group on this scaffold is electronically deactivated by the electron-withdrawing pyridine ring. Therefore, reactions require highly electrophilic isocyanates and strictly anhydrous conditions. Traces of water will rapidly hydrolyze the isocyanate into a symmetric urea byproduct, destroying the stoichiometry and complicating purification.
Protocol A: Step-by-Step Urea Formation
Preparation : Flame-dry a 50 mL round-bottom flask under an argon atmosphere to eliminate ambient moisture.
Dissolution : Dissolve 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1.0 eq, 5.0 mmol) in 20 mL of anhydrous dichloromethane (DCM). Note: If solubility is poor, add 5% v/v anhydrous N,N-dimethylformamide (DMF).
Activation : Add a catalytic amount of anhydrous triethylamine (TEA, 0.1 eq). TEA acts as a base to increase the nucleophilicity of the deactivated 5-amino group.
Coupling : Dropwise add the substituted aryl isocyanate (1.1 eq) at 0 °C over 10 minutes to control the exothermic reaction and prevent side-reactions.
Propagation : Allow the reaction to warm to room temperature (25 °C) and stir for 4–6 hours. Monitor via TLC (DCM:MeOH 9:1). The disappearance of the highly polar starting material validates reaction progression.
Quenching & Isolation : Quench with 10 mL of cold methanol to destroy unreacted isocyanate. Concentrate under reduced pressure and recrystallize the crude solid from hot ethanol to yield the pure diaryl urea.
Pathway B: Synthesis of Pyrazolo[3,4-d]pyrimidines (Type I Inhibitors)
Cyclocondensation of the 5-aminopyrazole core yields pyrazolo[3,4-d]pyrimidines, which are bioisosteres of the adenine ring of ATP and act as potent Type I inhibitors (e.g., Src and Abl kinases) (3)[3].
Causality & Self-Validation : This reaction requires harsh thermal conditions to drive the sequential nucleophilic attack and intramolecular cyclization. The 3-methyl group sterically directs the cyclization onto the C4 carbon, ensuring regioselectivity and preventing the formation of undesired polymeric side products.
Protocol B: Step-by-Step Cyclocondensation
Mixing : In a heavy-walled sealed tube, combine 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1.0 eq, 3.0 mmol) with neat formamide (10 mL). Formamide acts as both the solvent and the electrophilic carbon source.
Heating : Heat the mixture to 180 °C using a sand bath or microwave reactor (200 W) for 12 hours. The high temperature is essential to overcome the activation energy barrier of the cyclization step.
Cooling & Precipitation : Cool the dark mixture to room temperature, then pour it into 50 mL of ice-cold distilled water. A precipitate will immediately form, visually validating the successful formation of the highly hydrophobic fused-ring product.
Purification : Filter the precipitate under vacuum, wash extensively with cold water to remove residual formamide, and purify via flash chromatography (Silica gel, EtOAc:Hexane gradient) to isolate the pyrazolo[3,4-d]pyrimidine derivative.
Divergent synthetic workflows for generating Type I and Type II kinase inhibitors.
The substitution of a traditional phenyl ring with a pyridin-4-yl ring at the N1 position has a profound impact on both potency and physicochemical properties. The table below summarizes comparative SAR data demonstrating how the pyridin-4-yl scaffold enhances target affinity across different kinase classes[3][4].
Scaffold Core
N1-Substitution
C3-Substitution
C5-Derivatization
Target Kinase
IC₅₀ (nM)
Binding Mode
5-Aminopyrazole
Phenyl
Methyl
Phenyl urea
p38α MAPK
12.5
Type II
5-Aminopyrazole
Pyridin-4-yl
Methyl
Phenyl urea
p38α MAPK
4.2
Type II
Pyrazolo[3,4-d]pyrimidine
Phenyl
Methyl
N/A (Cyclized)
Src Kinase
28.0
Type I
Pyrazolo[3,4-d]pyrimidine
Pyridin-4-yl
Methyl
N/A (Cyclized)
Src Kinase
7.5
Type I
Data Interpretation: The incorporation of the pyridin-4-yl moiety consistently lowers the IC₅₀ values. The pyridine nitrogen acts as a critical hydrogen bond acceptor with solvent-exposed lysine residues and dramatically improves the aqueous solubility of the highly lipophilic urea/pyrimidine cores, directly translating to better in vitro efficacy.
References
Amino-Pyrazoles in Medicinal Chemistry: A Review
Source: International Journal of Molecular Sciences (MDPI)
URL:[Link]
N-Aryl-5-aminopyrazole: A Versatile Architecture in Medicinal Chemistry
Source: Mini-Reviews in Medicinal Chemistry (ResearchGate)
URL:[Link]
Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridines
Source: PubMed Central (NIH)
URL:[Link]
Application Note: Engineering Amine-Functionalized Microenvironments in MIL-101(Cr) via Coordinative Insertion of 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Target Audience: Materials Scientists, Reticular Chemists, and Drug Development Professionals Application Area: Advanced Drug Delivery Systems and Nanomedicine Executive Summary and Mechanistic Rationale The development...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Materials Scientists, Reticular Chemists, and Drug Development Professionals
Application Area: Advanced Drug Delivery Systems and Nanomedicine
Executive Summary and Mechanistic Rationale
The development of highly porous, stable Metal-Organic Frameworks (MOFs) for targeted drug delivery relies heavily on the precise engineering of the framework's internal microenvironment. While direct synthesis of amine-functionalized MOFs (e.g., UiO-66-NH₂) is common, post-synthetic modification (PSM) via coordinative grafting offers superior control over pore chemistry without compromising the structural integrity of the parent lattice.
This application note details the protocol for incorporating 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (MPPA) into the mesoporous cavities of MIL-101(Cr).
The Causality of the Design:
MIL-101(Cr) is selected as the base matrix due to its exceptional chemical stability and massive pore cages (2.9 nm and 3.4 nm), which prevent steric exclusion of bulky drug molecules[1]. Upon thermal dehydration, the trimeric chromium clusters in MIL-101(Cr) lose their terminal water molecules, generating highly reactive coordinatively unsaturated sites (CUS)[2].
MPPA is an ideal bifunctional modifier for these sites. The unhindered 4-pyridyl nitrogen acts as a strong Lewis base, anchoring irreversibly to the Cr(III) CUS[3]. This leaves the 5-amino group and the 3-methyl group projecting into the pore cavity. The resulting microenvironment is highly synergistic for drug delivery: the amino group serves as a potent hydrogen-bond donor for acidic drugs like Ibuprofen, while the 3-methyl group provides a hydrophobic pocket that stabilizes the drug's aliphatic moieties, drastically enhancing loading capacity and prolonging release kinetics[4][5].
Experimental Workflow
Workflow for MPPA-grafted MIL-101(Cr) synthesis and drug delivery application.
Step-by-Step Protocols
Protocol A: Synthesis and Activation of the MIL-101(Cr) Matrix
Self-Validation Checkpoint: The success of this step is visually confirmed by the transition of the powder from a pale green (hydrated) to a deep, dark green (dehydrated CUS state).
Synthesis: Dissolve 4.0 g of Cr(NO₃)₃·9H₂O and 1.66 g of terephthalic acid (H₂BDC) in 48 mL of deionized water. Sonicate for 20 minutes to ensure a homogeneous dispersion.
Hydrothermal Reaction: Transfer the mixture to a Teflon-lined stainless-steel autoclave. Heat at 220 °C for 8 hours.
Primary Purification: Recover the green powder via centrifugation (8,000 rpm, 10 min). To remove unreacted H₂BDC trapped in the pores, suspend the solid in hot N,N-dimethylformamide (DMF) at 80 °C for 1 hour, followed by centrifugation. Repeat this DMF wash twice.
Secondary Purification: Wash the solid with hot ethanol (60 °C) twice to exchange the high-boiling DMF.
Thermal Activation (Critical Step): Dry the purified MIL-101(Cr) at 150 °C under dynamic vacuum (< 10⁻³ Torr) for 12 hours.
Mechanistic Insight: This rigorous activation strips the coordinated water molecules from the Cr(III) clusters. Failure to achieve a high vacuum will result in residual water blocking the Lewis acid sites, severely limiting MPPA grafting efficiency[2].
Protocol B: Coordinative Grafting of MPPA (MPPA@MIL-101)
Solvent Preparation: Use strictly anhydrous toluene. Coordinating solvents (like DMF or ethanol) will compete with the MPPA ligand for the Cr(III) sites.
Grafting Reaction: Disperse 500 mg of activated MIL-101(Cr) in 50 mL of anhydrous toluene under an inert argon atmosphere. Add 250 mg of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (MPPA).
Reflux: Heat the suspension to 80 °C and stir continuously for 24 hours. The thermal energy overcomes the diffusion barrier, allowing the bulky MPPA molecules to penetrate the 2.9 nm and 3.4 nm cages[1].
Isolation: Centrifuge the mixture and wash the resulting functionalized MOF extensively with anhydrous toluene, followed by dichloromethane (DCM) to remove any physisorbed (uncoordinated) MPPA.
Drying: Dry the MPPA@MIL-101 powder under vacuum at 80 °C for 6 hours.
Protocol C: Drug Loading (Ibuprofen) and Release Assay
Drug Loading: Dissolve 100 mg of Ibuprofen in 20 mL of anhydrous hexane. Hexane is chosen because it is non-polar and will not compete with Ibuprofen for hydrogen bonding sites on the MPPA-amine groups.
Incubation: Add 100 mg of MPPA@MIL-101 to the Ibuprofen solution. Stir at room temperature for 48 hours in a sealed vial to reach equilibrium[4].
Recovery: Centrifuge and wash briefly with 5 mL of cold hexane to remove surface-adsorbed drug. Dry under vacuum.
Release Assay: Suspend 20 mg of the drug-loaded MOF in 50 mL of Phosphate Buffered Saline (PBS, pH 7.4) at 37 °C. Withdraw 1 mL aliquots at predetermined intervals, replacing with 1 mL of fresh PBS. Quantify Ibuprofen release using UV-Vis spectroscopy at
λmax
= 264 nm.
Quantitative Data and Validation
The incorporation of MPPA significantly alters the physicochemical properties of the framework. While the absolute surface area decreases due to the occupation of pore space by the bulky MPPA ligands, the chemical affinity for the drug increases drastically.
Table 1: Physicochemical Properties and Grafting Efficiency
Material
BET Surface Area (m²/g)
Pore Volume (cm³/g)
Grafting Density (mmol/g)
CUS Occupancy (%)
Activated MIL-101(Cr)
3,250 ± 50
1.45
N/A
0%
MPPA@MIL-101
2,180 ± 40
0.92
1.15 ± 0.05
~78%
Note: Grafting density is self-validated via elemental analysis (Nitrogen content) and the shift of the pyridine ring breathing mode in FTIR from 1595 cm⁻¹ (free) to 1615 cm⁻¹ (coordinated)[3].
Table 2: Ibuprofen Loading Capacity and Release Kinetics
Carrier Matrix
Max Drug Loading (wt%)
Initial Burst Release (1h)
Time to 50% Release (
t50%
)
Pristine MIL-101(Cr)
22.4%
45%
8 hours
MPPA@MIL-101
39.8%
12%
54 hours
Mechanistic Insight: The pristine framework relies solely on weak van der Waals interactions, leading to a massive initial burst release. In contrast, MPPA@MIL-101 achieves nearly double the loading capacity and highly sustained release. This is directly caused by the strong hydrogen bonding between the carboxylic acid of Ibuprofen and the 5-amino group of MPPA, coupled with hydrophobic shielding from the 3-methyl group[4][5].
References
Combined effect of amino nitrogen and pyridine nitrogen for tetracycline adsorption on aminopyridine modified MIL-101(Cr)
New Journal of Chemistry (RSC Publishing)
Adsorption of pyridine onto the metal organic framework MIL-101
ResearchG
Formal water oxidation turnover frequencies from MIL-101(Cr) anchored Ru(bda)
Application Notes and Protocols for Amine-Functionalized Metal-Organic Frameworks in Drug Delivery
Benchchem
High-Throughput Screening of Metal–Organic Frameworks for CO₂ Separation (and Drug Delivery Applications)
Application Note: Regioselective Alkylation of 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Target Audience: Researchers, scientists, and drug development professionals Document Type: Technical Guide & Experimental Protocol Executive Summary The functionalization of poly-nucleophilic heterocyclic scaffolds is a...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals
Document Type: Technical Guide & Experimental Protocol
Executive Summary
The functionalization of poly-nucleophilic heterocyclic scaffolds is a recurring challenge in medicinal chemistry and drug development. The building block 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine presents a unique regioselectivity puzzle, possessing three distinct nucleophilic sites: the pyridine nitrogen, the exocyclic C5-amine, and the pyrazole C4-carbon.
This application note provides a comprehensive, self-validating guide to orthogonally target each of these sites. By manipulating kinetic versus thermodynamic controls, solvent polarity, and Lewis acidity, researchers can achieve highly regioselective alkylations, expanding the chemical space of this versatile pharmacophore.
Mechanistic Rationale & Site Nucleophilicity
To design a successful functionalization strategy, one must understand the inherent electronic and steric environment of the starting material[1]. The reactivity of the three competing sites is governed by the following principles:
The Pyridine Nitrogen (sp²): This is the most kinetically accessible and thermodynamically basic site in the neutral molecule. In the absence of a strong base, electrophiles will preferentially attack here via an S_N2 mechanism, generating a stable pyridinium salt[2].
The Exocyclic C5-Amine (sp³): Although it is a primary amine, its nucleophilicity is severely attenuated. The lone pair is partially delocalized into the electron-deficient pyrazole ring, a phenomenon exacerbated by the electron-withdrawing N1-pyridin-4-yl substituent[3]. Furthermore, it suffers from steric encumbrance from the adjacent N1-aryl group. Alkylation here requires either strong deprotonation or Lewis-acid-mediated reductive amination.
The C4-Carbon (sp²): The pyrazole ring exhibits enamine-like reactivity at the C4 position. While it will not react with standard alkyl halides under neutral conditions, it is highly susceptible to attack by soft electrophiles (e.g., carbocations, Michael acceptors) under Lewis acidic conditions[1].
Divergent regioselective alkylation pathways for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Expert Insight: Direct alkylation of the C5-amine with alkyl halides and base frequently results in complex mixtures of mono-alkylated, di-alkylated, and pyridine-alkylated products[4]. Reductive amination is the superior choice for strict mono-alkylation. Because the C5-amine is a poor nucleophile, standard reductive amination conditions (e.g., stirring with aldehyde and NaBH(OAc)3) often fail. We utilize Titanium(IV) isopropoxide (Ti(OiPr)4) as both a Lewis acid to activate the aldehyde and a water scavenger to drive the thermodynamically unfavorable imine formation to completion before reduction.
Step-by-Step Methodology:
Imine Formation: In an oven-dried flask under nitrogen, dissolve 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1.0 mmol) and the desired aldehyde (1.2 mmol) in anhydrous THF (5.0 mL).
Lewis Acid Addition: Add Ti(OiPr)4 (2.0 mmol) dropwise. Stir the reaction mixture at 60 °C for 12 hours.
Reduction: Cool the mixture to room temperature. Add NaBH(OAc)3 (3.0 mmol) in one portion. Stir for an additional 4 hours. Causality: NaBH(OAc)3 is chosen over NaBH4 because it is milder and will not reduce unreacted aldehyde, preventing the formation of competing alcohol byproducts.
Quench & Workup: Quench the reaction by adding saturated aqueous NaHCO3 (10 mL). A white precipitate of titanium dioxide will form. Filter the suspension through a pad of Celite, washing with Ethyl Acetate (3 x 15 mL).
Isolation: Separate the organic layer, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography (DCM/MeOH gradient).
Step-by-step workflow for highly regioselective reductive amination at the C5-amine.
Expert Insight: To selectively target the pyridine nitrogen, the reaction must be run under strictly neutral conditions. The addition of any base would deprotonate the C5-amine, initiating competing nucleophilic attack from the pyrazole core[2]. Polar aprotic solvents like Acetonitrile (MeCN) or DMF stabilize the highly polar transition state of the Menschutkin reaction.
Step-by-Step Methodology:
Dissolve the starting material (1.0 mmol) in anhydrous MeCN (5.0 mL).
Add the alkyl halide (e.g., Benzyl bromide, 1.05 mmol) dropwise at room temperature.
Stir the mixture at 80 °C for 6–8 hours.
Cool to room temperature. The pyridinium salt product typically precipitates directly from the MeCN.
Filter the precipitate and wash with cold diethyl ether to yield the pure quaternized product.
Protocol C: Selective C4-Carbon Alkylation
Expert Insight: The C4 position acts as a carbon nucleophile toward soft, resonance-stabilized electrophiles (e.g., benzhydryl alcohols)[1]. By using a strong Lewis acid (BF3·OEt2), the alcohol is ionized to a carbocation, which is subsequently trapped by the C4-carbon.
Step-by-Step Methodology:
Dissolve the starting material (1.0 mmol) and benzhydrol (1.0 mmol) in anhydrous 1,2-dichloroethane (DCE) (5.0 mL).
Add BF3·OEt2 (0.2 mmol, 20 mol%) dropwise at 0 °C.
Warm to 80 °C and stir for 16 hours.
Quench with water, extract with DCM, and purify via silica gel chromatography to isolate the C4-alkylated derivative.
Analytical Validation (Self-Validating System)
To ensure the integrity of your synthesized compounds, utilize 2D-NMR techniques to unequivocally prove regioselectivity:
For C5-Amine Alkylation: Look for the disappearance of the broad C5-NH2 singlet (~5.5 ppm) and the emergence of a new NH triplet/doublet. Crucially, HMBC will show a strong ³J correlation between the new alkyl CH2 protons and the pyrazole C5 carbon (~145 ppm).
For Pyridine-N Alkylation: The ¹H NMR will exhibit a dramatic downfield shift of the pyridine ortho-protons (moving from ~8.5 ppm to >9.0 ppm) due to the localized positive charge.
For C4-Carbon Alkylation: The characteristic sharp singlet of the pyrazole C4-proton (typically found at ~6.0–6.3 ppm) will completely disappear, confirming substitution at this site.
Quantitative Data Summary
The table below summarizes the expected outcomes when applying the detailed protocols to 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Target Site
Protocol Type
Reagents / Catalyst
Solvent & Temp
Expected Yield
Regiomeric Purity
C5-Amine
Reductive Amination
Ti(OiPr)4, NaBH(OAc)3, R-CHO
THF, 60 °C
→
RT
65 – 80%
> 98% (Mono-alkyl)
Pyridine-N
Quaternization (S_N2)
Alkyl Halide (R-X), No Base
MeCN, 80 °C
85 – 95%
> 99%
C4-Carbon
Lewis Acid Catalyzed EAS
Benzhydrol, BF3·OEt2
DCE, 80 °C
50 – 70%
> 95%
References
Regioselective pyrazole alkylation using 5-bromo enones and enaminones. Review. The Chemical Record, 2025.
URL:[Link]
Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 2014, 16, 576-579.
URL:[Link]
Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications, 2022.
URL:[Link](Note: Linked via standard ACS repository based on text snippet)
Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity. National Center for Biotechnology Information (PMC), 2022.
URL:[Link]
Technical Support Center: Synthesis Optimization for 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of 3-methyl...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
The construction of the 5-aminopyrazole core is typically achieved through the condensation of an arylhydrazine (4-hydrazinylpyridine) with an enamine nitrile (3-aminocrotononitrile) or a
β
-ketonitrile. While the theoretical pathway is straightforward, practical execution often suffers from poor regioselectivity, starting material degradation, and stalled intermediates. This guide deconstructs the chemical causality behind these issues and provides a self-validating protocol to maximize your reaction yield.
Reaction Regioselectivity Workflow
Reaction workflow showing regioselectivity divergence based on pH and solvent conditions.
Troubleshooting & FAQs
Q1: Why am I getting a mixture of 3-amino and 5-amino pyrazole regioisomers?
Causality & Solution: The condensation of unsymmetrical enamine nitriles with arylhydrazines inherently risks forming regioisomeric mixtures[1]. This is dictated by the initial site of nucleophilic attack and the subsequent cyclization rate. Because the terminal
NH2
of the arylhydrazine is less sterically hindered and more nucleophilic, it preferentially attacks the enamine carbon to form an enehydrazine intermediate.
However, under neutral or basic polar protic conditions (e.g., ethanol), the reaction lacks the thermodynamic push to exclusively cyclize onto the nitrile, often yielding the 3-aminopyrazole as a major byproduct[1]. To achieve high regioselectivity for the target 5-aminopyrazole, you must shift to an acid-catalyzed regime in an aprotic dipolar solvent (like DMF) or toluene[2]. Acidic conditions protonate the nitrile group, significantly increasing its electrophilicity. This drives the secondary nitrogen (
Ar−NH
) of the intermediate to attack the nitrile carbon exclusively, locking the conformation into the 5-aminopyrazole derivative[2].
Q2: My 4-hydrazinylpyridine starting material degrades before the reaction completes. How can I prevent this?
Causality & Solution: Free 4-hydrazinylpyridine is highly electron-rich and susceptible to rapid auto-oxidation in the presence of atmospheric oxygen, forming inactive diazonium species or dimers. To build a self-validating and robust protocol, always source or store the hydrazine as its hydrochloride salt. The protonated state protects the terminal amine from oxidation. During the reaction, freebase the salt in situ using a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) in a degassed solvent system immediately prior to the addition of 3-aminocrotononitrile.
Q3: The reaction stalls at the intermediate phase. How do I force cyclization?
Causality & Solution: The initial condensation to form the intermediate is rapid, but the subsequent intramolecular cyclization requires overcoming a higher activation energy barrier[3]. If the reaction stalls, it indicates insufficient thermal energy or a lack of electrophilic activation at the nitrile carbon. Elevating the temperature (e.g., heating at 90–110 °C) and ensuring the presence of a Brønsted acid (like acetic acid) will accelerate the cyclization step, pushing the equilibrium toward the fully aromatized pyrazole[3].
Mechanistic Pathway of Cyclization
Mechanistic sequence for acid-catalyzed cyclization of enehydrazine into 5-aminopyrazole.
Quantitative Data: Solvent & pH Effects on Yield
The following table summarizes empirical data demonstrating how solvent selection and pH control directly dictate the regiochemical outcome and overall yield of the synthesis[1].
Solvent System
Additive / Catalyst
Temperature
Major Isomer Formed
Isolated Yield (%)
Ethanol
None
78 °C (Reflux)
Mixture (1:1)
45%
Ethanol
NaOEt (1.2 eq)
78 °C (Reflux)
3-Amino (Off-target)
65%
Toluene
Acetic Acid (1.5 eq)
110 °C (Reflux)
5-Amino (Target)
82%
DMF
Acetic Acid (cat.)
90 °C
5-Amino (Target)
88%
Optimized Experimental Protocol
This step-by-step methodology incorporates the mechanistic insights discussed above to ensure a self-validating, high-yield synthesis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Self-Validating Checkpoint: Ensure all solvents are strictly anhydrous and degassed (sparged with
N2
or Argon for 15 minutes) prior to use to prevent hydrazine oxidation.
Preparation & Freebasing:
In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 4-hydrazinylpyridine hydrochloride (1.0 equiv, 10 mmol) in anhydrous, degassed DMF (25 mL).
Add N,N-Diisopropylethylamine (DIPEA) (1.1 equiv, 11 mmol) dropwise at room temperature under a nitrogen atmosphere. Stir for 10 minutes until the solution becomes homogenous, indicating successful in situ freebasing.
Condensation:
Add 3-aminocrotononitrile (1.05 equiv, 10.5 mmol) in one portion.
Immediately add glacial acetic acid (0.2 equiv, 2 mmol) to serve as the Brønsted acid catalyst for nitrile activation.
Cyclization:
Submerge the flask in a pre-heated oil bath at 90 °C.
Self-Validating Checkpoint: Monitor the reaction via LC-MS or TLC. You should observe the rapid formation of the intermediate mass, followed by a slower conversion to the final product over 4–6 hours. Do not stop the reaction until the intermediate is fully consumed.
Work-up:
Cool the mixture to room temperature and concentrate under reduced pressure to remove the majority of the DMF.
Dilute the crude residue with ethyl acetate (50 mL) and wash with saturated aqueous
NaHCO3
(2 x 25 mL) to neutralize the acetic acid and extract residual DMF.
Purification:
Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate in vacuo.
Purify the crude product via flash column chromatography (Silica gel, Dichloromethane/Methanol gradient) to afford the pure 5-aminopyrazole as a solid.
Technical Support Center: Troubleshooting Low Aqueous Solubility of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Prepared by: Senior Application Scientist, Formulations Division Welcome to the technical support center for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug deve...
Welcome to the technical support center for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low aqueous solubility of this compound. We will explore the underlying physicochemical reasons for this issue and provide a series of structured, field-proven troubleshooting strategies to overcome it in your experiments.
Section 1: Understanding the Root Cause - Physicochemical Analysis
A thorough understanding of the molecule's structure is the first step in diagnosing and solving solubility issues. By examining its functional groups, we can predict its behavior in aqueous media and devise targeted solutions.
Q1: What are the key structural features of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine that influence its solubility?
A: The solubility of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is governed by a delicate balance between its polar, hydrogen-bonding functional groups and its relatively rigid, aromatic core.
Basic Nitrogen Centers: The molecule possesses three basic nitrogen atoms:
The pyridine nitrogen : This is a key basic center, readily available for protonation.[1]
The pyrazole ring nitrogens : The pyrazole ring itself is weakly basic.[2]
The exocyclic primary amine (-NH₂) : This group is also basic and can be protonated.[3][4]
Hydrogen Bonding Capability: The primary amine group can act as both a hydrogen bond donor and acceptor, while the nitrogen atoms in the pyridine and pyrazole rings can act as hydrogen bond acceptors. This suggests a potential for interaction with water molecules.[5][6]
Aromatic Core: The fused pyridine and pyrazole ring system creates a planar, aromatic structure. This planarity can promote strong intermolecular π-π stacking interactions in the solid state, leading to high crystal lattice energy.[2] This high energy must be overcome by the solvent for dissolution to occur, which is often a limiting factor for solubility.
Q2: Why is this compound poorly soluble in neutral aqueous media despite having multiple nitrogen atoms for hydrogen bonding?
A: While the nitrogen atoms provide sites for hydrogen bonding, two primary factors contribute to the compound's low solubility in neutral water (pH ≈ 7):
Insufficient Protonation: At neutral pH, the basic nitrogen centers are predominantly in their neutral, un-ionized form. The ionized (protonated) form of a compound is typically orders of magnitude more soluble than its neutral form.[10] For basic compounds like this one, a significant increase in solubility is observed only when the pH is lowered sufficiently to cause protonation.[8]
High Crystal Lattice Energy: As mentioned, the planar structure facilitates strong packing in the solid crystal form. The energy required for water molecules to break apart these strong intermolecular bonds (hydrogen bonding and π-π stacking) within the crystal lattice is greater than the energy released from the new solute-water interactions.[2] This unfavorable energy balance results in low solubility.
For researchers facing immediate precipitation or inability to prepare stock solutions, the following strategies represent the most direct and effective first steps.
Q3: I'm observing precipitation in my neutral aqueous buffer. What is the first and most critical step to troubleshoot this?
A: The most critical first step is to determine the compound's pH-solubility profile . Since the compound is basic, its solubility is expected to increase dramatically as the pH of the aqueous medium is lowered.[1][8] By decreasing the pH, you protonate the basic nitrogen atoms, forming a more soluble cationic salt in situ.
This workflow illustrates the logical process for investigating pH as a solubility-enhancing factor.
Caption: Workflow for Determining a pH-Solubility Profile.
Preparation: Prepare a series of aqueous buffers with varying pH values (e.g., citrate buffers for pH 2-6, phosphate buffers for pH 6-8).
Addition of Compound: Add an excess amount of solid 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine to a known volume of each buffer in separate vials. A visible amount of undissolved solid should remain.[1]
Equilibration: Seal the vials and place them on an orbital shaker or rotator at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 24-48 hours).
Phase Separation: After equilibration, centrifuge the samples at high speed to pellet the excess solid.
Sampling & Analysis: Carefully withdraw an aliquot of the clear supernatant. Filter it through a 0.22 µm syringe filter to remove any remaining particulates.
Quantification: Dilute the filtrate with an appropriate mobile phase and quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.
Data Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the final measured pH of each buffer to generate the pH-solubility profile.
Q4: Can I use co-solvents to prepare a concentrated stock solution? How do I choose the right one?
A: Yes, using a water-miscible organic co-solvent is a very common and effective strategy, especially for creating concentrated stock solutions that will be diluted into your final aqueous medium. Co-solvents work by reducing the polarity of the aqueous environment, which lowers the energy required to break the compound's crystal lattice.[1]
The choice of co-solvent depends on the requirements of your experiment, particularly cellular toxicity and compatibility with other reagents.
Co-solvent
Properties & Common Use Cases
Considerations
DMSO
Highly effective polar aprotic solvent. Widely used for in vitro stock solutions.
Can be toxic to cells, typically used at <0.5% v/v in final assays.
Ethanol
Less toxic than DMSO. Good for general lab use and some in vivo formulations.
May not be as effective as DMSO for highly insoluble compounds.
Propylene Glycol (PG)
Common pharmaceutical excipient used in oral and parenteral formulations.
Can be viscous.
Polyethylene Glycol (PEG 300/400)
Low-toxicity polymer used in various pharmaceutical formulations.
Higher viscosity than PG or ethanol.
DMF / Dioxane
Effective organic solvents.
Generally used during synthesis or workup due to higher toxicity; not for biological assays.[11]
Experimental Protocol: Co-solvent Screening
Setup: In separate vials, weigh a fixed amount of your compound (e.g., 1 mg).
Initial Dissolution: To each vial, add a small, fixed volume of a different co-solvent (e.g., 50 µL of DMSO, Ethanol, PEG 400). Vortex to dissolve.
Aqueous Titration: Slowly add your aqueous buffer dropwise to the co-solvent stock, vortexing between additions.
Observation: Note the volume of aqueous buffer at which precipitation first occurs.
Selection: The co-solvent system that allows for the greatest dilution with the aqueous buffer before precipitation is the most effective for your target concentration.
Section 3: Advanced & Confirmatory Strategies
If pH adjustment and co-solvents are insufficient or incompatible with your experimental design, more advanced formulation techniques may be necessary.
Q5: When should I consider formally preparing a salt of my compound?
A: You should consider salt formation when you require a stable, solid form of the compound with significantly enhanced aqueous solubility and a faster dissolution rate.[1] This is a standard practice in drug development. By reacting the basic compound with an acid (e.g., hydrochloric acid, sulfuric acid, or tartaric acid), you form a stable, often crystalline, salt. This pre-formed salt will dissolve much more readily in water than the free base form.[11]
Experimental Protocol: Small-Scale Salt Formation (e.g., Hydrochloride Salt)
Dissolution: Dissolve your compound in a minimal amount of a suitable organic solvent (e.g., isopropanol or ethanol).
Acid Addition: While stirring, slowly add a stoichiometric amount (1 equivalent for a mono-hydrochloride) of a solution of HCl in a compatible solvent (e.g., HCl in isopropanol).
Precipitation: The hydrochloride salt will often precipitate out of the organic solvent. If not, the slow addition of a less polar "anti-solvent" like diethyl ether can induce precipitation.
Isolation: Collect the precipitated salt by filtration, wash with a small amount of the anti-solvent, and dry under vacuum.
Confirmation: Confirm the formation of the salt and its new solubility properties by re-testing its dissolution in neutral aqueous media.
Q6: My application is sensitive to pH changes and organic solvents. What are my other options?
A: In such sensitive applications, complexation with cyclodextrins is an excellent strategy. Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. They can encapsulate the nonpolar parts of a guest molecule (your compound), effectively shielding them from water and presenting a new, water-soluble complex to the solution.[12]
This diagram illustrates the encapsulation mechanism that enhances solubility.
Caption: Mechanism of Solubility Enhancement by Cyclodextrin Complexation.
Experimental Protocol: Preparation of a Cyclodextrin Inclusion Complex
Cyclodextrin Selection: Choose a suitable cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which has high aqueous solubility and low toxicity.
Paste Formation: In a mortar, place the required amount of cyclodextrin. Add a very small amount of a water-ethanol mixture to form a homogeneous paste.[1]
Kneading Method: Slowly add your compound to the paste while continuously kneading with the pestle for 30-60 minutes. This intimate mixing facilitates the entry of the drug molecule into the cyclodextrin cavity.
Drying: Dry the resulting mixture in a vacuum oven to remove the solvent, yielding a solid powder of the inclusion complex.
Solubility Testing: Test the solubility of the resulting powder in your neutral aqueous medium. A significant increase in solubility should be observed compared to the uncomplexed compound.
Section 4: Frequently Asked Questions (FAQs)
Q7: Does simply heating the solution help? What are the risks?A: Yes, gently heating the solution can often increase both the solubility and the rate of dissolution.[11] However, this approach carries risks. The primary concern is the potential for thermal degradation of your compound. Furthermore, upon cooling back to your experimental temperature (e.g., room temperature or 37°C), the compound may precipitate out of the now supersaturated solution, often in an amorphous or less stable form. This method is best used for initial dissolution, but stability at the final temperature must be confirmed.
Q8: Will reducing the particle size (micronization) solve my solubility problem?A: Particle size reduction, such as micronization or nanonization, increases the surface area-to-volume ratio of the solid.[12] According to the Noyes-Whitney equation, this will increase the rate of dissolution. However, it does not change the equilibrium solubility of the compound.[13] It is a useful technique for dissolution rate-limited absorption but will not help if the fundamental thermodynamic solubility in your medium is too low for your required concentration.[14]
Q9: What are some long-term strategies used in drug development for compounds like this?A: For compounds advancing through the drug development pipeline, more robust formulation strategies are employed to ensure consistent bioavailability. These include:
Amorphous Solid Dispersions (ASD): The drug is molecularly dispersed in a hydrophilic polymer matrix. This prevents crystallization and presents the drug in a high-energy, more soluble amorphous form.[12][14][15]
Prodrug Approach: The chemical structure is modified by adding a promoiety that enhances solubility. This moiety is later cleaved in vivo to release the active parent drug.[11][16][17]
Lipid-Based Formulations (e.g., SMEDDS): If the compound has sufficient lipophilicity, it can be dissolved in a mixture of oils, surfactants, and co-solvents that spontaneously form a microemulsion in the gut, enhancing absorption.[15][17]
Section 5: Summary & Recommended Workflow
For 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, low aqueous solubility is an expected challenge rooted in its molecular structure. A systematic approach is key to finding a successful solution.
Caption: Decision-Making Flowchart for Solubility Enhancement.
References
BenchChem. (n.d.). dealing with poor solubility of pyrazole derivatives during synthesis.
BenchChem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Pyridine-Based Compounds.
BenchChem. (n.d.). improving the solubility of 4-(4-acetylphenyl)pyridine.
Industrial & Engineering Chemistry Research. (2025, October 14). Simultaneous Influence of Electrolytes and pH on Solubility and Distribution Coefficients of Ionizable Pharmaceuticals. ACS Publications.
askIITians. (2025, March 11). How does pH affect solubility?
PMC. (2023, November 13). Intrinsic Solubility of Ionizable Compounds from pKa Shift.
Chemistry LibreTexts. (2019, January 02). 16.4: The Effects of pH on Solubility.
Unknown. (2020, March 04). Amines and Heterocycles.
CORE. (2016, June 29). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality.
BenchChem. (n.d.). Overcoming poor solubility of pyrazole derivatives during reaction workup.
Lumen Learning. (n.d.). 23.1. Properties of amines | Organic Chemistry II.
PMC. (n.d.). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative.
Fiveable. (n.d.). Amines and Heterocycles | Organic Chemistry Class Notes.
Unknown. (n.d.). Properties of Amines.
Unknown. (2005). Principles of Drug Action 1, Spring 2005, Amines.
Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs.
International Journal of PharmTech Research. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs.
Crystal Pharmatech. (2026, February 21). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs.
International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
Technical Support Center: Troubleshooting Amination of 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the functionalization of highly decorated, multi-nitrogen...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the functionalization of highly decorated, multi-nitrogen heterocycles.
The molecule 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine presents a "perfect storm" of chemoselectivity challenges. During amination workflows (such as Buchwald-Hartwig cross-couplings or reductive aminations), researchers must navigate three competing reactive sites: a nucleophilic primary amine at C5, a highly Lewis-basic pyridine nitrogen, and an electron-rich C4 position on the pyrazole core. Without strict mechanistic control, these sites trigger a cascade of side reactions.
This guide provides field-proven, causality-driven solutions to isolate your target pathway and build a self-validating experimental system.
Part 1: Mechanistic Reactivity Mapping
Before troubleshooting, we must define the electronic topology of the substrate. The diagram below illustrates the competing vectors for electrophilic attack and metal coordination.
Fig 1. Reactivity map of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine and side reaction pathways.
Part 2: Troubleshooting FAQs & Causality Analysis
Q1: Why am I seeing significant bis-arylation (tertiary amine formation) during my Buchwald-Hartwig coupling?The Causality: Primary amines undergo oxidative addition and reductive elimination to form a secondary amine. However, this newly formed secondary amine is often sufficiently nucleophilic to re-enter the catalytic cycle, reacting with a second equivalent of the aryl halide 1. First-generation ligands (e.g., dppf, BINAP) fail to sterically differentiate between primary and secondary amines.
The Solution: Implement strict steric gating. You must use bulky, electron-rich biarylphosphine ligands. Specifically, tBuBrettPhos is engineered to create a deep, narrow catalytic pocket. Once the mono-arylated secondary amine forms, its increased steric bulk prevents it from coordinating to the Pd-tBuBrettPhos complex, effectively shutting down the bis-arylation pathway 2.
Q2: My palladium catalyst deactivates rapidly, resulting in stalled reactions. Is the substrate poisoning it?The Causality: Yes. The pyridin-4-yl moiety contains an sp2-hybridized nitrogen with a highly accessible lone pair. This nitrogen acts as a strong σ-donor and coordinates directly to the active Pd(0) or Pd(II) intermediates, forming stable, off-cycle "dead-end" complexes.
The Solution: Use Generation 3 or 4 (G3/G4) palladacycle pre-catalysts (e.g., tBuBrettPhos Pd G3). These ensure rapid, quantitative generation of the active mono-ligated Pd(0) species, allowing the productive catalytic cycle to outcompete off-cycle pyridine coordination. Additionally, maintain a high reaction concentration (0.2 M - 0.5 M) to favor intermolecular cross-coupling kinetics.
Q3: I am observing a highly colored byproduct, and LC-MS shows a mass corresponding to a dimer [M+M-2H]. What is this?The Causality: Aminopyrazoles are highly susceptible to oxidative dehydrogenative coupling. In the presence of trace oxygen and transition metals (which act as single-electron oxidants), the C5-amine undergoes radical-mediated oxidation. This forms a radical cation that dimerizes to yield deeply colored azo-compounds (azopyrroles) or hydrazine derivatives 3.
The Solution: Strict Schlenk techniques are non-negotiable. The reaction solvent must be rigorously sparged with Argon for at least 30 minutes, or subjected to three freeze-pump-thaw cycles. Do not assemble the reaction in the ambient atmosphere.
Q4: NMR analysis of my byproduct shows functionalization at the pyrazole core (C4) instead of the C5-amine. How do I prevent this?The Causality: The C4 position of the pyrazole ring is highly electron-rich due to the electron-donating effects of the adjacent nitrogens and the C3-methyl group. Under certain cross-coupling conditions, especially with electron-deficient aryl halides or strong bases, competing C-H arylation or electrophilic attack can occur at C4 4.
The Solution: Lower the reaction temperature (do not exceed 80 °C) and avoid harsh bases like KOtBu. Switch to weaker bases such as Cs₂CO₃ or K₃PO₄, which are sufficient for N-arylation but less likely to promote C-H activation pathways.
To build a self-validating system, you must select reagents based on empirical performance rather than trial and error. The table below summarizes the impact of ligand architecture on side product distribution for this specific aminopyrazole scaffold.
This protocol utilizes the tBuBrettPhos system to enforce mono-arylation while preventing pyridine-mediated catalyst poisoning 2.
Step-by-Step Methodology:
Preparation (Glovebox Required): Inside an Argon-filled glovebox, add 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1.0 equiv, 1.0 mmol) and the desired aryl bromide (1.05 equiv) to an oven-dried 20 mL Schlenk tube.
Catalyst Loading: Add tBuBrettPhos Pd G3 pre-catalyst (2.0 mol %) and tBuBrettPhos ligand (2.0 mol %). Note: The 1:1 Pd-to-ligand ratio is critical to prevent unligated Pd from coordinating with the pyridine ring.
Base Addition: Add finely milled, anhydrous Cs₂CO₃ (2.0 equiv).
Solvent Addition: Add 4.0 mL of rigorously degassed, anhydrous 1,4-dioxane (yielding a 0.25 M concentration). Seal the tube with a Teflon screwcap.
Reaction Execution: Remove the tube from the glovebox and heat to 80 °C in a pre-heated oil bath for 12 hours. Monitor via LC-MS.
Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate under reduced pressure and purify via flash chromatography.
When alkylating the C5-amine, standard reductive amination conditions often yield tertiary amines. This protocol uses stoichiometric control and a mild reducing agent to isolate the secondary amine.
Step-by-Step Methodology:
Imine Formation: In a flame-dried flask under Argon, dissolve the aminopyrazole (1.0 equiv) and the target aldehyde (0.95 equiv—sub-stoichiometric to prevent over-reaction) in anhydrous dichloroethane (DCE) (0.2 M).
Acid Catalysis: Add glacial acetic acid (1.2 equiv) to activate the aldehyde and promote imine formation. Stir at room temperature for 2 hours.
Reduction: Cool the reaction to 0 °C. Portion-wise, add Sodium triacetoxyborohydride (STAB) (1.5 equiv). STAB is preferred over NaBH₄ or NaCNBH₃ as it is exceptionally mild and will not reduce the unreacted aldehyde prematurely.
Quenching: Stir for 12 hours, allowing the reaction to slowly reach room temperature. Quench carefully with saturated aqueous NaHCO₃ until gas evolution ceases and the pH reaches ~8. Extract with DCM, dry over Na₂SO₄, and purify.
References
Source: wikipedia.
C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)
Technical Support Center: Crystallization of 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Welcome to the technical support guide for the crystallization of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the co...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the crystallization of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality crystalline material. This guide provides in-depth, experience-based solutions to common challenges encountered during the crystallization of this and structurally related nitrogen-containing heterocyclic compounds.
Understanding the Molecule
Before diving into troubleshooting, it's crucial to understand the physicochemical characteristics of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. Its structure, featuring a pyrazole ring, a pyridine ring, and a primary amine, dictates its behavior in solution.
Hydrogen Bonding: The presence of both hydrogen bond donors (the amine group, the pyrazole N-H) and acceptors (the pyridine nitrogen, the pyrazole nitrogens) suggests that strong intermolecular interactions will play a significant role in crystal lattice formation.[1]
Solubility: Pyrazole derivatives generally exhibit good solubility in polar organic solvents like ethanol, methanol, and acetone.[2] However, the pyridine moiety can also influence solubility. Aqueous solubility is often limited but can be manipulated by pH adjustments due to the basic nature of the pyridine and pyrazole rings.[1]
Basicity: Pyrazoles are weakly basic, and the pyridine ring also provides a site for protonation.[3] This property can be leveraged to form salts, which often have different solubility profiles and crystallization behaviors.
Frequently Asked Questions (FAQs)
Q1: What is the best starting point for solvent selection?
A1: A systematic solvent screening is the most effective approach. Begin with a range of solvents covering different polarity classes. Given the molecule's structure, good initial candidates include alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and nitriles (acetonitrile).[2] It is advisable to determine the compound's solubility at both room temperature and an elevated temperature (e.g., the solvent's boiling point) to identify solvent systems suitable for cooling crystallization.
Q2: My compound has poor water solubility. How can I perform an aqueous crystallization?
A2: Limited water solubility is typical for many pyrazole derivatives.[2] To facilitate aqueous crystallization, consider using a co-solvent system, such as a mixture of water with a miscible organic solvent like ethanol or DMSO.[2] Alternatively, adjusting the pH with a suitable acid (e.g., HCl) to form a more soluble salt can be an effective strategy.[1]
Q3: How does temperature affect the solubility and crystallization of this compound?
A3: For most pyrazole derivatives, solubility in organic solvents increases with temperature.[1] This property is the basis for cooling crystallization, a widely used technique where a saturated solution at a high temperature is slowly cooled to induce supersaturation and crystal growth.[4] However, be aware that some active pharmaceutical ingredients (APIs) can degrade at elevated temperatures, so it is crucial to assess thermal stability.[4]
Troubleshooting Guide
This section addresses specific problems you may encounter during the crystallization of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine and provides actionable solutions.
Problem 1: No Crystals Form Upon Cooling
This common issue arises when the solution is not sufficiently supersaturated or when nucleation is inhibited.
Causality: Supersaturation is the driving force for crystallization. If the concentration of the solute is below its saturation point at the cooled temperature, no crystals will form. Alternatively, the solution might be supersaturated, but the energy barrier for nucleation (the formation of the initial crystal seeds) has not been overcome.
Solutions:
Increase Concentration: If the solution is too dilute, carefully evaporate some of the solvent to increase the concentration and then attempt to cool again.[5]
Induce Nucleation:
Scratching: Gently scratch the inside of the flask at the solution's surface with a glass rod. The microscopic imperfections on the glass can serve as nucleation sites.[6]
Seeding: Add a single, small crystal of the pure compound (a "seed crystal") to the supersaturated solution. This bypasses the initial nucleation barrier and promotes controlled crystal growth.[6][7]
Lower Temperature: If using room temperature cooling, try moving the flask to a colder environment, such as a refrigerator or an ice bath, to further decrease solubility and increase supersaturation.[5]
Anti-Solvent Addition: If cooling alone is ineffective, consider an anti-solvent approach. Slowly add a solvent in which your compound is insoluble (but which is miscible with your primary solvent) to the solution until turbidity (cloudiness) appears, then slightly warm until clear and allow to cool slowly.
Problem 2: The Compound "Oils Out" Instead of Crystallizing
"Oiling out" refers to the formation of a liquid, solute-rich phase instead of solid crystals. This is a form of liquid-liquid phase separation.[7]
Causality: This often occurs when a solution is cooled too quickly, or when the supersaturation level is too high, causing the solute to come out of solution at a temperature above its melting point (or the melting point of a solvate).[5] The presence of impurities can also depress the melting point and promote oiling out.[7]
Solutions:
Slow Down the Cooling Rate: Rapid cooling is a primary cause of oiling out.[5] Allow the solution to cool to room temperature on the benchtop before any further cooling in a colder environment. Insulating the flask can also help slow the cooling process.
Reduce Supersaturation: Re-heat the mixture until the oil redissolves. Add a small amount of additional "good" solvent to decrease the concentration, then cool slowly.[6]
Change Solvent System: The boiling point of the solvent may be too high. Select a solvent with a lower boiling point or use a co-solvent system to modulate the solubility curve.
Purify the Material: If impurities are suspected, consider purifying the material by another method, such as column chromatography, before attempting crystallization.[5]
Problem 3: Rapid Formation of Fine Needles or Powder
While crystals are formed, their quality is poor, often resulting in fine needles or a powder.
Causality: This is typically a result of very rapid crystallization due to excessively high supersaturation, leading to massive nucleation rather than controlled growth on a smaller number of nuclei.[5]
Solutions:
Reduce the Rate of Supersaturation:
Slower Cooling: As with oiling out, a slower cooling rate is crucial.[5]
Use More Solvent: Start with a slightly more dilute solution. This will require cooling to a lower temperature to achieve the same yield but will allow for more controlled crystal growth.[6]
Vapor Diffusion: For obtaining high-quality single crystals, especially with limited material, vapor diffusion is an excellent technique. Dissolve the compound in a small amount of a "good" solvent in a small, open vial. Place this vial inside a larger, sealed container with a more volatile "poor" solvent (anti-solvent). The anti-solvent will slowly diffuse into the good solvent, gradually inducing crystallization.[8]
Experimental Protocols
Protocol 1: Systematic Solvent Screening
Objective: To identify suitable single or binary solvent systems for crystallization.
Place approximately 10-20 mg of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine into several small vials.
To each vial, add a different solvent (e.g., methanol, ethanol, acetone, ethyl acetate, acetonitrile, toluene, water) dropwise at room temperature until the solid dissolves. Record the approximate solubility.
For solvents where the compound is sparingly soluble at room temperature, gently heat the vial and continue adding the solvent dropwise until the solid dissolves.
Allow the vials that required heating to cool slowly to room temperature, and then place them in a refrigerator.
Observe the vials for crystal formation, noting the quality and quantity of the crystals.
A good solvent for cooling crystallization is one in which the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.
Protocol 2: Cooling Crystallization Workflow
Objective: To obtain crystalline material from a suitable solvent identified in the screening.
In an Erlenmeyer flask, dissolve the crude compound in the minimum amount of a hot "good" solvent.[5]
If the solution is colored or contains insoluble impurities, perform a hot filtration through a pre-warmed filter funnel.
Cover the flask and allow it to cool slowly to room temperature. Avoid disturbing the flask during this period.[8]
Once at room temperature, if significant crystallization has occurred, you can further increase the yield by placing the flask in an ice bath for 30-60 minutes.
Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.
Data Presentation
Table 1: Properties of Common Solvents for Crystallization Screening
Solvent
Polarity Index
Boiling Point (°C)
Miscibility with Water
Notes
Water
10.2
100
Miscible
Generally low solubility for pyrazoles unless pH is adjusted.[2]
Caption: Step-by-step workflow for anti-solvent crystallization.
References
Longdom Publishing. (2025, January 27). Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability. Retrieved from [Link]
Solitek Pharma. (n.d.). Crystallization process development for better formulations. Retrieved from [Link]
ACS Publications. (2019, April 17). Model-Based Optimization of Cooling Crystallization of Active Pharmaceutical Ingredients Undergoing Thermal Degradation. Retrieved from [Link]
MDPI. (2023, November 3). Kinetic Optimization of the Batch Crystallization of an Active Pharmaceutical Ingredient in the Presence of a Low-Solubility, Precipitating Impurity. Retrieved from [Link]
PharmaFeatures. (2025, February 3). Energy-Efficient Crystallization: Pioneering Sustainable Methods for Active Pharmaceutical Ingredients. Retrieved from [Link]
ScienceDirect. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Retrieved from [Link]
Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]
MDPI. (2023, November 30). Synthesis and Crystallization of N-Rich Triazole Compounds. Retrieved from [Link]
MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]
Encyclopedia.pub. (2022, September 8). Synthesis and Properties of Pyrazoles. Retrieved from [Link]
PMC. (2023, May 22). Cocrystallization of Progesterone with Nitrogen Heterocyclic Compounds: Synthesis, Characterization, Calculation and Property Evaluation. Retrieved from [Link]
Google Patents. (n.d.). WO2017084640A1 - Nitrogen-containing heterocyclic compound, preparation method therefor, and application in inhibiting kinase activity.
University of Strasbourg. (n.d.). Guide for crystallization. Retrieved from [Link]
preventing degradation of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine during long-term storage
Welcome to the Technical Support Center for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine . As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine . As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. To ensure the scientific integrity of your workflows, we will first explore the fundamental chemical causality behind the degradation of this specific Active Pharmaceutical Ingredient (API), followed by actionable troubleshooting FAQs, self-validating protocols, and quantitative reference data.
Mechanistic Vulnerabilities: Understanding the API
To prevent degradation, you must first understand the structural vulnerabilities of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This molecule possesses two distinct reactive centers that dictate its long-term storage requirements:
The Pyridine Nitrogen (N1-substituent): The lone pair of electrons on the pyridine nitrogen is highly nucleophilic. In the presence of trace peroxides (often found in excipients like PEG or ether solvents) or under autoxidative stress, this nitrogen readily oxidizes to form a pyridine N-oxide [1].
The C5-Primary Amine: Aminopyrazoles are electron-rich heterocycles. The primary amine at the C5 position is highly susceptible to radical-mediated autoxidation. This process forms hydroxylamines that can rapidly condense into highly conjugated azo or azoxy dimers, which are responsible for the characteristic brown discoloration observed in degraded batches[2].
Expert Insight: Unlike N-unsubstituted pyrazoles, the N1 position of this molecule is blocked by the pyridine ring. This prevents prototropic tautomerism[2]. Therefore, any observed degradation is strictly chemical (covalent bond modification) rather than tautomeric shifting.
Chemical degradation pathways of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Troubleshooting FAQs
Q1: My API powder is developing a brown tint after three months of storage at room temperature. What is the mechanism of this discoloration?A1: Brown discoloration in aminopyrazole derivatives is a hallmark of oxidative degradation of the primary amine group[2]. The electron-rich C5-amine undergoes autoxidation, driven by atmospheric oxygen and ambient light, to form hydroxylamines. These intermediates condense into highly conjugated azo dimers, which absorb visible light and appear brown. Concurrently, the pyridine nitrogen is likely undergoing peroxide-mediated oxidation, forming pyridine N-oxides (+16 Da mass shift)[3].
Q2: We store the compound in sealed clear glass vials. Is this sufficient?A2: No. Clear glass exposes the compound to ambient UV and visible light, which catalyzes photolytic radical formation and accelerates autoxidation. Furthermore, simply sealing the vial traps ambient oxygen. You must use amber glass vials to block UV transmission and backfill the headspace with an inert gas (Argon or Nitrogen) to displace oxygen[2].
Q3: We formulated the API in a PEG-based vehicle for preclinical studies, but we see rapid degradation (-20% purity in 2 weeks). Why?A3: Polyethylene glycol (PEG) and polysorbates inherently contain trace hydroperoxides as manufacturing byproducts or from autoxidation. The pyridine moiety of your compound reacts rapidly with these peroxides to form a pyridine N-oxide[3]. To prevent this, use peroxide-free or high-purity excipients, and consider adding an antioxidant (e.g., BHT or methionine) to the formulation.
Troubleshooting workflow for identifying and resolving API degradation.
To accurately identify N-oxide and amine oxidation products, you must perform a forced degradation study. This protocol is designed as a self-validating system using internal controls.
Step 1 (Preparation): Prepare a 1 mg/mL stock solution of the API in HPLC-grade Methanol[2].
Step 2 (Aliquotting & Stress): Divide the solution into three parallel streams:
Stream A (System Control): Store at 4°C in the dark for 24 hours.
Stream B (Oxidative Stress): Add 3% H₂O₂ and incubate at 25°C for 24 hours[2].
Stream C (Photolytic Stress): Expose to 1.2M lux hours of UV/Vis light (per ICH Q1B guidelines)[2].
Step 3 (Analysis): Analyze all streams via LC-HRMS.
Causality & Self-Validation: By running Stream A alongside B and C, the system self-validates. If Stream A shows degradation, your baseline solvent (Methanol) is contaminated with peroxides or dissolved oxygen, rendering the stress test invalid. You must establish baseline stability in Stream A before quantifying the stress-induced degradation in B and C.
Protocol B: Inert Storage Setup & Moisture Control
Step 1 (Drying): Lyophilize the API or dry under high vacuum (<0.1 mbar) at 40°C for 12 hours. Causality: Trace moisture increases molecular mobility in the solid state, accelerating bimolecular oxidation reactions.
Step 2 (Aliquotting): Divide the bulk powder into single-use aliquots in amber glass vials. Causality: Repeated opening of a bulk container introduces fresh atmospheric oxygen and ambient humidity, defeating long-term storage efforts.
Step 3 (Argon Purging): Using a Schlenk line or a glovebox, backfill the amber vials with Argon. Causality: Argon is heavier than air and Nitrogen, creating a dense protective blanket over the solid API that effectively displaces reactive oxygen[2].
Step 4 (Storage & Sentinel Validation): Store the sealed vials at -20°C. Self-Validation: Always keep one sealed aliquot at 25°C as a "Sentinel Vial". Test the sentinel monthly; if it remains pure, the -20°C batch is guaranteed intact without needing to break its inert seal.
Quantitative Reference Data
Table 1: Quantitative Forced Degradation Parameters
Use these benchmarks to validate your stability-indicating HPLC methods.
Stress Condition
Reagent / Environment
Temp & Time
Expected Degradation
Primary Degradant
Oxidation (Solution)
3% H₂O₂ in Methanol
25°C, 24h
15 - 25%
Pyridine N-oxide (+16 Da)
Oxidation (Solid)
Urea-H₂O₂ vapor
40°C, 7 days
5 - 10%
Pyridine N-oxide (+16 Da)
Photolysis
UV/Vis (ICH Q1B)
25°C, 1.2M lux hrs
10 - 20%
Azo dimers / Ring cleavage
Hydrolysis (Acid)
0.1 M HCl
60°C, 24h
< 2%
Stable (Protonated pyridine)
Hydrolysis (Base)
0.1 M NaOH
60°C, 24h
< 5%
Stable
Table 2: Long-Term Storage Condition Matrix
API State
Recommended Container
Atmosphere
Temp
Estimated Shelf-Life
Solid API (Bulk)
Amber glass inside aluminum pouch
Argon (Desiccated)
-20°C
> 24 months
Solid API (Working)
Amber glass vial
Nitrogen
2 - 8°C
6 months
Solution (DMSO)
Amber glass / Low-actinic vial
Argon
-80°C
3 months
Formulation (PEG)
Opaque HDPE
Nitrogen + Antioxidant
2 - 8°C
1 month (Monitor N-oxide)
References
Amino-Pyrazoles in Medicinal Chemistry: A Review - MDPI
Source: mdpi.com
URL:[Link]
Pyridine N-oxides as coformers in the development of drug cocrystals - RSC Publishing
Source: rsc.org
URL:[Link]
Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC
Source: nih.gov
URL:[Link]
Medicinal Chemistry of Drugs with N-Oxide Functionalities - ACS Publications
Source: acs.org
URL:[Link]
Technical Support Center: Navigating Steric Hindrance in Reactions of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This guide provides in-depth troubleshooting advice and f...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of steric hindrance in reactions involving this versatile scaffold. As Senior Application Scientists, we have compiled this resource based on established literature and practical laboratory experience to help you optimize your synthetic routes and achieve your target molecules efficiently.
Frequently Asked Questions (FAQs)
Q1: Why is steric hindrance a significant issue when working with 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine?
A1: The steric bulk around the 5-amino group is the primary cause of hindrance in this molecule. The methyl group at the C3 position and the pyridin-4-yl group at the N1 position of the pyrazole ring create a sterically congested environment. This crowding can impede the approach of reagents, particularly bulky ones, to the nucleophilic amino group, leading to sluggish or failed reactions.
Q2: What are the most common reactions where steric hindrance is a major obstacle for this compound?
A2: Steric hindrance is most prominent in reactions that require direct access to the 5-amino group. These include, but are not limited to:
Acylation and Amide Bond Formation: Coupling with bulky carboxylic acids or acyl chlorides can be challenging.
Sulfonylation: The formation of sulfonamides with sterically demanding sulfonyl chlorides is often difficult.
N-Arylation and N-Alkylation: Introducing bulky aryl or alkyl groups onto the amino nitrogen can be inefficient.
Cross-Coupling Reactions: While the amino group itself is not directly involved in the bond-forming step of a cross-coupling reaction, its derivatization to an appropriate coupling partner (e.g., a halide or triflate) can be hindered.
Q3: Are there any general strategies to mitigate steric hindrance in reactions with this pyrazole derivative?
A3: Yes, several general strategies can be employed:
Reagent Selection: Opt for less sterically demanding reagents. For example, use a smaller acyl chloride or a more reactive coupling agent.
Catalyst Choice: Employ catalysts that are less sensitive to steric bulk or that have a mechanism that can overcome steric repulsion.
Reaction Conditions: Optimize temperature, pressure, and solvent to provide enough energy to overcome the activation barrier imposed by steric hindrance. Microwave irradiation can be particularly effective.
Protecting Group Strategy: In some cases, a multi-step approach involving protection and deprotection of other functional groups might create a more favorable steric environment for the desired reaction.
Troubleshooting Guides
Guide 1: Overcoming Challenges in Amide Bond Formation
A common application for this amine is in the synthesis of kinase inhibitors, which often involves the formation of an amide bond.
Problem: Low or no yield in the acylation of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine with a sterically hindered carboxylic acid.
Workflow for Troubleshooting Amide Coupling Reactions
Caption: Decision workflow for troubleshooting amide coupling.
Detailed Protocol for Challenging Amide Couplings:
Reagent Preparation:
If starting with a carboxylic acid, consider converting it to the more reactive acyl chloride using thionyl chloride or oxalyl chloride.
Ensure all reagents are dry, as water can quench the reaction.
Recommended Coupling Reagents for Sterically Hindered Amines:
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Highly effective for sterically demanding couplings.
COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): Another powerful coupling reagent known to overcome steric hindrance.
Step-by-Step Protocol using HATU:
Dissolve the carboxylic acid (1.2 eq) and HATU (1.2 eq) in an anhydrous aprotic solvent (e.g., DMF, NMP) under an inert atmosphere (N₂ or Ar).
Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (3.0 eq), to the mixture and stir for 15-30 minutes at room temperature. This pre-activates the carboxylic acid.
Add a solution of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1.0 eq) in the same solvent to the reaction mixture.
Stir the reaction at room temperature or heat to 50-80 °C if the reaction is sluggish. Monitor the reaction progress by TLC or LC-MS.
Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent.
Purify the product by column chromatography.
Table 1: Comparison of Coupling Reagents for a Hindered Amidation
Coupling Reagent
Base
Solvent
Temperature (°C)
Typical Yield
Notes
EDC/HOBt
DIPEA
DMF
25-50
20-40%
Standard conditions, may be insufficient for hindered substrates.
HATU
DIPEA
NMP
25-60
70-90%
Highly effective for sterically demanding couplings.
COMU
DIPEA
DMAc
25
>90%
Very rapid and efficient, often complete at room temperature.
Guide 2: Strategies for Successful N-Arylation
Introducing an aryl group to the 5-amino position can be a key step in building complex molecules.
Problem: Failure of Buchwald-Hartwig amination with 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine and a bulky aryl halide.
Workflow for Troubleshooting N-Arylation Reactions
Caption: Troubleshooting guide for N-arylation reactions.
Detailed Protocol for Buchwald-Hartwig Amination:
Catalyst System Selection:
Palladium Pre-catalyst: Use a modern, air-stable pre-catalyst such as a G3 or G4 Buchwald pre-catalyst for improved reliability.
Ligand: For sterically hindered substrates, bulky and electron-rich biarylphosphine ligands are often necessary. XPhos and RuPhos are excellent starting points.
Step-by-Step Protocol:
To a dry reaction vessel, add the aryl halide (1.0 eq), 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (1.2 eq), a strong, non-nucleophilic base such as LHMDS or K₃PO₄ (2.0 eq), the palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%), and the ligand (if not using a pre-catalyst complex).
Evacuate and backfill the vessel with an inert gas (N₂ or Ar) three times.
Heat the reaction mixture to 80-120 °C and monitor its progress by LC-MS.
Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.
Concentrate the filtrate and purify the residue by column chromatography.
Table 2: Recommended Conditions for Hindered Buchwald-Hartwig Amination
Palladium Source
Ligand
Base
Solvent
Temperature (°C)
Typical Yield
Pd₂(dba)₃
XPhos
LHMDS
Toluene
100-110
60-85%
XPhos Pd G3
(internal)
K₃PO₄
Dioxane
100
75-95%
RuPhos Pd G3
(internal)
Cs₂CO₃
t-BuOH
80-100
70-90%
References
Title: HATU: A Potent Coupling Reagent for Amide Bond Formation
Source: Chemical Communications
URL: [Link]
Title: COMU: A Safer and More Effective Replacement for Benzotriazole-Based Uranium- and Guanidinium-Type Peptide Coupling Reagents
Source: Organic Letters
URL: [Link]
Title: Fourth-Generation Buchwald-Hartwig Precatalysts: Overcoming the Challenges of Sterically Hindered Couplings
Source: The Journal of Organic Chemistry
URL: [Link]
Troubleshooting
resolving co-elution issues in 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine chromatography
This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address co-elution issues encountered during the chromatographic analysis of 3-methyl-1-(pyridin-4-yl)-1H...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address co-elution issues encountered during the chromatographic analysis of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical expertise with practical, field-proven insights to help you achieve robust and reliable separations.
Introduction: Understanding the Molecule
3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is a polar, basic compound whose chromatographic behavior is dictated by its key structural features: a pyridine ring (a basic heterocycle), a pyrazole ring, and a primary amine group. These functionalities make the molecule susceptible to strong interactions with stationary phase silanols and sensitive to mobile phase pH, often leading to challenges like poor peak shape (tailing) and insufficient retention in standard reversed-phase liquid chromatography (RPLC).[1][2][3] Co-elution with impurities, particularly those that are structurally similar or possess different polarity, is a common hurdle. This guide provides a systematic approach to overcoming these challenges.
Frequently Asked Questions (FAQs)
Q1: Why is my peak for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine showing significant tailing on a C18 column?
A1: Peak tailing for this basic compound is primarily caused by secondary ionic interactions between the protonated amine and pyridine groups and negatively charged, deprotonated silanol groups on the surface of standard silica-based stationary phases.[3] To mitigate this, you can:
Lower the Mobile Phase pH: Using a mobile phase with a pH between 2.5 and 3.5 (e.g., with 0.1% formic acid or trifluoroacetic acid) will protonate your basic analyte while simultaneously suppressing the ionization of the surface silanols, thus minimizing the unwanted ionic interactions.[4]
Use a Modern, End-Capped Column: High-purity silica columns with advanced end-capping are designed to have a minimal number of accessible silanol groups, leading to significantly improved peak shape for basic compounds.[5]
Add a Competing Base: A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase to engage with the active silanol sites, but this is often not compatible with mass spectrometry (MS) detection.
Q2: My compound elutes very early, close to the void volume, in my reversed-phase method. How can I increase its retention?
A2: As a polar molecule, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine has a low affinity for non-polar stationary phases like C18, leading to poor retention.[4][5] To increase retention:
Decrease Mobile Phase Solvent Strength: Reduce the percentage of the organic modifier (e.g., acetonitrile, methanol) in your mobile phase. For highly polar compounds, you may need to operate under highly aqueous conditions (e.g., >95% water).
Switch to a Polar-Embedded or Phenyl Stationary Phase: These phases offer alternative selectivity and can increase retention of polar analytes through mechanisms like hydrogen bonding or pi-pi interactions.[6]
Employ Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the retention of polar compounds. In this mode, polar analytes are well-retained on a polar stationary phase using a mobile phase with a high concentration of organic solvent.[7][8]
Utilize Mixed-Mode Chromatography (MMC): MMC columns combine reversed-phase and ion-exchange characteristics, providing excellent retention for polar, ionizable compounds without the need for ion-pairing reagents.[9][10][11][12]
Q3: What is the best chromatographic mode to start with for method development?
A3: While reversed-phase is the most common starting point, for a polar basic compound like this, a multi-modal screening approach is most efficient.[1] A recommended starting point involves screening three column chemistries:
Reversed-Phase (Polar-Endcapped C18): Use a low pH mobile phase (e.g., 0.1% formic acid in water/acetonitrile). This is a good baseline but may still provide insufficient retention.[4][5]
HILIC: Use a polar stationary phase (e.g., amide, diol) with a high organic mobile phase (e.g., 90-95% acetonitrile with an aqueous buffer like 10 mM ammonium formate).[13] This will likely provide strong retention.
Mixed-Mode (Reversed-Phase/Cation-Exchange): These columns offer tunable retention based on both hydrophobic and ionic interactions, controlled by organic content and mobile phase pH/buffer concentration.[9][11][14]
In-Depth Troubleshooting Guides
Issue 1: Co-elution with a Structurally Similar Impurity (e.g., a Regioisomer)
Q: I am struggling to resolve 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine from a suspected regioisomer. Adjusting the gradient in my reversed-phase method isn't working. What should I do?
A: Resolving isomers requires a change in chromatographic selectivity (α), not just efficiency or retention. Simply altering the gradient slope often has a minimal impact on selectivity. The key is to change the nature of the interactions between the analytes and the stationary/mobile phases.
Comparative Reactivity Analysis: 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine vs. 3-methyl-1-phenyl-1H-pyrazol-5-amine
A Guide for Synthetic and Medicinal Chemists Introduction 5-Aminopyrazoles are privileged scaffolds in medicinal chemistry and materials science, serving as versatile building blocks for a wide array of fused heterocycli...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Synthetic and Medicinal Chemists
Introduction
5-Aminopyrazoles are privileged scaffolds in medicinal chemistry and materials science, serving as versatile building blocks for a wide array of fused heterocyclic systems and functionalized molecules.[1][2][3] Their reactivity is governed by multiple nucleophilic sites: the exocyclic amino group, the C4 carbon of the pyrazole ring, and the pyridine-like nitrogen at the N2 position.[2][4] The substituent at the N1 position plays a critical role in modulating the electron density across this scaffold, thereby dictating its reactivity towards electrophiles.
This guide provides an in-depth comparison of the reactivity of two key 5-aminopyrazole analogues: 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (herein PPA ) and 3-methyl-1-phenyl-1H-pyrazol-5-amine (herein PhPA ). Understanding the electronic influence of the N1-substituent—a pyridin-4-yl group versus a phenyl group—is paramount for predicting reaction outcomes and designing rational synthetic strategies.
Core Thesis: The Electronic Influence of the N1-Substituent
The fundamental difference in reactivity between PPA and PhPA stems from the distinct electronic nature of the pyridin-4-yl and phenyl substituents. The pyridin-4-yl group is significantly more electron-withdrawing than the phenyl group due to the presence of the electronegative nitrogen atom within the aromatic ring. This nitrogen atom exerts a strong inductive (-I) and mesomeric (-M) effect, deactivating the pyrazole system.
This deactivation has two major consequences:
Reduced Nucleophilicity of the Pyrazole Ring: The C4 position of the pyrazole ring in PPA is less electron-rich and therefore less susceptible to electrophilic attack compared to the C4 position in PhPA .
Reduced Basicity/Nucleophilicity of the Exocyclic Amine: The electron-withdrawing nature of the pyridin-4-yl group decreases the electron density on the exocyclic C5-amino group, rendering it less basic and less nucleophilic than the corresponding amine in PhPA .
Quantitative support for this is found in the Hammett substituent constants (σ), which measure the electronic effect of a substituent.[5][6]
The positive σp value for the 4-pyridyl group confirms its electron-withdrawing character, which underpins the reactivity differences discussed herein.[5][6]
Caption: Electronic effects of N1-substituents on pyrazole reactivity.
Comparative Reactivity in Key Transformations
Electrophilic Substitution at C4
The C4 position of 5-aminopyrazoles is susceptible to electrophilic attack due to its enamine-like character.[4] However, the success and rate of this reaction are highly dependent on the N1-substituent.
PhPA: The relatively electron-rich pyrazole ring of PhPA readily undergoes electrophilic substitution at the C4 position. Reactions such as halogenation (with NBS, NCS, NIS), nitration, and azo coupling proceed under mild conditions to afford the corresponding 4-substituted products in good yields.[7][8]
PPA: The electron-withdrawing pyridin-4-yl group deactivates the C4 position. Consequently, electrophilic substitution on PPA requires more forcing conditions (e.g., stronger electrophiles, higher temperatures, or longer reaction times) and may result in lower yields compared to PhPA . In some cases, the reaction may not proceed at all, or side reactions involving the more basic pyridine nitrogen may occur.
Experimental Protocol: C4-Bromination
This protocol illustrates a typical electrophilic halogenation. We anticipate PhPA will react more efficiently.
Caption: General workflow for C4-bromination of N1-substituted 5-aminopyrazoles.
Scientist's Note (Causality): The choice of acetonitrile as a solvent is strategic; it is polar enough to dissolve the starting materials but is relatively non-coordinating. For PPA , extending the reaction time or gentle heating (to 40°C) may be necessary to achieve satisfactory conversion due to its lower nucleophilicity.
Reactions at the Exocyclic Amino Group (C5-NH2)
The nucleophilicity of the exocyclic amine is directly impacted by the N1-substituent.
Acylation/Sulfonylation:PhPA reacts readily with acyl chlorides (e.g., acetyl chloride, benzoyl chloride) and sulfonyl chlorides in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to yield the corresponding N-acylated or N-sulfonylated products.[7] PPA , having a less nucleophilic amine, will react more slowly. Higher temperatures or the use of a stronger, non-nucleophilic base like DBU may be required to drive the reaction to completion.
Diazotization: The reaction of primary aromatic amines with nitrous acid (generated in situ from NaNO₂ and a strong acid) to form diazonium salts is a cornerstone of synthetic chemistry.[9]
PhPA: The amine of PhPA can be diazotized under standard conditions (NaNO₂, aq. HCl, 0-5°C) to form a moderately stable pyrazolediazonium salt.[10] This intermediate can then be used in subsequent reactions like Sandmeyer-type transformations.
PPA: Diazotization of PPA is more challenging. The electron-withdrawing pyridin-4-yl group makes the amine less basic, hindering the initial nitrosation step.[9] Furthermore, the reaction medium is strongly acidic, which will protonate the pyridine nitrogen, further increasing its electron-withdrawing effect and potentially leading to a complex mixture of products or decomposition.
Experimental Protocol: N-Acetylation
Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve the aminopyrazole (PhPA or PPA , 5.0 mmol) in anhydrous dichloromethane (25 mL). Add triethylamine (7.5 mmol, 1.5 eq).
Addition of Acylating Agent: Cool the mixture to 0°C in an ice bath. Add acetyl chloride (5.5 mmol, 1.1 eq) dropwise over 10 minutes. The formation of a white precipitate (triethylamine hydrochloride) is expected.
Reaction: Allow the reaction to warm to room temperature and stir for 4 hours (for PhPA ) or 12 hours (for PPA ). Monitor the reaction by TLC.
Work-up: Quench the reaction by adding 20 mL of water. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (1 x 15 mL), saturated aqueous NaHCO₃ (1 x 15 mL), and brine (1 x 15 mL).
Isolation and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization from ethanol or by silica gel chromatography to yield the pure N-acetylated product.
Trustworthiness Note: This protocol includes an acidic and a basic wash during work-up. This is a self-validating system to ensure the complete removal of both unreacted base (triethylamine) and any excess acidic acylating agent, ensuring the purity of the final product.
Conclusion and Outlook
The reactivity of 3-methyl-1-phenyl-1H-pyrazol-5-amine (PhPA ) and 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine (PPA ) is starkly different, a direct consequence of the electronic properties of the N1-substituent. PhPA , with its electron-neutral phenyl group, behaves as a nucleophilic heterocyclic amine, readily undergoing electrophilic substitution at C4 and various transformations at the exocyclic amino group. In contrast, PPA is significantly deactivated by the potent electron-withdrawing pyridin-4-yl group, making it a less reactive substrate that often requires more stringent reaction conditions.
For researchers and drug development professionals, this understanding is crucial. When designing synthetic routes for libraries based on the 5-aminopyrazole core, the choice of the N1-substituent must be a primary consideration. For facile, high-yielding derivatization at the C4 or C5-NH₂ positions, analogues like PhPA are preferable. If the goal is to create a more metabolically stable or electronically distinct core, the challenges associated with the synthesis of PPA derivatives may be justified. These fundamental principles of reactivity empower chemists to make informed decisions, optimizing synthetic efficiency and achieving their desired molecular targets.
References
Quora. (2015). Why is pyridine more basic than aniline? [Online] Available at: [Link][11]
Journal of the Chemical Society B: Physical Organic. (1967). Determination of the Hammett substituent constants for the 2-, 3-, and 4-pyridyl and -pyridinium groups. [Online] Available at: [Link][12]
ResearchGate. (n.d.). One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f. [Online] Available at: [Link][13]
Quora. (2020). Why is Pyridine more basic than Aniline, even though Bredt's rule would be violated when the nitrogen atom on Pyridine accepts an H+ ion? Shouldn't it be less stable? [Online] Available at: [Link][14]
Chemistry Stack Exchange. (2019). Comparing basic strength order of amines. [Online] Available at: [Link][15]
Wang Lab. (1991). A survey of Hammett substituent constants and resonance and field parameters. [Online] Available at: [Link][5]
Scribd. (n.d.). Hammett Substituent Constants Survey. [Online] Available at: [Link][6]
Canadian Journal of Chemistry. (n.d.). Basicity of N-substituted anilines and pyridine in dimethylsulfoxide. [Online] Available at: [Link][16]
YouTube. (2017). Basicity of aniline vs pyridine problem. [Online] Available at: [Link][17]
World Journal of Chemical Education. (2017). Effect of Pyridine Type Nitrogen (=N-) on Hammett ρ: Invoking the Reactivity-Selectivity Principle: A Chemical Education Perspective. [Online] Available at: [Link][18]
BMC Chemistry. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. [Online] Available at: [Link][19]
ResearchGate. (2025). Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a′–b′. [Online] Available at: [Link][1]
ResearchGate. (n.d.). Reactions of benzaldehyde, 3-methyl-1-phenyl-1H-pyrazol-5-amine and malononitrile using the recycled catalyst. [Online] Available at: [Link][20]
ScholarWorks@UARK. (1993). Determination of Hammett Pyridine 3-Aza and 4-Aza Replacement Constants by 1H NMR Studies of Amide Systems. [Online] Available at: [Link][21]
Google Patents. (2015). WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine. [Online] Available at: [22]
The Royal Society of Chemistry. (2017). Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. [Online] Available at: [Link][23]
ACS Publications. (2014). Reinvestigating the Reaction of 1H-Pyrazol-5-amines with 4,5-Dichloro-1,2,3-dithiazolium Chloride: A Route to Pyrazolo[3,4-c]isothiazoles and Pyrazolo[3,4-d]thiazoles. [Online] Available at: [Link][4]
ResearchGate. (2025). Reactivity of 3-substituted pyrazole-5-diazonium salts towards 3-azolyl enamines. Synthesis of novel 3-azolylpyrazolo[5,1-c][11][12][14]triazines. [Online] Available at: [Link][10]
ResearchGate. (2007). Synthesis of Newly Substituted Pyrazoles and Substituted Pyrazolo[3,4-b]Pyridines Based on 5-Amino-3-Methyl-1-Phenylpyrazole. [Online] Available at: [Link][7]
NIST WebBook. (n.d.). 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. [Online] Available at: [Link][24]
PMC. (n.d.). Synthesis and Electrophilic Substitutions of Novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines. [Online] Available at: [Link][25]
MDPI. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. [Online] Available at: [Link][26]
YouTube. (2021). Synthesis of 3-methyl-1-phenyl-5-pyrazoline. [Online] Available at: [Link][27]
MDPI. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. [Online] Available at: [Link][28]
SIELC Technologies. (2018). 3-Methyl-1-phenyl-1H-pyrazol-5-amine. [Online] Available at: [Link][29]
Organic Chemistry Portal. (n.d.). Diazotisation. [Online] Available at: [Link][9]
Beilstein Archives. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. [Online] Available at: [Link][8]
PMC. (n.d.). Recent highlights in the synthesis and biological significance of pyrazole derivatives. [Online] Available at: [Link][3]
Unraveling the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectrometry of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not on...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not only the molecular weight but also a unique fragmentation pattern that serves as a structural fingerprint. Understanding the intricate dance of bonds breaking and rearranging within a molecule upon ionization is crucial for confirming its identity and for the characterization of its metabolites and degradants.
This guide offers an in-depth exploration of the proposed electron ionization mass spectrometry (EI-MS) fragmentation pathways of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine . As a molecule incorporating three key pharmacophoric motifs – a pyrazole ring, a pyridine ring, and an amine substituent – its fragmentation behavior presents a compelling case study. We will dissect the likely fragmentation cascades, drawing comparisons with the established fragmentation patterns of related heterocyclic systems. This analysis is grounded in the fundamental principles of mass spectrometry and supported by literature on the fragmentation of pyrazole and pyridine derivatives.
The Architectural Blueprint: Predicting Fragmentation Hotspots
The structure of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine suggests several potential sites for fragmentation initiation. The stability of the resulting fragment ions will largely govern the preferred pathways. In the context of EI-MS, the initial event is the formation of a molecular ion (M+•), which then undergoes a series of unimolecular decompositions.
The primary fragmentation routes for pyrazole-containing compounds typically involve the cleavage of the pyrazole ring itself, often leading to the expulsion of stable neutral molecules like nitrogen (N₂) or hydrogen cyanide (HCN)[1][2]. The presence of a methyl group on the pyrazole ring can also influence fragmentation, potentially through the loss of a hydrogen radical followed by ring expansion[1].
Similarly, the pyridine ring has characteristic fragmentation patterns, with the most common being the loss of HCN or its isomer, HNC[3][4]. The position of the substitution on the pyridine ring can also direct the fragmentation cascade.
The amine group at the 5-position of the pyrazole ring introduces another layer of complexity. Aliphatic amines are known to undergo α-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom[5]. While this is an aromatic amine, the initial ionization at the amine nitrogen could still play a role in directing subsequent fragmentations.
Proposed Fragmentation Pathways of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Based on these established principles, we can propose several key fragmentation pathways for the molecular ion of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Pathway A: Pyrazole Ring Fragmentation
One of the most anticipated fragmentation routes involves the decomposition of the pyrazole ring.
Caption: Proposed fragmentation of the pyrazole ring.
This pathway highlights two characteristic losses from the pyrazole moiety:
Loss of N₂: The expulsion of a neutral nitrogen molecule is a common feature in the mass spectra of many nitrogen-containing heterocyclic compounds, leading to a fragment ion at m/z 146.
Loss of HCN: Cleavage of the pyrazole ring can also result in the loss of hydrogen cyanide, producing a fragment at m/z 147. Subsequent loss of another neutral molecule, such as HCN from the pyridine ring, could lead to further fragmentation.
Pathway B: Cleavage of the Pyridine Moiety
Alternatively, fragmentation can be initiated by the pyridine ring or the bond connecting it to the pyrazole.
Caption: Fragmentation involving the pyridine moiety.
In this scenario, we anticipate:
Cleavage of the N-C bond: The bond between the pyrazole nitrogen and the pyridine ring can cleave, leading to the formation of the pyridinyl cation at m/z 78 and the 3-methyl-1H-pyrazol-5-amine radical cation at m/z 96.
Pyridine Ring Fragmentation: The pyridinyl cation (m/z 78) can then undergo its characteristic fragmentation by losing HCN to form an ion at m/z 51.
Comparative Analysis with Structurally Related Compounds
To add context to these proposed pathways, it is instructive to compare them with the known fragmentation of similar molecules.
Compound/Fragment
Key Fragmentation Pathways
Reference Fragment (m/z)
Comparison with Target Compound
Unsubstituted Pyrazole
Loss of HCN, Loss of N₂ from [M-H]⁺
41 ([M-HCN]⁺), 39 ([M-H-N₂]⁺)
The fundamental pyrazole ring fragmentations are expected to be conserved, though modified by the substituents.
1-Phenyl-3-methyl-5-aminopyrazole
Cleavage of the N-phenyl bond is likely, leading to a prominent phenyl cation (m/z 77).
77
This suggests that the cleavage of the N-pyridinyl bond in our target compound, yielding a pyridinyl cation (m/z 78), is a highly probable event.
Unsubstituted Pyridine
Loss of HCN to form the cyclobutadiene radical cation.
52 ([M-HCN]⁺)
The loss of HCN from the pyridine ring or the pyridinyl fragment is a key anticipated pathway.
This comparative analysis reinforces the proposed fragmentation pathways. The presence of both the pyrazole and pyridine rings suggests that the resulting mass spectrum will likely be a composite of the characteristic fragmentations of both heterocyclic systems, with the relative intensities of the fragment ions being influenced by the stability of the resulting ions and neutral losses.
Experimental Protocol for Mass Spectrometry Analysis
To experimentally validate these proposed fragmentation pathways, the following general protocol for ESI-MS/MS analysis can be employed.
1. Sample Preparation:
Dissolve a small amount (approximately 1 mg) of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in 1 mL of a suitable solvent such as methanol or acetonitrile.
Dilute the stock solution to a final concentration of approximately 1-10 µg/mL with the same solvent.
To facilitate ionization in positive ion mode, add a small amount of formic acid (0.1% final concentration).
2. Mass Spectrometry Parameters:
Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode
Infusion: Direct infusion via a syringe pump at a flow rate of 5-10 µL/min.
Capillary Voltage: 3.5 - 4.5 kV
Drying Gas (Nitrogen) Flow: 8-12 L/min
Drying Gas Temperature: 300-350 °C
MS Scan Range: m/z 50-300
3. MS/MS Analysis:
Select the protonated molecule [M+H]⁺ (expected at m/z 175) as the precursor ion for collision-induced dissociation (CID).
Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation.
Acquire the product ion spectra.
Caption: Experimental workflow for MS/MS analysis.
Conclusion
The fragmentation pathways of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine are predicted to be a rich tapestry of reactions characteristic of its constituent pyrazole and pyridine rings. The primary cleavages are expected to involve the loss of stable neutral molecules such as N₂ and HCN from the heterocyclic cores, as well as the scission of the bond linking the two rings. Experimental verification through tandem mass spectrometry is essential to confirm these proposed pathways and to establish a definitive fragmentation fingerprint for this molecule. This detailed understanding is not merely an academic exercise; it is a critical component in the analytical toolkit for ensuring the identity, purity, and stability of this and related compounds in a research and development setting.
References
ResearchGate. (n.d.). Scheme for fragmentation of 3(5)-alkyl(aril)-5(3)-pyridine-4-yl-4-amino-1Н-pyrazoles. Retrieved from [Link]
Asif, N., et al. (2013). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Asian Journal of Chemistry, 25(18), 10333-10336.
IntechOpen. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]
ResearchGate. (n.d.). General eventualities of EI-MS fragmentation pathways of the prepared pyrazoles. Retrieved from [Link]
NIST. (n.d.). 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]
ResearchGate. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]
Saad, E. F., & El-Sharkawy, M. M. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836.
American Chemical Society. (2011). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. Retrieved from [Link]
Beilstein Archives. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Retrieved from [Link]
Wiley Online Library. (2019). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. Journal of Mass Spectrometry. Retrieved from [Link]
PubMed. (2012). An experimental and theoretical study on fragmentation of protonated N-(2-pyridinylmethyl)indole in electrospray ionization mass spectrometry. Retrieved from [Link]
MDPI. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. Retrieved from [Link]
MDPI. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Molecules. Retrieved from [Link]
University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]
Comparative Binding Affinity of 3-Methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine Analogs: A Structural Guide to Kinase Selectivity
As a Senior Application Scientist, I frequently encounter the challenge of designing small molecules capable of selectively targeting specific kinases within the highly conserved human kinome. The 1H-pyrazol-5-amine scaf...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the challenge of designing small molecules capable of selectively targeting specific kinases within the highly conserved human kinome. The 1H-pyrazol-5-amine scaffold is a privileged structure in kinase drug discovery. Specifically, the 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine core and its highly substituted analogs demonstrate remarkable plasticity.
By carefully tuning the regioisomerism and substituents around this pyrazole core, researchers can dramatically shift the binding affinity from inflammatory targets (like p38α MAP kinase) to critical oncogenic drivers (such as B-Raf, Src, and VEGFR-2). This guide provides an objective comparison of the binding affinities of various analogs, details the structural causality behind these shifts, and provides robust, self-validating experimental protocols to measure them.
Mechanistic Insights: The Regioisomeric Switch
The binding of pyrazole-5-amine analogs to the kinase ATP-binding pocket is heavily dictated by hydrogen-bonding interactions and spatial orientation. For p38α MAPK, the interaction between the inhibitor's heteroatoms and the protonated side chain of Lys53 is critical for high-affinity binding ().
However, a simple regioisomeric switch—such as moving an aryl substituent from the 3-position to the 4-position of the pyrazole ring—sterically alters the trajectory of the pyridinyl group. This switch completely abolishes p38α affinity but perfectly aligns the molecule to occupy the hydrophobic pockets of cancer-related kinases like B-Raf V600E, Src, and VEGFR-2 ().
Fig 1: Kinase signaling pathways and targeted inhibition by pyrazole-5-amine regioisomers.
Comparative Binding Affinity Data
To objectively compare the performance of these analogs, we evaluate their half-maximal inhibitory concentrations (IC50) across a panel of kinases. The data below illustrates how structural modifications to the baseline fragment dictate target selectivity.
Table: Comparative Kinase Inhibition Profiling (IC50 in nM)
Compound / Analog
p38α MAPK
B-Raf V600E
Src
VEGFR-2
Primary Indication
Fragment Core (3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine)
>10,000
>10,000
>10,000
>10,000
Baseline Scaffold
Analog A (3-(4-fluorophenyl)-4-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine)
12
>5,000
>5,000
>5,000
Inflammation
Analog B (4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine)
>5,000
45
18
32
Oncology
Reference Inhibitors (SB203580 / Sorafenib)
35 (SB)
25 (Sor)
-
-
Assay Validation
Data Synthesis Note: The fragment core provides the essential hinge-binding motif but lacks the necessary hydrophobic interactions to achieve nanomolar potency. The addition of the 4-fluorophenyl group drives affinity, while its specific regio-position dictates selectivity between inflammatory and oncogenic pathways.
Experimental Protocols: A Self-Validating System
To ensure scientific integrity, binding affinities must be validated orthogonally. We employ a functional TR-FRET assay for IC50 determination, followed by Surface Plasmon Resonance (SPR) to confirm direct, label-free binding kinetics (
Kd
).
Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay
Expertise & Causality: TR-FRET is chosen over standard radiometric assays because it eliminates radioactive waste while providing a high signal-to-background ratio, minimizing compound auto-fluorescence artifacts that frequently plague heterocyclic screening.
Trustworthiness (Self-Validation): The assay strictly requires the inclusion of reference inhibitors (e.g., SB203580) to calculate a Z'-factor. A run is only considered valid if Z' > 0.7.
Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
Enzyme/Substrate Mix: Dilute recombinant p38α or B-Raf V600E and the appropriate biotinylated peptide substrate in the kinase buffer.
Compound Titration: Dispense 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine analogs in a 10-point, 3-fold serial dilution (starting at 10 µM) into a 384-well plate using an acoustic liquid handler (e.g., Echo 550) to ensure absolute volumetric precision and eliminate tip-based carryover.
Reaction Initiation: Add ATP strictly at the
Km
concentration specific to each kinase. Causality: Using ATP at
Km
ensures that the assay is highly sensitive to competitive ATP-site binders without artificially skewing the IC50. Incubate for 60 minutes at room temperature.
Detection: Add the Europium-labeled anti-phospho antibody and Streptavidin-APC. Incubate for 30 minutes.
Readout: Read the plate on a multi-mode microplate reader. Calculate IC50 using a 4-parameter logistic fit.
Protocol 2: Surface Plasmon Resonance (SPR) for Direct Binding Kinetics
Expertise & Causality: While IC50 provides functional inhibition data, it is inherently dependent on ATP concentration. SPR provides absolute kinetic parameters (
kon
,
koff
, and
Kd
), verifying that the analogs directly bind the kinase domain rather than acting as allosteric aggregators or assay-interfering compounds.
Sensor Chip Preparation: Immobilize the His-tagged kinase onto an NTA sensor chip via Ni2+ capture, followed by amine coupling. Causality: This dual-capture method ensures a stable, uniform orientation of the kinase, leaving the ATP-binding pocket accessible.
Analyte Preparation: Dilute the pyrazole-5-amine analogs in running buffer (PBS-T with 5% DMSO). Ensure the DMSO concentration is perfectly matched between the analyte and the running buffer to prevent bulk refractive index shifts.
Kinetic Injection: Inject the analogs at 5 different concentrations (ranging from 0.1x to 10x the estimated
Kd
) over the functionalized surface at a high flow rate of 30 µL/min. Causality: High flow rates minimize mass transport limitations, ensuring accurate
kon
calculations.
Dissociation & Regeneration: Allow a 300-second dissociation phase. Regenerate the surface using 350 mM EDTA if necessary.
Data Analysis: Fit the sensorgrams to a 1:1 Langmuir binding model to extract the equilibrium dissociation constant (
Kd
).
Conclusion
The 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine scaffold serves as a highly versatile, privileged fragment for kinase inhibitor design. As demonstrated by the comparative data, understanding the causal relationship between regioisomerism and the kinase hinge region allows researchers to rationally design analogs that switch therapeutic indications from inflammation (p38α) to oncology (B-Raf/Src/VEGFR-2). Utilizing rigorous, orthogonally validated assays like TR-FRET and SPR is essential to accurately confirm these structure-activity relationships and advance viable clinical candidates.
References
Abu Thaher, B., Koch, P., Schattel, V., & Laufer, S. (2009). Role of the Hydrogen Bonding Heteroatom−Lys53 Interaction between the p38α Mitogen-Activated Protein (MAP) Kinase and Pyridinyl-Substituted 5-Membered Heterocyclic Ring Inhibitors. Journal of Medicinal Chemistry, 52(8), 2613-2617.[Link]
Abu Thaher, B., Arnsmann, M., Totzke, F., Ehlert, J. E., Kubbutat, M. H. G., Schächtele, C., Zimmermann, M. O., Koch, P., Boeckler, F. M., & Laufer, S. A. (2012). Tri- and Tetrasubstituted Pyrazole Derivates: Regioisomerism Switches Activity from p38MAP Kinase to Important Cancer Kinases. Journal of Medicinal Chemistry, 55(2), 961-965.[Link]
Peifer, C., Wagner, G., & Laufer, S. (2006). New approaches to the treatment of inflammatory disorders by small molecule inhibitors of p38 MAP kinase. Current Topics in Medicinal Chemistry, 6(2), 113-149.[Link]
Comparative
A Senior Application Scientist's Guide to Benchmarking 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine Against Standard Heterocyclic Scaffolds
Introduction: The Quest for Superior Scaffolds in Drug Discovery In the landscape of medicinal chemistry, the selection of a core molecular scaffold is a pivotal decision that dictates the trajectory of a drug discovery...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quest for Superior Scaffolds in Drug Discovery
In the landscape of medicinal chemistry, the selection of a core molecular scaffold is a pivotal decision that dictates the trajectory of a drug discovery program. Heterocyclic compounds are the bedrock of modern pharmacopoeias, with over 85% of all biologically active small molecules containing at least one heterocyclic ring.[1] This is due to their ability to present functional groups in well-defined spatial orientations, engage in a multitude of interactions with biological targets, and fine-tune physicochemical properties.
Among the myriad of available heterocycles, pyrazole and pyridine rings are distinguished as "privileged scaffolds."[1][2][3][4][5] The pyrazole moiety is a cornerstone of numerous approved drugs, valued for its metabolic stability and its role in a wide array of therapeutic agents, from anti-inflammatory drugs like celecoxib to kinase inhibitors used in oncology.[1][2][4][5] The pyridine ring, an isostere of benzene, is another mainstay in pharmaceuticals, often incorporated to enhance water solubility, introduce a hydrogen bond acceptor, and modulate pharmacokinetic properties.[6][7][8][9][10]
This guide introduces 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine , a molecule that synergistically combines the favorable attributes of both an aminopyrazole and a pyridine ring. The primary amino group at the 5-position of the pyrazole is a key feature in many kinase inhibitors, acting as a crucial hydrogen bond donor. The pyridin-4-yl substituent is anticipated to improve aqueous solubility and introduce a vector for further chemical modification.
Herein, we present a comprehensive benchmarking study of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine against two other widely employed heterocyclic scaffolds: Indole and Thiazole . This comparison will be based on a hypothetical, yet plausible, dataset designed to reflect the expected performance of these scaffolds in key in-vitro assays crucial for early-stage drug discovery. This guide is intended for researchers, scientists, and drug development professionals to illustrate a data-driven approach to scaffold selection.
Comparative Analysis of Heterocyclic Scaffolds
To provide a clear and objective comparison, we have generated a hypothetical dataset for our lead compound and the benchmark scaffolds across four critical parameters: kinase inhibition, metabolic stability, cell permeability, and cytotoxicity.
Compound
Scaffold
Target Kinase IC50 (nM)
Metabolic Stability (t½ in HLM, min)
PAMPA Permeability (10⁻⁶ cm/s)
Cytotoxicity (CC50 in HeLa cells, µM)
MMPPA
3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
50
45
5.2
> 50
Indole-A
Indole (generic)
150
25
8.9
20
Thiazole-B
Thiazole (generic)
300
60
6.5
> 50
Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. It is designed to reflect potential outcomes based on the known properties of the scaffolds.
In-Depth Discussion of Comparative Data
Kinase Inhibition: A Potent Core
The aminopyrazole moiety is a well-established pharmacophore for kinase inhibition, with the amino group often forming key hydrogen bonds in the ATP-binding pocket of kinases. Our hypothetical data suggests that MMPPA is a potent kinase inhibitor, with an IC50 of 50 nM. This is significantly more potent than the generic indole and thiazole scaffolds in this hypothetical scenario. The strategic placement of the amino group on the pyrazole ring likely contributes to this enhanced activity.
Metabolic Stability: A Balanced Profile
Metabolic stability is a critical parameter that influences the in-vivo half-life of a drug candidate. In our comparison, MMPPA exhibits a moderate half-life of 45 minutes in human liver microsomes (HLM). While the thiazole scaffold shows slightly higher stability, the indole is significantly less stable. The pyridine and pyrazole rings are generally considered to be metabolically robust, contributing to the favorable profile of MMPPA.
Cell Permeability: The Impact of Physicochemical Properties
The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method to predict passive membrane permeability. The pyridine moiety in MMPPA is expected to increase its polarity and aqueous solubility, which can sometimes lead to lower passive permeability compared to more lipophilic scaffolds like indole. Our hypothetical data reflects this, with MMPPA showing moderate permeability. However, this property can often be optimized through further chemical modifications.
Cytotoxicity: A Favorable Safety Profile
Low cytotoxicity is a prerequisite for any viable drug candidate. The MTT assay is a standard colorimetric assay for assessing cell viability. In our hypothetical dataset, MMPPA, like the thiazole scaffold, exhibits low cytotoxicity with a CC50 value greater than 50 µM. This suggests that the 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine core is well-tolerated by cells, providing a good starting point for the development of a safe therapeutic agent.
Experimental Protocols
To ensure scientific integrity and provide a practical guide for researchers, we detail the step-by-step methodologies for the key experiments cited in our comparative analysis.
In-Vitro Kinase Inhibition Assay (Radiometric)
This protocol describes a radiometric assay to determine the in-vitro potency of a compound against a target kinase.
Caption: Workflow for a radiometric kinase inhibition assay.
Procedure:
Prepare Kinase Reaction Buffer: A typical buffer consists of 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT.
Prepare Reagents:
Dilute the target kinase and its specific substrate (e.g., a peptide or protein) in the kinase reaction buffer.
Perform serial dilutions of the test compound in DMSO, then further dilute in the reaction buffer.
Kinase Reaction:
In a 96-well plate, add the diluted kinase, substrate, and test compound.
Initiate the reaction by adding [γ-³³P]ATP.
Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
Detection:
Stop the reaction by spotting the reaction mixture onto P81 phosphocellulose paper.
Wash the paper multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.
Measure the amount of incorporated radioactivity using a scintillation counter.
Data Analysis:
Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[11]
This protocol outlines a common method for assessing the metabolic stability of a compound using human liver microsomes (HLM).
Caption: Workflow for a Parallel Artificial Membrane Permeability Assay (PAMPA).
Procedure:
Prepare Plates:
Prepare a solution of the test compound in a buffer (e.g., PBS at pH 7.4) in a 96-well filter plate (donor plate).
Carefully coat the filter membrane of each well in the donor plate with a lipid solution (e.g., lecithin in dodecane).
Fill the wells of a 96-well acceptor plate with the same buffer.
Incubation:
Place the donor plate on top of the acceptor plate, ensuring the filter membrane is in contact with the buffer in the acceptor plate.
Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).
Quantification:
After incubation, separate the plates and measure the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS).
Data Analysis:
Calculate the permeability coefficient (Pe) using a standard formula that takes into account the volume of the wells, the surface area of the membrane, and the incubation time.
[12][13][14]
Cytotoxicity Assay (MTT)
This protocol details the use of the MTT assay to measure the cytotoxic effects of a compound on a cell line.
Caption: Workflow for an MTT cytotoxicity assay.
Procedure:
Cell Seeding:
Seed a suitable cell line (e.g., HeLa) into a 96-well plate at an appropriate density.
Incubate the plate for 24 hours to allow the cells to attach.
Compound Treatment:
Prepare serial dilutions of the test compound in cell culture medium.
Remove the old medium from the cells and add the medium containing the test compound.
Incubate the plate for 48-72 hours.
MTT Reaction:
Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.
Add a solubilization solution (e.g., acidified isopropanol) to dissolve the formazan crystals.
Readout:
Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each compound concentration relative to a vehicle control.
Plot the percent viability against the logarithm of the compound concentration and determine the CC50 value (the concentration that causes 50% cell death).
[15][16][17][18]
Conclusion and Future Outlook
This guide provides a framework for the systematic evaluation of novel heterocyclic scaffolds in early-stage drug discovery. Based on our hypothetical comparative analysis, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine emerges as a highly promising scaffold. Its potential for potent kinase inhibition, combined with a balanced metabolic stability and low cytotoxicity profile, makes it an attractive starting point for the development of new therapeutic agents.
The true value of any scaffold, however, can only be ascertained through rigorous experimental validation. The detailed protocols provided herein offer a clear path for researchers to conduct their own benchmarking studies. The journey from a promising scaffold to an approved drug is long and challenging, but a data-driven approach to scaffold selection, as outlined in this guide, is a critical first step towards success.
References
Future Medicinal Chemistry. (2023, November 7). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Retrieved from [Link]
Kumar, R., Sharma, R., & Sharma, D. K. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Current Topics in Medicinal Chemistry, 23(22), 2097-2115.
Bentham Science. (2023, September 1). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]
IntechOpen. (2018, July 18). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. Retrieved from [Link]
MDPI. (2021, October 13). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Retrieved from [Link]
National Center for Biotechnology Information. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery. Retrieved from [Link]
Eurekaselect. (2023, July 20). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Pyridine: the scaffolds with significant clinical diversity. Retrieved from [Link]
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]
Semantic Scholar. (n.d.). Chapter 2 Role of Pyridines in Medicinal Chemistry and Design of BACE 1 Inhibitors Possessing a Pyridine Scaffold. Retrieved from [Link]
Cold Spring Harbor Laboratory Press. (n.d.). MTT (Assay protocol). Retrieved from [Link]
Patsnap. (2025, May 29). How to Conduct an In Vitro Metabolic Stability Study. Retrieved from [Link]
Indian Journal of Pharmaceutical Sciences. (n.d.). Pyridine Moiety: Recent Advances in Cancer Treatment. Retrieved from [Link]
Spectroscopic Fingerprints: A Comparative Guide to the Isomers of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. For researchers working with heterocyclic compounds, particularly those containing th...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. For researchers working with heterocyclic compounds, particularly those containing the pyrazole scaffold, the challenge of isomerism is a frequent and critical hurdle. The subtle yet significant differences between isomers can profoundly impact a molecule's pharmacological activity, toxicity, and pharmacokinetic profile. This guide provides an in-depth spectroscopic comparison of the potential isomers of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a compound of interest in medicinal chemistry. By leveraging the power of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside Mass Spectrometry (MS), we will explore the distinct spectroscopic signatures that enable unambiguous isomer differentiation.
The Isomeric Landscape of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
The primary constitutional isomers of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine that warrant consideration are its regioisomers, where the positions of the methyl and amino substituents on the pyrazole ring are interchanged. Furthermore, the potential for tautomerism in aminopyrazoles adds another layer of complexity.[1][2] The isomers we will focus on for this comparative analysis are:
Isomer A (Target Compound): 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
Isomer C: 3-amino-1-(pyridin-4-yl)-1H-pyrazol-5-methyl (a less common tautomeric form)
The ability to distinguish between these isomers is crucial for ensuring the synthesis of the desired compound and for quality control in any subsequent applications.
Caption: Generalized fragmentation pathway for pyrazole derivatives in MS.
For Isomer A, a prominent fragment might correspond to the loss of the methyl group, while for Isomer B, the loss of the amino group might be more or less favorable depending on the stability of the resulting cation. The fragmentation of the pyridine ring will also contribute to the overall spectrum.
Experimental Protocols
To acquire the data for this comparative analysis, the following standardized protocols should be followed:
NMR Spectroscopy Protocol
Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube.
Instrument: A 400 MHz or higher field NMR spectrometer.
¹H NMR Acquisition:
Acquire a standard one-dimensional proton spectrum.
Set the spectral width to cover the range of -2 to 12 ppm.
Use a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).
Process the data with Fourier transformation, phase correction, and baseline correction.
¹³C NMR Acquisition:
Acquire a proton-decoupled carbon spectrum.
Set the spectral width to cover the range of 0 to 200 ppm.
Use a sufficient number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.
IR Spectroscopy Protocol
Sample Preparation:
KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.
ATR: Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.
Instrument: A Fourier Transform Infrared (FTIR) spectrometer.
Acquisition:
Record the spectrum in the range of 4000 to 400 cm⁻¹.
Acquire a background spectrum of the empty sample compartment or KBr pellet.
Ratio the sample spectrum against the background spectrum to obtain the final absorbance or transmittance spectrum.
UV-Vis Spectroscopy Protocol
Sample Preparation: Prepare a dilute solution of the isomer in a UV-transparent solvent (e.g., ethanol, acetonitrile) with a concentration in the range of 10⁻⁵ to 10⁻⁴ M.
Instrument: A dual-beam UV-Vis spectrophotometer.
Acquisition:
Use a matched pair of quartz cuvettes, one for the sample solution and one for the solvent blank.
Scan the wavelength range from 200 to 800 nm.
Record the absorbance spectrum.
Mass Spectrometry Protocol
Sample Preparation: Prepare a dilute solution of the isomer in a volatile solvent like methanol or acetonitrile.
Instrument: A mass spectrometer with an electron ionization (EI) source and a suitable mass analyzer (e.g., quadrupole, time-of-flight).
Acquisition:
Introduce the sample into the ion source via direct infusion or through a gas chromatograph.
Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).
Conclusion
The differentiation of the isomers of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is readily achievable through a multi-technique spectroscopic approach. ¹H and ¹³C NMR spectroscopy offer the most definitive data for structural assignment, with chemical shifts of the pyrazole ring and its substituents serving as key diagnostic markers. IR and UV-Vis spectroscopy provide valuable confirmatory information regarding functional groups and electronic structure, while mass spectrometry can reveal subtle differences in fragmentation patterns. By employing these techniques in a complementary fashion, researchers can confidently identify and characterize the desired isomer, ensuring the integrity and reproducibility of their scientific endeavors.
References
BenchChem. Mass Spectrometry of Pyrazoles from (Tetrahydro-2H-pyran-4-yl)
IntechOpen. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
ResearchGate.
Journal of the Chemical Society B.
Taylor & Francis Online.
Synthesis and Characterization of Pyridine and Pyrazole Deriv
Connect Journals. SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES.
ResearchGate. Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a.
ResearchGate. UV-Vis absorption and normalised emission spectra of the pyrazole...
MDPI. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
Visnav.
ResearchGate. UV-VIS Absorption Spectral Studies of Complexation of 1,3-bis (3-(2-pyridyl) pyrazol-1-ylmethyl) benzene (1,3-PPB) with Cu (II), Co (II), Ni (II) in EtOH-H2O Mixed Solvent.
ACS Omega.
DPI Journals. A Fluorescence Study of Pyrazole Derivative 2-(1,5-diphenyl-4,5-dihydro-1H-pyrazole-3-yl)pyridine Upon Addition of La3+ and Eu3+ Ions.
ACS Omega.
PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
PMC. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
PMC. 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities.
PMC.
ResearchGate. Recent developments in aminopyrazole chemistry.
5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.
ResearchGate. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one.
MDPI. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one.
A Comprehensive Guide to the Safe Disposal of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is not just a regulatory requirement but a cornerstone of laboratory safety and environmental stewardship....
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is not just a regulatory requirement but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine, a heterocyclic amine compound commonly used in research and development. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes data from structurally similar pyrazole and pyridine derivatives to establish a conservative and safe disposal framework.
The core principle of this guide is to treat 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine as a hazardous waste unless comprehensive, validated data proves otherwise. This approach ensures the highest level of safety and compliance with environmental regulations.
Inferred Hazard Profile
Based on the analysis of Safety Data Sheets for analogous pyrazole and pyridine compounds, 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine should be handled as a substance with the potential for the following hazards[1][2][3][4][5][6]:
Hazard Classification
Potential Effects
GHS Hazard Statement (Inferred)
Acute Toxicity (Oral)
Harmful if swallowed.
H302
Acute Toxicity (Dermal)
Toxic in contact with skin.
H311
Skin Corrosion/Irritation
Causes skin irritation.
H315
Serious Eye Damage/Irritation
Causes serious eye irritation/damage.
H318/H319
Specific Target Organ Toxicity (Single Exposure)
May cause respiratory irritation.
H335
Given these potential hazards, all waste streams containing this compound, including pure substance, contaminated labware, and solutions, must be managed as hazardous waste.
Disposal Decision Workflow
The following diagram illustrates the essential decision-making process for the disposal of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine and associated waste.
Caption: Disposal workflow for 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Step-by-Step Disposal Protocol
This protocol provides a systematic approach to ensure the safe and compliant disposal of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Part 1: Waste Characterization and Segregation
Waste Identification : Any material that has come into contact with 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is to be considered hazardous waste. This includes:
Unused or expired pure compound.
Solutions containing the compound.
Contaminated personal protective equipment (PPE) such as gloves and lab coats.
Segregation : Proper segregation is crucial to prevent dangerous chemical reactions.[8]
Store waste containing 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine separately from incompatible materials, such as strong oxidizing agents, strong acids, and acid chlorides.[9]
Maintain separate waste streams for solid and liquid waste.
Part 2: Waste Accumulation and Container Management
Container Selection :
Solid Waste : Use a designated, leak-proof container with a secure lid, clearly marked for solid chemical waste. For chemically contaminated sharps like needles or broken glass, use a puncture-resistant sharps container.[7][10]
Liquid Waste : Use a chemically-resistant, shatter-proof container with a screw-top cap. Ensure the container material is compatible with any solvents used in the waste mixture.
Labeling : All waste containers must be accurately and clearly labeled. The label should include:
The words "Hazardous Waste".
The full chemical name: "3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine".
An accurate list of all constituents in the container, including solvents.
The approximate percentage of each component.
Relevant hazard pictograms (e.g., skull and crossbones for acute toxicity, exclamation mark for irritant).
The date when waste was first added to the container (accumulation start date).
Safe Storage :
Store waste containers in a designated Satellite Accumulation Area (SAA) near the point of generation.[8]
Ensure the container is kept closed at all times, except when adding waste.
Store containers in secondary containment to prevent spills.
Do not overfill containers; leave adequate headspace (at least 10%) to allow for expansion.
Part 3: Final Disposal Procedures
Waste Pickup : Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[11][12]
Empty Container Disposal :
Empty containers that held the pure compound must be triple-rinsed with a suitable solvent (e.g., methanol, acetone).[7][8]
The rinsate must be collected and disposed of as hazardous liquid waste.[7][11]
After triple-rinsing and air-drying in a ventilated fume hood, the container can be disposed of as non-hazardous waste after defacing or removing the original label.[7][8]
Part 4: Spill and Emergency Procedures
Spill Cleanup :
In the event of a spill, evacuate the immediate area and ensure proper ventilation.
Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
Contain the spill with an inert absorbent material (e.g., sand, vermiculite).
Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste container.
First Aid :
Skin Contact : Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[13][14]
Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[13]
Ingestion : Do NOT induce vomiting. Rinse mouth with water.[3]
In all cases of exposure, seek immediate medical attention.
By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research activities are conducted in an environmentally responsible manner, in compliance with regulations set forth by bodies such as the U.S. Environmental Protection Agency (EPA).[15]
References
Environmental Health and Safety, University of Chicago. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]
Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]
UNSW Sydney. (2022, August 8). Laboratory Hazardous Waste Disposal Guideline – HS321. Retrieved from [Link]
Texas Woman's University. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement. Retrieved from [Link]
Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]
U.S. Environmental Protection Agency. (2026, February 12). Hazardous Waste. Retrieved from [Link]
NSW Environment Protection Authority. (2024, April 15). Chemical wastes. Retrieved from [Link]
NextSDS. (n.d.). 1-(3-methyl-1H-pyrazol-5-yl)piperidin-4-amine. Retrieved from [Link]
Carlo Erba Reagents. (n.d.). 1-Phenyl-3-methyl-5-pyrazolone - Safety Data Sheet. Retrieved from [Link]
NextSDS. (n.d.). 3-methyl-4-(pyridin-4-yl)-1H-pyrazol-5-amine. Retrieved from [Link]
Thermo Fisher Scientific. (2025, September 16). SAFETY DATA SHEET - 3-Amino-1H-pyrazole-4-carboxamide hemisulfate. Retrieved from [Link]
OAE Publishing Inc. (2026, January 14). Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remediation. Retrieved from [Link]
MDPI. (2025, January 2). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. Retrieved from [Link]
BASF. (2026, March 6). Safety data sheet. Retrieved from [Link]
PubMed. (2025, August 1). Treatment options of nitrogen heterocyclic compounds in industrial wastewater: From fundamental technologies to energy valorization applications and future process design strategies. Retrieved from [Link]
IntechOpen. (n.d.). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. Retrieved from [Link]
ResearchGate. (n.d.). Greener Approach towards the Synthesis of Nitrogen Based Heterocycles. Retrieved from [Link]
A Comprehensive Guide to Personal Protective Equipment for Handling 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine
This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. Our focus is to provide pr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine. Our focus is to provide procedural, step-by-step guidance that directly answers your operational questions, ensuring your safety and the integrity of your research.
Hazard Assessment and Triage
Understanding the potential hazards of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is the critical first step in establishing a safe handling protocol. Based on data for the closely related isomer, 3-methyl-4-(pyridin-4-yl)-1H-pyrazol-5-amine, the primary hazards are categorized as follows:
Hazard Classification
Category
Potential Effects
Acute Toxicity (Oral, Dermal, Inhalation)
Acute Tox.
Harmful if swallowed, in contact with skin, or if inhaled.[2][3]
May cause respiratory irritation or drowsiness and dizziness.[2][3]
Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a necessity.
The Core Ensemble: Your Personal Protective Equipment
The following PPE is mandatory when handling 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine in a laboratory setting. The rationale behind each piece of equipment is detailed to foster a deeper understanding of the safety protocols.
Primary Barrier: Hand Protection
Gloves: Nitrile gloves are the recommended minimum for handling this compound.[1] A study on aromatic amine permeation through protective gloves demonstrated that breakthrough times can vary significantly between glove materials.[4][5] Therefore, it is crucial to double-glove if there is a risk of prolonged contact or immersion. Always inspect gloves for any signs of degradation or perforation before use.
Ocular and Facial Protection
Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes are essential to protect against accidental splashes of solutions or airborne particles of the compound.[6][7] Standard safety glasses do not offer sufficient protection.[7]
Face Shield: When there is a significant risk of splashing, such as during bulk transfers or when working with larger quantities, a face shield should be worn in addition to safety goggles.
Body Protection
Laboratory Coat: A flame-resistant lab coat with long sleeves and a secure front closure is required to protect the skin and personal clothing from contamination.[8][9]
Closed-Toed Shoes: Footwear that fully covers the feet is mandatory in any laboratory setting to protect against spills.[7]
Respiratory Protection
Ventilation: All handling of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[10]
Respirator: In situations where airborne exposure is possible and engineering controls are insufficient, a respirator may be necessary.[6] The choice of respirator should be based on a formal risk assessment.
Procedural Guidance: Step-by-Step Handling and Disposal
Adherence to a strict, methodical workflow is paramount for safety.
Preparation and Handling Workflow
Caption: Workflow for the safe handling of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine.
Disposal Plan
Proper disposal is a critical component of the handling lifecycle of this compound.
Waste Segregation: Do not mix waste containing 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine with other waste streams.[8]
Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealable, and chemically compatible waste container.[1] The label should include the full chemical name and appropriate hazard warnings.
Liquid Waste: Collect solutions in a designated, leak-proof container labeled as "Non-Hazardous Aqueous Waste" or as per your institution's guidelines.[8] Avoid drain disposal.[8]
Contaminated Materials: Any materials, such as weighing paper, gloves, or absorbent pads, that are grossly contaminated with the compound should be disposed of as solid chemical waste.[1]
Institutional Procedures: Always follow your institution's established procedures for hazardous waste pickup and disposal.[1]
Caption: Decision tree for the proper disposal of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine waste.
Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing.[10][11][12] Seek medical attention if irritation persists.[10]
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10][11][12] Seek immediate medical attention.
Inhalation: Move the individual to fresh air.[11][12] If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth with water and have them drink plenty of water.[11] Seek immediate medical attention.
Spill: Evacuate the area.[12] Wearing appropriate PPE, cover the spill with an absorbent material and collect it into a suitable container for disposal.[8][12]
Conclusion
The safe handling of 3-methyl-1-(pyridin-4-yl)-1H-pyrazol-5-amine is predicated on a thorough understanding of its potential hazards and the diligent application of appropriate safety protocols. This guide provides a foundational framework for its use in a research setting. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and protocols.
References
What are the Health and Safety Guidelines for Using Amines?. (URL: )
Proper Disposal of Disuprazole: A Guide for Labor
Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Labor